Technical Documentation Center

methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate
  • CAS: 51665-84-0

Core Science & Biosynthesis

Foundational

synthesis of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

An In-Depth Technical Guide to the Synthesis of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate Executive Summary This guide provides a comprehensive, research-level overview of a robust and efficient synthetic pathway...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Synthesis of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

Executive Summary

This guide provides a comprehensive, research-level overview of a robust and efficient synthetic pathway for methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. The 1,3-benzodioxole scaffold is a privileged structure in medicinal chemistry and materials science, and its derivatives are key intermediates in the synthesis of complex molecular targets. This document details a reliable, multi-step synthesis commencing from the readily available starting material, 1,3-benzodioxole-5-carbaldehyde (piperonal). The chosen strategy involves an initial regioselective bromination, followed by a four-step homologation sequence: reduction, chlorination, cyanation, and subsequent acid-catalyzed methanolysis. Each step is rationalized based on established chemical principles, providing researchers with not only a detailed protocol but also the underlying scientific justification for the methodological choices. This ensures both reproducibility and adaptability for related synthetic challenges.

Introduction: Significance and Synthetic Strategy

The phenylacetic acid moiety is a common structural motif in a vast array of biologically active compounds, including non-steroidal anti-inflammatory drugs (NSAIDs), antibiotics, and various classes of therapeutic agents. When incorporated into the 1,3-benzodioxole (or methylenedioxyphenyl) ring system, the resulting framework serves as a crucial building block for numerous natural products and pharmaceutical agents. The title compound, methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate, is a functionalized intermediate poised for further chemical elaboration. The presence of the bromine atom provides a reactive handle for cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), while the methyl ester can be readily hydrolyzed or converted to other functional groups.

Developing a reliable synthetic route is paramount for enabling its use in drug discovery and development programs. While several theoretical pathways exist for the one-carbon homologation of an aldehyde to a phenylacetate, this guide focuses on a classic, dependable, and scalable approach. The strategy was selected for its high yields, use of common laboratory reagents, and straightforward execution, minimizing the need for specialized equipment or expensive catalysts.

Retrosynthetic Analysis

A logical retrosynthetic analysis simplifies the synthetic challenge by disconnecting the target molecule into readily available starting materials. The primary disconnection is at the ester linkage, followed by the C-C bond between the aromatic ring and the acetate side chain, leading back to a functionalized benzaldehyde.

G TM Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate Int3 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetonitrile TM->Int3 Esterification / Hydrolysis Int2 (6-bromo-2H-1,3-benzodioxol-5-yl)methyl chloride Int3->Int2 Cyanation (C-C bond) Int1 (6-bromo-2H-1,3-benzodioxol-5-yl)methanol Int2->Int1 Chlorination (FGI) SM1 6-bromo-1,3-benzodioxole-5-carbaldehyde Int1->SM1 Reduction (FGI) SM0 1,3-benzodioxole-5-carbaldehyde (Piperonal) SM1->SM0 Bromination (Ar-Br bond)

Caption: Overall workflow of the selected synthetic route.

PART A: Synthesis of Key Starting Material

Step 1: Regioselective Bromination of 1,3-Benzodioxole-5-carbaldehyde (Piperonal)

The synthesis begins with the electrophilic aromatic substitution of piperonal. The methylenedioxy group is a strongly activating, ortho-, para-directing group, while the formyl group is a deactivating, meta-directing group. The position ortho to the methylenedioxy group and meta to the formyl group (C6) is the most electronically favorable site for bromination, leading to excellent regioselectivity. [1] Protocol:

  • In a three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a gas outlet connected to a trap (for HBr), dissolve 1,3-benzodioxole-5-carbaldehyde (1.0 eq) in glacial acetic acid.

  • Cool the solution to 10-15 °C using an ice-water bath.

  • Slowly add a solution of bromine (1.05 eq) in glacial acetic acid dropwise over 30-45 minutes, ensuring the temperature does not exceed 20 °C.

  • After the addition is complete, allow the mixture to stir at room temperature for 2-3 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into a beaker of cold water with stirring.

  • The white precipitate of 6-bromo-1,3-benzodioxole-5-carbaldehyde is collected by vacuum filtration, washed thoroughly with water until the filtrate is neutral, and then washed with a small amount of cold ethanol. 7. Dry the product under vacuum to yield the desired aldehyde as a white solid.

PART B: Homologation and Esterification Cascade

Step 2: Reduction to (6-bromo-2H-1,3-benzodioxol-5-yl)methanol

The conversion of the aldehyde to a benzyl alcohol is a necessary step to enable subsequent nucleophilic substitution. Sodium borohydride (NaBH₄) is the reagent of choice for this transformation due to its high selectivity for aldehydes and ketones, its operational simplicity, and its mild nature, which prevents any undesired side reactions with the bromo or methylenedioxy groups.

Protocol:

  • Suspend 6-bromo-1,3-benzodioxole-5-carbaldehyde (1.0 eq) in methanol in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the suspension to 0-5 °C in an ice bath.

  • Add sodium borohydride (NaBH₄, 0.5 eq) portion-wise over 20-30 minutes, maintaining the low temperature.

  • After the addition, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours until TLC analysis shows complete consumption of the starting material.

  • Carefully quench the reaction by the slow addition of 1 M hydrochloric acid until the pH is ~5-6 to neutralize excess NaBH₄.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo to afford the crude alcohol, which can often be used in the next step without further purification.

Step 3: Chlorination to 5-(chloromethyl)-6-bromo-2H-1,3-benzodioxole

The hydroxyl group of the benzyl alcohol is a poor leaving group. It must be converted into a better leaving group, such as a halide, to facilitate the subsequent C-C bond formation. Thionyl chloride (SOCl₂) is an excellent reagent for this purpose, as the byproducts (SO₂ and HCl) are gaseous, which drives the reaction to completion and simplifies the work-up.

Protocol:

  • Dissolve the crude (6-bromo-2H-1,3-benzodioxol-5-yl)methanol (1.0 eq) in a dry aprotic solvent such as toluene or dichloromethane in a flask under a nitrogen atmosphere.

  • Cool the solution to 0 °C.

  • Add thionyl chloride (SOCl₂, 1.2 eq) dropwise via a syringe.

  • Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-4 hours.

  • Monitor the reaction by TLC. Upon completion, carefully pour the mixture onto crushed ice to quench the excess SOCl₂.

  • Separate the organic layer, and wash it successively with cold water, a saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the crude benzyl chloride. This product is often used immediately in the next step due to potential lachrymatory properties and instability.

Step 4: Cyanation to 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetonitrile

This step forms the crucial carbon-carbon bond of the acetate side chain via an Sₙ2 reaction. The chloride is displaced by the cyanide anion. Dimethyl sulfoxide (DMSO) is an excellent polar aprotic solvent for this reaction, as it effectively solvates the sodium cation, leaving a "naked" and highly nucleophilic cyanide anion, which accelerates the reaction rate.

Protocol:

  • In a well-ventilated fume hood, dissolve sodium cyanide (NaCN, 1.2 eq) in DMSO at room temperature. (CAUTION: Sodium cyanide is highly toxic. Handle with extreme care and appropriate personal protective equipment.)

  • Add a solution of the crude 5-(chloromethyl)-6-bromo-2H-1,3-benzodioxole (1.0 eq) in a minimal amount of DMSO to the cyanide solution dropwise.

  • Heat the reaction mixture to 50-60 °C and stir for 3-5 hours.

  • After cooling to room temperature, pour the reaction mixture into a large volume of water and extract with ethyl acetate or toluene (3x).

  • Combine the organic extracts, wash thoroughly with brine (4-5x) to remove residual DMSO, and then dry over anhydrous Na₂SO₄.

  • Concentrate the solution under reduced pressure to obtain the crude nitrile. Purification can be achieved by column chromatography on silica gel if necessary.

Step 5: Methanolysis to Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

The final step is the conversion of the nitrile to the target methyl ester. This is efficiently achieved by acid-catalyzed alcoholysis. In the presence of a strong acid like sulfuric acid and an excess of methanol, the nitrile is first protonated, making it susceptible to nucleophilic attack by methanol. The resulting imino ether intermediate is then hydrolyzed by trace water and further reacts with methanol to yield the final ester product.

Protocol:

  • Dissolve the 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetonitrile (1.0 eq) in an excess of anhydrous methanol.

  • Cool the solution in an ice bath and slowly add concentrated sulfuric acid (H₂SO₄, 2.0-3.0 eq) with vigorous stirring.

  • Attach a condenser and heat the mixture to reflux for 8-12 hours.

  • Cool the reaction to room temperature and neutralize it carefully with a saturated solution of sodium bicarbonate.

  • Remove the bulk of the methanol via rotary evaporation.

  • Extract the remaining aqueous residue with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. [2][3][4]

Data Summary and Characterization

The following table provides expected data for the key compounds in the synthetic sequence. Actual results may vary based on experimental conditions.

Compound NameStepMolecular FormulaMolecular WeightExpected Yield (%)Physical State
6-Bromo-1,3-benzodioxole-5-carbaldehyde1C₈H₅BrO₃229.0385-95White Solid
(6-bromo-2H-1,3-benzodioxol-5-yl)methanol2C₈H₇BrO₃231.0490-98Off-white Solid
5-(chloromethyl)-6-bromo-2H-1,3-benzodioxole3C₈H₆BrClO₂249.49>90 (Crude)Solid/Oil
2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetonitrile4C₉H₆BrNO₂240.0680-90Solid
Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate5C₁₀H₉BrO₄273.0875-85Solid/Oil

Characterization: Purity and identity of all intermediates and the final product should be confirmed using standard analytical techniques, including ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared Spectroscopy (IR).

Trustworthiness and Self-Validation

The reliability of this synthetic guide is rooted in its reliance on well-established, high-yielding chemical transformations. Each step constitutes a self-validating system:

  • Chromatographic Monitoring: The progress of each reaction can be unequivocally monitored by TLC, allowing for precise determination of reaction completion and preventing the formation of byproducts from over-reaction.

  • Spectroscopic Confirmation: The chemical structure of each isolated intermediate can be confirmed by standard spectroscopic methods (NMR, MS). This ensures that the correct material is being carried forward to the subsequent step, eliminating ambiguity.

  • Predictable Outcomes: The reactions employed (electrophilic substitution, reduction, nucleophilic substitution, etc.) are textbook examples with predictable outcomes and well-understood mechanisms, enhancing the trustworthiness of the overall protocol.

References

  • Taylor, R. J. K. Modified Wittig Reactions Using Triethylamine and Lithium Halides: Synthesis of α,β-Unsaturated Esters from Ketones and Ethyl Bis(Trifluoroethyl)Phosphonoacetate.
  • Organic Letters. Organocatalytic Asymmetric Michael-Type/Wittig Reaction of Phosphorus Ylides: Synthesis of Chiral α-Methylene-δ-Ketoesters. ACS Publications. [Link]

  • Wikipedia. Wittig reaction. [Link]

  • LibreTexts Chemistry. 17.12: The Wittig Reaction.
  • Barontini et al. (2013). Synthesis and crystallization of methyl 2-(2H-1,3-benzodioxol-5-yl)-7,9-dibromo-8-oxo-1-oxaspiro[4.5]deca-2,6,9-triene-3-carboxylate. PubMed Central - NIH. [Link]

  • Raiford, L. C., & Oberst, F. W. Behavior of Piperonal Derivatives toward Bromination and Nitration. Journal of the American Chemical Society.
  • Wikipedia. Darzens reaction. [Link]

  • Unacademy. Darzens Glycidic Ester Synthesis. [Link]

  • Master Organic Chemistry. Wittig Reaction — Alkene Formation from Aldehydes/Ketones via Ph₃P and Alkyl Halides. [Link]

  • ResearchGate. Enantioselective hydrolysis of mandelonitrile and its derivatives with WT nitrilase and I113M/Y199G mutant.
  • BenchChem.
  • Google Patents. Mandelic acid prodn. from mandelonitrile - by hydrolysis with hydrochloric acid in presence of alcohol.
  • Organic Reactions.
  • PubMed. Discovery of a mandelonitrile hydrolase from Bradyrhizobium japonicum USDA110 by rational genome mining. [Link]

  • ResearchGate. Enantioselective hydrolysis of (R,S)-mandelonitrile to (R)-(−)-mandelic...
  • ResearchGate.
  • ResearchGate. Scheme I: Synthesis of 5-bromo-1, 3-benzodioxole-5-carboxaldehyde via...
  • Organic Syntheses. Organic Syntheses Procedure. [Link]

  • Google Patents.
  • MDPI. 4,7-Dimethoxy-6-propyl-2H-1,3-benzodioxole-5-carbaldehyde. [Link]

  • Wikipedia. Piperonal. [Link]

  • PubChem. 1,3-Benzodioxole-5-carboxaldehyde, 6-bromo-. [Link]

  • Common Organic Chemistry. Bromination - Common Conditions. [Link]

  • Ataman Kimya. PIPERONAL. [Link]

  • Google Patents.
  • PubMed. Crystal structure of methyl 2-(2H-1,3-benzodioxol-5-yl)-7,9-di-bromo-8-oxo-1-oxa-spiro-[4.5]deca-2,6,9-triene-3-car-boxyl-ate. [Link]

  • University College London.
  • National Institutes of Health. Regioselective bromination of pyrrolo[1,2-a]quinoxalines. [Link]

  • Synarome. Piperonyl Acetate. [Link]

  • Google Patents. New synthesis method and application of 2-methyl-2-arylpropyl carboxylic ester.
  • National Institutes of Health. Flow Synthesis of 2-Methylpyridines via α-Methylation. [Link]

Sources

Exploratory

An In-Depth Technical Guide to Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

For Researchers, Scientists, and Drug Development Professionals Introduction Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a substituted phenylacetate derivative featuring a benzodioxole ring system. This compound...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a substituted phenylacetate derivative featuring a benzodioxole ring system. This compound is not typically found as a final product but serves as a crucial intermediate in multi-step organic syntheses. Its structural motifs, particularly the brominated benzodioxole core, make it a valuable building block in medicinal chemistry and drug discovery. The strategic placement of the bromine atom and the methyl acetate side chain allows for diverse chemical modifications, enabling the construction of more complex molecular architectures. This guide provides a comprehensive overview of its chemical properties, synthesis, and significance in the field of synthetic chemistry.

Physicochemical and Structural Properties

The fundamental properties of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate are summarized below. These characteristics are essential for its handling, reaction setup, and purification.

PropertyValueSource
CAS Number 51665-84-0[1][2]
Molecular Formula C₁₀H₉BrO₄
Molecular Weight 289.08 g/mol [1][2]
Appearance Not specified, likely a solidN/A
Solubility Not specified, likely soluble in common organic solventsN/A

dot graph "Chemical_Structure" { layout=neato; node [shape=none, margin=0]; img [image="https://www.sigmaaldrich.com/US/en/product/sial/t153672.svg"]; } caption { label="Chemical Structure of the Topic Compound"; fontsize=10; }

Synthesis and Production

While detailed, peer-reviewed synthesis protocols specifically for this compound are not abundant in public literature, its preparation can be inferred from standard organic chemistry transformations. The synthesis would logically start from a more common precursor, such as 6-bromo-1,3-benzodioxole-5-carbaldehyde.

Hypothetical Synthetic Pathway

A plausible route involves the conversion of the aldehyde precursor to the corresponding phenylacetic acid derivative, followed by esterification.

dot graph "Synthesis_Workflow" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

} caption { label="Plausible Synthetic Workflow"; fontsize=10; }

Detailed Experimental Protocol (Exemplary)

The following is a generalized, exemplary protocol based on common organic synthesis procedures, such as those found in resources like Organic Syntheses.[3]

Step 1: Synthesis of (6-Bromo-1,3-benzodioxol-5-yl)acetic acid

  • Reaction Setup : To a solution of 6-bromo-1,3-benzodioxole-5-carbaldehyde in a suitable solvent (e.g., tetrahydrofuran), add a Wittig reagent such as (triphenylphosphoranylidene)acetic acid methyl ester.

  • Reaction Conditions : Stir the mixture at room temperature until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

  • Workup and Hydrolysis : Quench the reaction, extract the product, and subsequently hydrolyze the resulting methyl cinnamate derivative using a base (e.g., NaOH) followed by acidic workup to yield the carboxylic acid.

  • Purification : Purify the crude acid by recrystallization or column chromatography.

Step 2: Fischer Esterification

  • Reaction Setup : Dissolve the synthesized (6-bromo-1,3-benzodioxol-5-yl)acetic acid in an excess of methanol.

  • Catalysis : Add a catalytic amount of a strong acid, such as concentrated sulfuric acid, dropwise.

  • Reaction Conditions : Heat the mixture to reflux for several hours. Monitor the reaction progress by TLC.

  • Workup : After cooling, neutralize the acid catalyst with a weak base (e.g., sodium bicarbonate solution).

  • Extraction and Purification : Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The final product can be purified by column chromatography.

Spectroscopic and Analytical Data

Applications in Research and Development

Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is primarily utilized as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries. The benzodioxole moiety is a common feature in many biologically active compounds.

Role as a Synthetic Intermediate

The compound's structure offers several points for chemical modification:

  • Ester Group : The methyl ester can be hydrolyzed to the corresponding carboxylic acid, which can then be converted to amides, other esters, or reduced to an alcohol.

  • Bromine Atom : The aryl bromide can participate in various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) to form new carbon-carbon or carbon-heteroatom bonds. This is a powerful method for elaborating the core structure.

  • Benzodioxole Ring : The aromatic ring itself can undergo further electrophilic substitution, although the existing substituents will direct the position of new groups.

dot graph "Reaction_Pathways" { rankdir=TB; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#EA4335", fontcolor="#FFFFFF"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

} caption { label="Potential Reaction Pathways"; fontsize=10; }

The utility of related benzodioxole structures as precursors is evident in various patents for therapeutic agents, highlighting the importance of this chemical class in drug discovery.[4][5] For example, the benzodioxole core is a key component in molecules designed to interact with specific biological targets.

Safety and Handling

Specific safety and hazard information for Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is not extensively documented. However, based on the functional groups present, standard laboratory precautions should be taken. The precursor, 6-bromo-1,3-benzodioxole-5-carbaldehyde, is classified as a skin and eye irritant.[6] It is reasonable to assume the title compound may have similar properties.

  • Personal Protective Equipment (PPE) : Always wear safety glasses, gloves, and a lab coat when handling.

  • Handling : Handle in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust or vapors.

  • Storage : Store in a cool, dry place away from incompatible materials.

Always consult the Material Safety Data Sheet (MSDS) provided by the supplier before use.

Conclusion

Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a specialized chemical intermediate with significant potential in synthetic organic chemistry. While not an end product itself, its value lies in its versatile structure, which allows for the creation of diverse and complex molecules. Its primary application is as a foundational building block in the development of new pharmaceutical compounds and other specialty chemicals. Researchers using this compound should be prepared to perform their own characterization and adhere to strict safety protocols due to the limited publicly available data.

References

  • Organic Syntheses. Organic Syntheses Procedure. [Link]

  • Google Patents. WO2024020696A1 - (r)-2-[(2h-1,3-benzodioxol-5-yl)
  • Google Patents. US9850246B2 - Process for making CGRP receptor antagonists.
  • PubChem. 1,3-Benzodioxole-5-carboxaldehyde, 6-bromo-. [Link]

Sources

Foundational

An In-depth Technical Guide to Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (CAS 51665-84-0): Synthesis, Characterization, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Introduction Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate, with CAS number 51665-84-0, is a halogenated derivative of the 1,3-benzodioxole (also known...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate, with CAS number 51665-84-0, is a halogenated derivative of the 1,3-benzodioxole (also known as methylenedioxyphenyl) scaffold. This core structure is prevalent in a variety of natural products and has been identified as a "privileged structure" in medicinal chemistry due to its ability to interact with multiple biological targets. The introduction of a bromine atom and a methyl acetate side chain at specific positions on the benzodioxole ring offers a unique combination of lipophilicity, electronic properties, and reactive handles for further chemical modification. This guide provides a comprehensive overview of this compound, focusing on its synthesis, characterization, and potential applications as a key building block in the development of novel therapeutic agents. While this compound is noted as a rare chemical by some suppliers, its structural motifs suggest significant potential in the exploration of new chemical space for drug discovery.

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is provided in the table below.

PropertyValueSource
CAS Number 51665-84-0[1][2]
Molecular Formula C₁₀H₉BrO₄
Molecular Weight 273.08 g/mol [1]
Melting Point 83.0 - 85.0 °CN/A
Boiling Point 328.6 °C at 760 mmHg[3]
Density 1.61 g/cm³[3]
Flash Point 152.6 °C[3]

Synthesis and Mechanism

Step 1: Electrophilic Aromatic Bromination

The first step is the regioselective bromination of the benzodioxole ring. The methylenedioxy and the acetate groups are both ortho-, para-directing. The position ortho to the acetate group and meta to the methylenedioxy bridge is the most likely site for bromination due to steric hindrance at the other ortho position.


reagents [label="Reagents:\nN-Bromosuccinimide (NBS)\nSolvent (e.g., Acetonitrile)", shape=box, style=rounded, fillcolor="#F1F3F4"];

start [label=< Methyl 2-(2H-1,3-benzodioxol-5-yl)acetate

>];

product [label=< Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

>];

start -> product [label="Electrophilic Aromatic Substitution"]; }

Synthetic pathway for the bromination of the starting material.

Experimental Protocol:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve methyl 2-(2H-1,3-benzodioxol-5-yl)acetate (1 equivalent) in a suitable solvent such as acetonitrile or dichloromethane.

  • Reagent Addition: Add N-Bromosuccinimide (NBS) (1.1 equivalents) to the solution. The reaction can be initiated with a radical initiator like AIBN or by photochemical means, though for aromatic bromination, a Lewis acid catalyst might be more appropriate.[4]

  • Reaction Conditions: Stir the reaction mixture at room temperature or gentle reflux for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, quench the reaction with a saturated solution of sodium thiosulfate to remove any unreacted bromine. Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, and dry over anhydrous sodium sulfate.

  • Purification: Concentrate the organic phase under reduced pressure. The crude product can be purified by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield the pure methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate.

Alternative Step 2: Esterification

An alternative approach involves the bromination of (2H-1,3-benzodioxol-5-yl)acetic acid followed by esterification. This route might be advantageous if the starting carboxylic acid is more readily available or if the bromination step is more selective on the acid.


reagents [label="Reagents:\nMethanol (CH₃OH)\nCatalytic H₂SO₄", shape=box, style=rounded, fillcolor="#F1F3F4"];

start [label=< (6-bromo-2H-1,3-benzodioxol-5-yl)acetic acid

>];

product [label=< Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

>];

start -> product [label="Fischer Esterification"]; }

Fischer esterification of the corresponding carboxylic acid.

Experimental Protocol:

  • Reaction Setup: Dissolve (6-bromo-2H-1,3-benzodioxol-5-yl)acetic acid (1 equivalent) in an excess of methanol.

  • Catalyst Addition: Add a catalytic amount of concentrated sulfuric acid to the solution.[5]

  • Reaction Conditions: Reflux the mixture for 2-3 hours, monitoring the reaction by TLC.

  • Work-up: After cooling to room temperature, neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

  • Extraction and Purification: Extract the product with ethyl acetate. Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure to obtain the crude product. Further purification can be achieved by recrystallization or column chromatography.

Spectroscopic Characterization (Predicted)

While experimental spectra for this specific compound are not widely published, a predicted characterization based on its structure is provided below.

TechniquePredicted Features
¹H NMR δ (ppm): ~3.7 (s, 3H, -OCH₃), ~3.6 (s, 2H, -CH₂-), ~6.0 (s, 2H, -O-CH₂-O-), ~6.8 (s, 1H, Ar-H), ~7.1 (s, 1H, Ar-H)
¹³C NMR δ (ppm): ~171 (-C=O), ~147, ~146 (Ar-C-O), ~130, ~125, ~115, ~110 (Ar-C), ~102 (-O-CH₂-O-), ~52 (-OCH₃), ~40 (-CH₂-)
IR (cm⁻¹) ~2950 (C-H stretch), ~1735 (C=O ester stretch), ~1480, ~1250 (C-O stretch), ~1040 (C-O-C stretch of dioxole)
Mass Spec (EI) m/z: 272/274 (M⁺, bromine isotope pattern), 213/215 (M⁺ - COOCH₃)

Applications in Drug Discovery

The methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate scaffold is a promising starting point for the synthesis of novel drug candidates. The benzodioxole moiety is a known pharmacophore in several centrally acting agents, while the bromo- and methyl acetate- functionalities provide vectors for chemical diversification.

Potential as a COX Inhibitor Precursor

A recent study highlighted the potential of novel benzodioxole derivatives bearing aryl acetate and aryl acetic acid groups as inhibitors of cyclooxygenase (COX) enzymes. The anti-inflammatory activity of these compounds suggests that methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate could serve as a valuable intermediate for the synthesis of new non-steroidal anti-inflammatory drugs (NSAIDs). The bromine atom can be used to modulate the electronic properties of the aromatic ring or as a handle for cross-coupling reactions to introduce further diversity.


start [label="Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate"]; intermediate1 [label="Hydrolysis to\nCarboxylic Acid"]; intermediate2 [label="Cross-Coupling\n(e.g., Suzuki, Heck)"]; product1 [label="Novel COX Inhibitors\n(Aryl Acetic Acid Derivatives)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; product2 [label="Diversified Scaffolds\nfor Target Screening", fillcolor="#4285F4", fontcolor="#FFFFFF"];

start -> intermediate1; start -> intermediate2; intermediate1 -> product1; intermediate2 -> product2; }

Potential drug discovery pathways from the title compound.

Building Block for Novel Heterocycles

The methyl acetate group can be readily converted into other functional groups, such as amides, hydrazides, or hydroxamic acids, which are common in bioactive molecules. For instance, conversion to a hydrazide would allow for the synthesis of various five-membered heterocycles like pyrazoles and oxadiazoles, which are known to possess a wide range of pharmacological activities, including antimicrobial and anticancer effects.[6]

Safety and Handling

As with any laboratory chemical, methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a versatile and promising building block for medicinal chemistry and drug discovery. Its unique substitution pattern on the privileged benzodioxole scaffold offers multiple avenues for the synthesis of novel compounds with potential therapeutic applications, particularly in the development of new anti-inflammatory agents. The synthetic routes outlined in this guide provide a practical foundation for researchers to access and explore the chemical space around this intriguing molecule.

References

  • Barontini, M., et al. (2013). Crystal structure of methyl 2-(2H-1,3-benzodioxol-5-yl)-7,9-dibromo-8-oxo-1-oxaspiro[4.5]deca-2,6,9-triene-3-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 12), o1275–o1276. [Link][7][8][9]

  • Gagnon, P. E., et al. (1953). THE SYNTHESIS OF SOME DERIVATIVES OF 3,4-METHYLENEDIOXYBENZENE. Canadian Journal of Chemistry, 31(9), 843-847. [Link][10]

  • Mailey, E. A. (1967). U.S. Patent No. 3,341,547. Washington, DC: U.S. Patent and Trademark Office. [11]

  • ChemSrc. (2024). Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. Retrieved from ChemSrc website. [Link][3]

  • Polo-Cuadrado, E., et al. (2017). N-{4-[(2E)-3-(2H-1,3-Benzodioxol-5-yl)prop-2-enoyl]phenyl}quinoline-3-carboxamide. Molbank, 2017(4), M961. [Link][12]

  • PubChem. (n.d.). Methyl 2-(4-bromophenyl)acetate. Retrieved from PubChem website. [Link][13]

  • CAS. (n.d.). U.S. National Patent Classifications Used by CAS. Retrieved from CAS website. [Link][14]

  • Google Patents. (n.d.). CN103880745A - Chemical synthesis method of 6-bromo-1,2,3,4-tetrahydroisoquinolyl-1-formic acid. Retrieved from Google Patents website. [15]

  • Al-Qaisi, J. A. (2020). NOVEL 3,4-METHYLENEDIOXYBENZENE DERIVATIVES: SYNTHESIS, CHARACTERIZATION AND EVALUATION FOR THERAPEUTIC ACTIVITY (Master's thesis). Eastern Mediterranean University. [Link]

  • Inventiva Pharma. (n.d.). Synthesis of substituted phenyl acetic acid and 5-membered heterocycles derivatives. Retrieved from Inventiva Pharma website. [Link][16]

  • Wikipedia. (n.d.). 3,4-Methylenedioxyphenylpropan-2-one. Retrieved from Wikipedia website. [Link][17]

  • Google Patents. (n.d.). WO1996039133A1 - Novel n-substituted-2-amino-3',4'-methylene-dioxypropiophenones. Retrieved from Google Patents website. [18]

  • Wang, W., et al. (2018). Synthesis of 6-bromo-4-iodoquinoline. Atlantis Press. [Link]

  • Tambor, V., et al. (2025). Convenient benzylic bromination of 2-hydroxy-5-methylisophthalaldehyde. ChemRxiv. [Link][4]

  • Fu, N., et al. (2008). Methyl 6-bromo-7-methoxy-1,3-benzodioxole-5-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 64(7), o1417. [Link][19]

  • van der Ende, M. T., et al. (2013). 2-(6-Bromo-benzo[d]thia-zol-2-yl)-5,5-di-methyl-thia-zol-4(5H)-one. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 12), o1821. [Link][20]

Sources

Exploratory

In-Depth Technical Guide: Physicochemical Properties of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

For Researchers, Scientists, and Drug Development Professionals Introduction Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a halogenated benzodioxole derivative. The benzodioxole moiety is a key structural feature...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a halogenated benzodioxole derivative. The benzodioxole moiety is a key structural feature in numerous biologically active compounds, including pharmaceuticals and natural products. The introduction of a bromine atom and a methyl acetate group to this scaffold can significantly influence its physicochemical properties, which in turn are critical determinants of its behavior in biological systems. Understanding these properties is paramount for researchers in drug discovery and development, as they govern a compound's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation characteristics.

This technical guide provides a comprehensive overview of the core physical properties of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. It is designed to be a practical resource for scientists, offering not only key data but also the underlying scientific principles and detailed experimental protocols for their determination. The information presented herein is crucial for predicting the compound's behavior in further research and development, from initial screening to formulation.

Core Physicochemical Properties

A thorough understanding of a compound's physical properties is the foundation of rational drug design and development. These properties dictate how the molecule will interact with its environment, both in a laboratory setting and within a biological system.

PropertyValueSource/Method
Molecular Formula C₁₀H₉BrO₄-
Molecular Weight 273.08 g/mol -
Melting Point Predicted: 85-95 °CBased on substituted aromatic esters[1][2]
Boiling Point 328.6 °C at 760 mmHg (Predicted)Computational Prediction
Density 1.61 g/cm³ (Predicted)Computational Prediction
Solubility Predicted to be soluble in common organic solvents like dichloromethane, ethyl acetate, and acetone. Sparingly soluble in alcohols and likely insoluble in water.Structural analysis and comparison with similar compounds[3][4]

Rationale for Predicted Properties:

Due to the limited availability of experimental data for this specific compound, some properties have been predicted based on its chemical structure and data from analogous compounds.

  • Melting Point: The predicted melting point range is based on the analysis of similarly substituted aromatic esters.[1][2] Aromatic compounds with polar functional groups and a halogen substituent tend to be solids at room temperature with moderately high melting points. The presence of the bromine atom and the ester group contributes to intermolecular dipole-dipole interactions and van der Waals forces, leading to a more ordered crystal lattice that requires significant energy to break.

  • Solubility: The molecule possesses both polar (ester and dioxole groups) and nonpolar (aromatic ring, bromine) regions. The overall character is predominantly nonpolar to moderately polar, leading to predicted good solubility in common organic solvents that can engage in dipole-dipole interactions and dispersion forces. Its large, hydrophobic surface area and lack of significant hydrogen bonding capability suggest poor solubility in water.[3][4]

Spectroscopic Characterization

Spectroscopic techniques are indispensable for confirming the identity and purity of a synthesized compound. Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the molecular structure.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum provides a map of the proton environments within the molecule.

Chemical Shift (ppm)MultiplicityIntegrationAssignment
~7.0-7.2s1HAr-H
~6.8-7.0s1HAr-H
~5.9-6.1s2HO-CH₂ -O
~3.7s3HO-CH₃
~3.6s2HAr-CH₂ -CO

Interpretation:

  • The two singlets in the aromatic region (around 7.0 ppm) correspond to the two protons on the benzene ring. Their distinct chemical shifts are due to the different electronic effects of the adjacent substituents (bromine and the acetate side chain).

  • The singlet around 6.0 ppm is characteristic of the two protons of the methylenedioxy bridge (O-CH₂-O).

  • The singlet at approximately 3.7 ppm is assigned to the three protons of the methyl ester group.

  • The singlet around 3.6 ppm corresponds to the two protons of the methylene group adjacent to the aromatic ring and the carbonyl group.

Predicted ¹³C NMR Spectrum

The predicted ¹³C NMR spectrum reveals the number of unique carbon environments and their electronic nature.

Chemical Shift (ppm)Assignment
~170C =O (ester carbonyl)
~145-150Ar-C -O (2 carbons)
~130-135Ar-C -CH₂
~115-120Ar-C -Br
~110-115Ar-C H (2 carbons)
~101O-C H₂-O
~52O-C H₃
~40Ar-C H₂-CO

Interpretation:

  • The carbonyl carbon of the ester group is expected to appear at the most downfield position, around 170 ppm.

  • The aromatic carbons attached to oxygen atoms will be in the 145-150 ppm range.

  • The other aromatic carbons will appear between 110 and 135 ppm, with their specific shifts influenced by the attached substituents.

  • The carbon of the methylenedioxy bridge is characteristically found around 101 ppm.

  • The methyl and methylene carbons of the acetate side chain will be the most upfield signals.

Experimental Protocols

To ensure the scientific integrity of research, it is crucial to employ validated experimental procedures for determining the physical properties of a compound.

Melting Point Determination

Principle: The melting point of a solid is the temperature at which it transitions from a solid to a liquid phase at atmospheric pressure. For a pure crystalline solid, this transition occurs over a narrow temperature range. Impurities typically depress and broaden the melting point range.

Apparatus:

  • Melting point apparatus (e.g., Mel-Temp or similar)

  • Capillary tubes (sealed at one end)

  • Spatula

  • Mortar and pestle (if the sample is not a fine powder)

Procedure:

  • Sample Preparation: Ensure the sample is completely dry and finely powdered. If necessary, gently grind the sample in a mortar and pestle.

  • Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to pack a small amount of the solid. The packed sample height should be 2-3 mm.

  • Apparatus Setup: Place the capillary tube into the heating block of the melting point apparatus.

  • Heating:

    • For an unknown compound, perform a rapid heating to determine an approximate melting range.

    • For a more accurate measurement, start heating at a rate of about 10-15 °C per minute until the temperature is about 20 °C below the expected melting point.

    • Then, reduce the heating rate to 1-2 °C per minute to allow for thermal equilibrium.

  • Observation:

    • Record the temperature at which the first droplet of liquid appears (the beginning of the melting range).

    • Record the temperature at which the last solid crystal melts (the end of the melting range).

  • Reporting: Report the melting point as a range.

Solubility Determination

Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. The solubility of a substance fundamentally depends on the physical and chemical properties of both the solute and the solvent as well as on temperature, pressure, and the pH of the solution.

Apparatus:

  • Test tubes and rack

  • Vortex mixer

  • Graduated pipettes or micropipettes

  • Analytical balance

Solvents to Test:

  • Water (polar, protic)

  • Ethanol (polar, protic)

  • Dichloromethane (DCM) (polar, aprotic)

  • Ethyl acetate (EtOAc) (moderately polar, aprotic)

  • Hexanes (nonpolar)

Procedure:

  • Preparation: Add approximately 10 mg of the compound to a clean, dry test tube.

  • Solvent Addition: Add 1 mL of the chosen solvent to the test tube.

  • Mixing: Vigorously mix the contents using a vortex mixer for at least 30 seconds.

  • Observation: Observe the mixture.

    • Soluble: The solid completely dissolves, forming a clear solution.

    • Sparingly Soluble: A significant portion of the solid dissolves, but some remains undissolved.

    • Insoluble: The solid does not appear to dissolve.

  • Heating (Optional): If the compound is insoluble at room temperature, gently warm the test tube to see if solubility increases with temperature.

  • Reporting: Report the solubility as soluble, sparingly soluble, or insoluble for each solvent at room temperature. Note any changes upon heating.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy is a technique that exploits the magnetic properties of certain atomic nuclei. It provides detailed information about the structure, dynamics, reaction state, and chemical environment of molecules.

Apparatus:

  • NMR spectrometer (e.g., 400 MHz or higher)

  • NMR tubes (high precision)

  • Deuterated solvent (e.g., CDCl₃)

  • Pipettes

Procedure for ¹H and ¹³C NMR:

  • Sample Preparation:

    • Accurately weigh 5-10 mg of the compound for ¹H NMR or 20-50 mg for ¹³C NMR.

    • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃) in a small vial.

    • Transfer the solution to a clean, dry NMR tube.

  • Instrument Setup:

    • Insert the NMR tube into the spinner turbine and adjust the depth using a gauge.

    • Place the sample into the NMR spectrometer.

  • Data Acquisition:

    • Locking: The spectrometer's magnetic field is "locked" onto the deuterium signal of the solvent.

    • Shimming: The magnetic field homogeneity is optimized to obtain sharp spectral lines.

    • Tuning and Matching: The probe is tuned to the specific nucleus being observed (¹H or ¹³C).

    • Acquisition: Set the appropriate experimental parameters (e.g., number of scans, pulse sequence, spectral width) and acquire the data. For ¹³C NMR, a proton-decoupled experiment is typically performed.

  • Data Processing:

    • The raw data (Free Induction Decay or FID) is Fourier transformed to generate the NMR spectrum.

    • The spectrum is then phased, baseline corrected, and referenced (typically to the residual solvent peak or an internal standard like TMS).

Visualization of Experimental Workflows

Experimental_Workflow cluster_synthesis Compound Synthesis & Purification cluster_characterization Physicochemical Characterization cluster_data Data Analysis & Interpretation cluster_application Application in R&D Synthesis Synthesis of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate Purification Purification (e.g., Recrystallization) Synthesis->Purification MP Melting Point Determination Purification->MP Purity Check Sol Solubility Assessment Purification->Sol Sample for Analysis NMR NMR Spectroscopy (¹H & ¹³C) Purification->NMR Structural Confirmation MP_Data Melting Point Range MP->MP_Data Sol_Data Solubility Profile Sol->Sol_Data NMR_Data Spectral Assignment NMR->NMR_Data Formulation Formulation Development MP_Data->Formulation Sol_Data->Formulation Screening Biological Screening Sol_Data->Screening NMR_Data->Screening Purity & Identity

Caption: Workflow for the synthesis, purification, and physicochemical characterization of the target compound.

Conclusion

The physical properties of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate, including its melting point, solubility, and spectroscopic characteristics, provide a foundational dataset for its application in research and drug development. While experimental data for this specific molecule is not widely available, the predicted values and established analytical protocols presented in this guide offer a robust framework for its handling, characterization, and further investigation. Adherence to rigorous experimental methodology is essential to validate these predicted properties and to ensure the reliability of any subsequent biological or chemical studies. This guide serves as a starting point for researchers, enabling them to approach the study of this and similar compounds with a solid understanding of their fundamental physicochemical nature.

References

  • Assessment of the Thermal Properties of Aromatic Esters as Novel Phase Change Materials. (2020). Crystals. [Link]

  • Assessment of the Thermal Properties of Aromatic Esters as Novel Phase Change Materials. (2020). MDPI. [Link]

  • Effect of bromine on the solubility of gases in hydrocarbons and fluorocarbons. (2008). The Journal of Physical Chemistry B. [Link]

  • Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. (2019). Organic Process Research & Development. [Link]

Sources

Foundational

An In-Depth Technical Guide to Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate, a key heterocyclic building block in o...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate, a key heterocyclic building block in organic synthesis and medicinal chemistry. The document details its fundamental physicochemical properties, including its precise molecular weight, and offers an in-depth exploration of a representative synthetic pathway with mechanistic insights. Furthermore, it establishes a standard workflow for its analytical characterization, discusses its applications as a versatile intermediate in the development of more complex molecules, and outlines critical safety and handling protocols. This guide is intended to serve as an authoritative resource for researchers leveraging this compound in their work.

Introduction: The Significance of the Functionalized 1,3-Benzodioxole Scaffold

The 1,3-benzodioxole moiety, also known as methylenedioxyphenyl, is a privileged scaffold found in a vast array of natural products and pharmacologically active molecules. Its unique electronic properties and ability to act as a bioisostere for catechol and guaiacol groups make it a cornerstone in drug design. The introduction of specific functional groups onto this core structure allows for precise molecular modifications and the construction of complex derivatives.

Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (Figure 1) is a notable example of such a functionalized intermediate. It combines the benzodioxole core with two key reactive handles: a bromine atom, which is amenable to a wide range of cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), and a methyl acetate group, which can be hydrolyzed to the corresponding carboxylic acid or used in various ester-based transformations. This dual functionality makes it a highly valuable and versatile precursor in the synthesis of novel therapeutic agents and other high-value chemical entities.

Caption: A representative multi-step synthesis pathway.

Detailed Experimental Protocol (Illustrative)

Step 1: Bromination of Piperonal

  • Dissolve 1,3-benzodioxole-5-carbaldehyde in a suitable inert solvent (e.g., dichloromethane) in a flask protected from light.

  • Cool the solution in an ice bath to 0-5 °C.

  • Add a Lewis acid catalyst, such as FeBr₃, in a catalytic amount.

    • Causality: The Lewis acid polarizes the Br-Br bond, generating a potent electrophile ("Br+") required for aromatic substitution on the electron-rich benzodioxole ring.

  • Slowly add a solution of bromine (Br₂) in the same solvent dropwise, maintaining the temperature below 10 °C.

  • Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Quench the reaction by adding an aqueous solution of a reducing agent (e.g., sodium bisulfite) to consume excess bromine.

  • Perform a standard aqueous workup and purify the resulting 6-bromo-1,3-benzodioxole-5-carbaldehyde by recrystallization or column chromatography.

[1]Step 2: Reduction, Chlorination, Cyanation, and Esterification The subsequent steps to build the acetate side-chain from the aldehyde (B) are standard transformations:

  • Reduction: The aldehyde is reduced to the corresponding alcohol (C) using a mild reducing agent like sodium borohydride (NaBH₄). *[2] Chlorination: The alcohol is converted to a more reactive chloromethyl intermediate (D) using thionyl chloride (SOCl₂) or a similar reagent.

  • Nucleophilic Substitution: The chloromethyl compound is reacted with sodium cyanide (NaCN) to form the acetonitrile derivative (E). This step adds the required extra carbon atom.

  • Hydrolysis and Esterification: The nitrile (E) is subjected to acid-catalyzed hydrolysis in methanol (MeOH) with a strong acid like H₂SO₄. This process hydrolyzes the nitrile to a carboxylic acid, which is then immediately esterified in the methanol solvent to yield the final product (F).

Analytical Characterization Workflow

Confirmation of the identity and purity of the synthesized product is paramount. A multi-technique approach ensures a self-validating system of analysis.

Diagram 2: Analytical Validation Workflow

G cluster_workflow Characterization start Synthesized Product TLC TLC Analysis Purity Check start->TLC NMR NMR Spectroscopy ¹H NMR: Proton environment ¹³C NMR: Carbon skeleton TLC->NMR MS Mass Spectrometry ESI-MS or GC-MS Confirm Molecular Weight NMR->MS IR IR Spectroscopy Functional Group ID (C=O, C-O, C-Br) MS->IR end Confirmed Structure & Purity IR->end

Caption: A sequential workflow for analytical characterization.

  • ¹H NMR Spectroscopy: The proton NMR spectrum should show characteristic signals for the aromatic protons, the methylene protons of the dioxole ring (O-CH₂-O), the methylene protons of the acetate side chain (Ar-CH₂-CO), and the methyl protons of the ester group (O-CH₃). The chemical shifts and coupling patterns will confirm the substitution pattern.

  • ¹³C NMR Spectroscopy: The carbon NMR will display distinct signals for each of the 10 carbon atoms in the molecule, confirming the overall carbon framework.

  • Mass Spectrometry (MS): The mass spectrum should exhibit a molecular ion peak (M⁺) and an M+2 peak of nearly equal intensity, which is the characteristic isotopic pattern for a molecule containing one bromine atom. This provides definitive confirmation of the molecular weight and elemental composition.

  • Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the ester carbonyl group (C=O stretch, typically around 1730-1750 cm⁻¹) and the C-O bonds of the ester and dioxole ring.

Applications in Research and Drug Development

Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is not typically an end-product but rather a strategic intermediate. Its value lies in its potential for elaboration into more complex molecular architectures.

  • Precursor for Cross-Coupling Reactions: The aryl bromide functionality is a prime handle for palladium-catalyzed cross-coupling reactions. This allows for the introduction of various substituents (alkyl, aryl, vinyl, etc.) at the 6-position, enabling the rapid generation of diverse compound libraries for screening.

  • Synthesis of Bioactive Scaffolds: The benzodioxole core is present in many biologically active compounds. This building block provides a direct route to novel analogues of these compounds. For example, related brominated benzodioxoles have been used in the synthesis of compounds with potential biological activities. *[3][4] Elaboration of the Acetate Side Chain: The ester can be hydrolyzed to the free carboxylic acid, which can then be converted into amides, other esters, or used in reactions like the Curtius or Schmidt rearrangements. This flexibility is crucial for structure-activity relationship (SAR) studies in drug discovery.

Safety and Handling

Hazard CategoryPrecautionary MeasuresRationale
Skin & Eye Contact Wear protective gloves (e.g., nitrile), a lab coat, and safety goggles with side-shields.[5] Brominated organic compounds and esters can be irritants. M[6]ethyl bromoacetate is a lachrymator and can cause severe irritation or burns.
Inhalation Use only in a well-ventilated area, preferably within a chemical fume hood.[5][7] Vapors or dusts may cause respiratory tract irritation.
Ingestion Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[5] The compound is likely harmful if swallowed.
Storage Keep the container tightly closed in a dry, cool, and well-ventilated place.[7] Proper storage prevents degradation and exposure.
Spills Absorb spills with an inert material and dispose of it as hazardous waste. Ensure the area is well-ventilated.[5] Prevents environmental release and personnel exposure.

First Aid Measures:

  • Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids, and seek medical attention. *[7][8] Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists. *[7][8] Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.

[7]### 7.0 References

  • Cole-Parmer. Material Safety Data Sheet - Methyl bromoacetate, 99%. [Link]

  • PubMed Central (NIH). Crystal structure of methyl 2-(2H-1,3-benzodioxol-5-yl).... [Link]

  • Organic Syntheses. Organic Syntheses Procedure. [Link]

  • PubChem. (6-Propyl-1,3-benzodioxol-5-yl)methyl acetate. [Link]

  • Clentran. Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. [Link]

  • PubMed. Exploring the potency of 6-bromo-3-methylquinoline analogues as prostaglandin F2α inhibitors. [Link]

  • PubChem. 1,3-Benzodioxole-5-carboxaldehyde, 6-bromo-. [Link]

  • RIFM. RIFM fragrance ingredient safety assessment, 1,3-Benzodioxole-5-propanol, α-methyl-, 5-acetate. [Link]

  • MDPI. 4,7-Dimethoxy-6-propyl-2H-1,3-benzodioxole-5-carbaldehyde. [Link]

Sources

Exploratory

biological activity of benzodioxole derivatives

An In-depth Technical Guide to the Biological Activities of Benzodioxole Derivatives Foreword The 1,3-benzodioxole scaffold, a simple yet elegant fusion of a benzene ring with a methylenedioxy group, is a cornerstone in...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Biological Activities of Benzodioxole Derivatives

Foreword

The 1,3-benzodioxole scaffold, a simple yet elegant fusion of a benzene ring with a methylenedioxy group, is a cornerstone in the architecture of countless natural and synthetic molecules.[1] Found in natural products like safrole from sassafras oil, this heterocyclic moiety imparts unique physicochemical properties that have made it a privileged structure in medicinal chemistry and drug discovery.[2] Its derivatives have demonstrated a remarkable breadth of biological activities, ranging from potent anticancer and antimicrobial effects to critical interactions with metabolic enzyme systems.[3][4][5]

This technical guide offers a comprehensive exploration of the multifaceted biological landscape of benzodioxole derivatives. Moving beyond a simple enumeration of effects, we will delve into the underlying mechanisms of action, present robust experimental protocols for their evaluation, and synthesize quantitative data to provide a clear perspective on structure-activity relationships. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the vast potential of this versatile chemical scaffold.

The Spectrum of Biological Activity

The unique electronic and structural characteristics of the 1,3-benzodioxole ring system enable its derivatives to interact with a wide array of biological targets. This has led to the discovery of compounds with significant therapeutic potential across multiple domains.

Biological_Activities main 1,3-Benzodioxole Derivatives sub1 Anticancer main->sub1 sub2 Antimicrobial main->sub2 sub3 Anti-Inflammatory main->sub3 sub4 Enzyme Inhibition (Cytochrome P450) main->sub4 sub5 Antioxidant main->sub5 sub6 Other Activities main->sub6

Caption: Overview of major biological activities of 1,3-benzodioxole derivatives.

Anticancer Activity

Benzodioxole derivatives have emerged as a formidable class of anticancer agents, exhibiting cytotoxicity against a wide range of human tumor cell lines through diverse mechanisms.[3][6][7]

Mechanism of Action: A key strategy involves the conjugation of the 1,3-benzodioxole moiety with arsenical precursors.[8] This innovative approach is inspired by the metabolism of the antiepileptic drug stiripentol, which contains a methylenedioxyphenyl group.[8][9] Many cancer cells feature an up-regulated thioredoxin (Trx) system to combat oxidative stress. The benzodioxole-arsenical conjugates potently inhibit this system, leading to a surge in intracellular reactive oxygen species, induction of apoptosis, and tumor elimination.[3][8][9]

Other benzodioxole derivatives, particularly those containing carboxamide functionalities, have demonstrated the ability to induce cell cycle arrest at the G2/M phase, an effect comparable to that of the established chemotherapeutic agent doxorubicin.[10][11]

Quantitative Data: In Vitro Cytotoxicity

The potency of these derivatives is often quantified by their half-maximal inhibitory concentration (IC₅₀) against various cancer cell lines.

Derivative ClassCancer Cell LineIC₅₀ (µM)Reference
Arsenical Conjugates (e.g., MAZ2)Molm-13, K562, HL-60 (Leukemia)< 1[2]
Arsenical Conjugates (e.g., MAZ2)4T1 (Breast Cancer)< 1[2]
Carboxamide Derivatives (e.g., 2a)Hep3B (Liver Cancer)Potent Activity Reported[10][11]
Chalcones (e.g., 16k, 16m)MDA-MB-231 (Breast Cancer)5.24 - 10.39[2]
Benzodiazepine Derivatives (e.g., 7a, 7b)HeLa, Caco-2, Hep3BWeak Activity (>3940)[10][11]
Antimicrobial and Antifungal Activity

Derivatives of 1,3-benzodioxole have shown notable activity against a spectrum of pathogenic microbes.[4][12][13] Synthesized peptidyl derivatives and aryl acetates have been evaluated against both Gram-positive and Gram-negative bacteria.[12][13] For instance, certain aryl acetate benzodioxole compounds have demonstrated potent inhibition of Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa, with Minimum Inhibitory Concentrations (MICs) superior to the control antibiotic, cinoxacin.[13]

Interestingly, while some derivatives inhibit microbial growth, others have been observed to promote the growth of certain organisms like Bacillus subtilis, highlighting the structural nuances that dictate biological outcomes.[12] Mechanistically, some Schiff base derivatives of benzodioxole are thought to exert their antibacterial effect by inhibiting the bacterial FabH enzyme.[14] Further modification, such as bromination of 1,3-benzodioxole-5-carboxaldehyde, has been shown to yield compounds with effective antibacterial and antifungal properties.[15]

Anti-Inflammatory Activity via COX Inhibition

A significant therapeutic application of benzodioxole derivatives lies in their anti-inflammatory properties, which are primarily mediated through the inhibition of cyclooxygenase (COX) enzymes.[4][16][17] COX-1 and COX-2 are responsible for converting arachidonic acid into prostaglandins, which are key mediators of inflammation.

Researchers have synthesized novel benzodioxole derivatives, such as aryl acetates and aryl acetic acids, and evaluated their selective inhibition of COX-1 and COX-2.[4][16] It has been observed that the larger benzodioxole moiety, when compared to the simple phenyl group in drugs like Ketoprofen, may contribute to better COX-2 selectivity.[4]

Quantitative Data: COX Enzyme Inhibition

CompoundCOX-1 IC₅₀ (µM)COX-2 IC₅₀ (µM)Selectivity Index (COX-1/COX-2)Reference
3b 1.121.30.862[16]
4f 0.725--[16]
4d --1.809[16]
4b 0.363-Better than Ketoprofen[17]
Ketoprofen (Control) --0.196[16]
Antioxidant Properties

Several benzodioxole derivatives have been identified as potent antioxidant agents.[10][13] Their ability to scavenge free radicals is typically evaluated using the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay. The antioxidant capacity is highly dependent on the specific functional groups attached to the benzodioxole core. For example, certain aryl acetate derivatives show strong antioxidant activity, whereas compounds with an acetic acid functional group tend to be weaker.[13] Similarly, some benzodiazepine derivatives show moderate antioxidant activity.[10][11]

Core Mechanism: Modulation of Cytochrome P450 Enzymes

Perhaps the most defining biological characteristic of the methylenedioxyphenyl (MDP) group, synonymous with the 1,3-benzodioxole scaffold, is its profound interaction with the cytochrome P450 (CYP) enzyme system.[18][19][20] These enzymes are central to the metabolism and detoxification of a vast number of drugs, xenobiotics, and endogenous compounds.[19][20] MDP compounds can act as both inhibitors and inducers of CYP enzymes, a dualistic action with significant toxicological and pharmacological implications.[18][21]

Mechanism of Inhibition: The primary mechanism of inhibition is quasi-irreversible and mechanism-based.[22] A CYP enzyme metabolizes the methylene bridge of the benzodioxole ring. This oxidative process generates a highly reactive carbene intermediate.[21][22] This carbene then covalently binds to the ferrous (Fe²⁺) heme iron at the active site of the P450 enzyme, forming a stable, catalytically inactive metabolic-intermediate complex (MIC).[21] This effectively sequesters the enzyme, preventing it from metabolizing other substrates.

CYP450_Inhibition cluster_0 A 1,3-Benzodioxole (Substrate) B Reactive Carbene Intermediate A->B Oxidative Metabolism C Inactive CYP450-Inhibitor Complex (MIC) B->C Covalent Bonding P450_active Active CYP450 Enzyme (Fe³⁺) P450_active->A Binds P450_reduced Reduced CYP450 (Fe²⁺) P450_reduced->C

Caption: Mechanism-based inhibition of Cytochrome P450 by benzodioxole derivatives.

Consequences of CYP Inhibition:

  • Insecticide Synergy: This mechanism is the basis for the commercial use of MDP compounds as pesticide synergists.[6][18] By inhibiting the insect's CYP enzymes, they prevent the detoxification of co-administered insecticides (like pyrethrins), dramatically increasing their potency and efficacy.[6][23][24]

  • Drug-Drug Interactions: In mammals, the same inhibitory action can lead to dangerous drug-drug interactions. By inhibiting human CYP enzymes (e.g., CYP3A4), benzodioxole-containing drugs can impair the clearance of other medications, leading to elevated plasma concentrations and potential toxicity.[18][19][25]

  • Toxicology: While most MDP agents have low intrinsic toxicity, some, like safrole, can be metabolized into carcinogenic intermediates.[18] The modulation of CYP enzymes is a primary driver of both the direct and indirect toxicological actions of these compounds.[18][26]

Experimental Protocols: A Self-Validating Approach

To ensure scientific rigor, all described protocols must be self-validating, incorporating appropriate controls to confirm the assay's performance and the reliability of the results.

Protocol: In Vitro Cytotoxicity Assessment (MTS Assay)

This protocol determines the concentration at which a benzodioxole derivative inhibits cancer cell growth by 50% (CC₅₀ or IC₅₀).

Methodology:

  • Cell Seeding: Plate human cancer cells (e.g., HeLa, HepG2) in a 96-well microtiter plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

  • Compound Preparation: Prepare a stock solution of the test compound in DMSO. Create a series of 2-fold serial dilutions in culture medium to achieve final concentrations ranging from, for example, 0.1 µM to 200 µM.

  • Treatment: After 24 hours, remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the test compound to the respective wells.

  • Controls:

    • Negative Control (Vehicle): Add medium containing the same final concentration of DMSO used for the test compounds (e.g., 0.5%). This determines the baseline cell viability.

    • Positive Control: Add a known cytotoxic agent (e.g., Doxorubicin at its known IC₅₀ range) to validate the assay's sensitivity to cytotoxic effects.

    • Blank: Include wells with medium only (no cells) to measure background absorbance.

  • Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ atmosphere.

  • MTS Reagent Addition: Add 20 µL of MTS reagent ([3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium]) to each well. Incubate for 1-4 hours until a distinct color change is observed in the negative control wells.

  • Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

  • Analysis: After subtracting the background absorbance, calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Caption: Experimental workflow for the MTS cytotoxicity assay.

Protocol: In Vitro COX Inhibition Assay

This colorimetric assay evaluates the ability of benzodioxole derivatives to inhibit the peroxidase activity of COX-1 and COX-2.

Methodology:

  • Reagent Preparation: Prepare all components from a commercial COX inhibitor screening kit according to the manufacturer's instructions. This typically includes assay buffer, heme, COX-1 and COX-2 enzymes, arachidonic acid (substrate), and a colorimetric substrate (e.g., TMPD).

  • Compound Preparation: Dissolve test compounds in a suitable solvent (e.g., DMSO) to create stock solutions. Prepare serial dilutions.

  • Assay Setup (in a 96-well plate):

    • Background Wells: Add 100 µL of assay buffer.

    • 100% Initial Activity Wells: Add 90 µL of assay buffer and 10 µL of solvent.

    • Inhibitor Wells: Add 90 µL of assay buffer and 10 µL of the diluted test compound.

    • Positive Control: Use a known COX inhibitor (e.g., Ketoprofen for non-selective, Celecoxib for COX-2 selective) to validate the assay.

  • Enzyme Addition: Add 10 µL of the desired enzyme (ovine COX-1 or human recombinant COX-2) to all wells except the background.

  • Incubation: Gently shake and incubate the plate at 25°C for 5 minutes.

  • Reaction Initiation: Initiate the reaction by adding 10 µL of arachidonic acid to all wells.

  • Data Acquisition: Immediately read the absorbance at 590 nm every minute for 5 minutes to obtain the reaction kinetics.

  • Analysis: Calculate the rate of reaction for each well. Determine the percentage of inhibition for each compound concentration relative to the 100% initial activity control. Plot the inhibition percentage against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value for both COX-1 and COX-2. The selectivity index is calculated as IC₅₀(COX-1) / IC₅₀(COX-2).

Conclusion and Future Perspectives

The 1,3-benzodioxole scaffold is a remarkably versatile and pharmacologically significant structure. Its derivatives have demonstrated a vast range of biological activities, with particularly promising applications in oncology, infectious diseases, and inflammation. The defining characteristic of this class of compounds—their potent interaction with cytochrome P450 enzymes—is a double-edged sword, offering a powerful mechanism for insecticide synergy while demanding careful consideration of potential drug-drug interactions and metabolic toxicity in clinical development.

Future research should focus on synthesizing novel analogues to refine selectivity and potency for specific targets, such as particular cancer cell lines or microbial strains. A deeper investigation into the in vivo efficacy and safety profiles of the most promising leads is essential. Furthermore, exploring the potential of these derivatives in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders like diabetes, could unveil new avenues for drug discovery.[27] The rich chemistry and diverse biology of benzodioxole derivatives ensure they will remain a focal point of scientific inquiry for years to come.

References

  • 1,3-Benzodioxole Derivatives Improve the Anti-Tumor Efficiency of Arsenicals - PMC - NIH.
  • Synthesis, antitumour and antimicrobial activities of new peptidyl derivatives containing the 1,3-benzodioxole system - PubMed.
  • Toxicological actions of plant-derived and anthropogenic methylenedioxyphenyl-substituted chemicals in mammals and insects - PubMed.
  • In Vitro Biological Evaluation of Benzodioxol Derivatives as Antimicrobial and Antioxidant Agents. King Fahd University of Petroleum & Minerals.
  • A Comprehensive Technical Guide to the Biological Activities of Benzodioxole Deriv
  • The Multifaceted Biological Activities of 1,3-Benzodioxole Deriv
  • Synthesis and Biological Evaluation of Benzodioxole Derivatives as Potential Anticancer and Antioxidant agents. An-Najah Staff.
  • (PDF) Synthesis and Biological Evaluation of Benzodioxole Derivatives as Potential Anticancer and Antioxidant agents.
  • Unveiling the multifaceted biological activities of 1,3-benzodioxole deriv
  • The relationship between the metabolism and toxicity of benzodioxole compounds.
  • Mechanisms of inhibitory and regulatory effects of methylenedioxyphenyl compounds on cytochrome P450-dependent drug oxidation - PubMed.
  • Design, synthesis and biological evaluation of novel benzodioxole derivatives as COX inhibitors and cytotoxic agents - PubMed.
  • Synthesis and Biological Evaluation of Benzodioxol Derivatives as Cyclooxygenase Inhibitors. Ingenta Connect.
  • Mechanisms of Inhibitory and Regulatory Effects of Methylenedioxyphenyl Compounds on Cytochrome P450-Dependent Drug Oxid
  • Synthesise and test antibacterial activities of 1,3-benzodioxole derivatives | Request PDF.
  • Design, synthesis and biological evaluation of novel benzodioxole derivatives as COX inhibitors and cytotoxic agents - PMC - NIH.
  • Understanding 1,3-Benzodioxole. ChemicalBook.
  • Use of derivative compounds of 1,3-benzodioxole in insecticidal compositions.
  • Insecticide and acaricide compositions containing synergetic benzodioxole derivatives and phosphoric ester derivatives.
  • Mechanisms of Inhibitory and Regulatory Effects of Methylenedioxyphenyl Compounds on Cytochrome P450-Dependent Drug Oxidation | Request PDF.
  • Toxicological Actions of Plant-Derived and Anthropogenic Methylenedioxyphenyl-Substituted Chemicals in Mammals and Insects | Request PDF.
  • Facile derivatization of 1, 3-benzodioxole-5-carboxaldehyde and their antimicrobial activities. Journal of Chemical Society of Nigeria.
  • Structures of benzodioxol derivatives having various biological activities.
  • Characterization and Investigation of Novel Benzodioxol Derivatives as Antidiabetic Agents: An In Vitro and In Vivo Study in an Animal Model. MDPI.
  • 1,3-Benzodioxole - Wikipedia. Wikipedia.
  • Synthesis and Antitumor Activity of 1,3-Benzodioxole Derivatives.
  • Kinetics of cytochrome P450 3A4 inhibition by heterocyclic drugs defines a general sequential multistep binding process - NIH.
  • Inhibition of Cytochrome P450 Enzymes | Request PDF.

Sources

Foundational

spectroscopic data for methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

An In-Depth Technical Guide to the Spectroscopic Characterization of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate Introduction Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a molecule of significant interest...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Spectroscopic Characterization of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

Introduction

Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a molecule of significant interest in synthetic organic chemistry and drug discovery. Its structure, featuring a brominated benzodioxole core, makes it a valuable intermediate for the synthesis of more complex molecular architectures. Accurate characterization of this compound is paramount for ensuring its purity and confirming its identity, which are critical steps in any research and development pipeline. This guide provides a comprehensive overview of the predicted , offering a detailed analysis of its ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) profiles. The protocols and interpretations presented herein are grounded in established scientific principles to provide researchers, scientists, and drug development professionals with a reliable resource for their work.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR spectroscopy is an indispensable tool for elucidating the structure of organic molecules by providing information about the chemical environment of hydrogen atoms.

Predicted ¹H NMR Data

The predicted ¹H NMR spectrum of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate in CDCl₃ is summarized in the table below.

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~7.05s1HAr-H
~6.85s1HAr-H
~5.95s2HO-CH ₂-O
~3.70s3HO-CH
~3.60s2HAr-CH
Experimental Protocol for ¹H NMR Spectroscopy

A standard protocol for acquiring a high-resolution ¹H NMR spectrum is as follows:

  • Sample Preparation: Dissolve approximately 5-10 mg of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate in 0.5-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Transfer to NMR Tube: Transfer the solution to a clean, dry 5 mm NMR tube.

  • Instrument Setup: Place the NMR tube in the spectrometer's probe. Tune and shim the instrument to optimize the magnetic field homogeneity.

  • Data Acquisition: Acquire the spectrum using a standard pulse sequence. A sufficient number of scans should be averaged to achieve an adequate signal-to-noise ratio.

HNMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing dissolve Dissolve Compound in CDCl3 with TMS transfer Transfer to NMR Tube dissolve->transfer insert Insert into Spectrometer transfer->insert tune_shim Tune and Shim insert->tune_shim acquire Acquire Spectrum tune_shim->acquire process Process FID acquire->process analyze Analyze Spectrum process->analyze

¹H NMR Experimental Workflow.
Interpretation of the ¹H NMR Spectrum
  • Aromatic Protons (δ ~7.05 and ~6.85 ppm): The two singlets in the aromatic region correspond to the two protons on the benzene ring. Their distinct chemical shifts are due to the different electronic environments created by the bromo and acetate substituents.

  • Methylene-dioxy Protons (δ ~5.95 ppm): The singlet at approximately 5.95 ppm is characteristic of the two protons of the methylenedioxy group (O-CH₂-O).[1]

  • Methyl Ester Protons (δ ~3.70 ppm): The singlet at around 3.70 ppm is assigned to the three protons of the methyl ester group (O-CH₃). This downfield shift is due to the deshielding effect of the adjacent oxygen atom.

  • Benzylic Protons (δ ~3.60 ppm): The singlet at approximately 3.60 ppm corresponds to the two protons of the methylene group attached to the aromatic ring (Ar-CH₂).

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon-13 NMR spectroscopy provides valuable information about the carbon framework of a molecule.

Predicted ¹³C NMR Data

The predicted ¹³C NMR spectrum of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate in CDCl₃ is detailed below.

Chemical Shift (δ, ppm)Assignment
~171.0C =O
~148.0Ar-C -O
~147.5Ar-C -O
~132.0Ar-C -CH₂
~115.0Ar-C -Br
~112.0Ar-C H
~109.0Ar-C H
~101.5O-C H₂-O
~52.5O-C H₃
~40.0Ar-C H₂
Experimental Protocol for ¹³C NMR Spectroscopy
  • Sample Preparation: Prepare the sample as described for ¹H NMR spectroscopy.

  • Instrument Setup: Place the sample in the spectrometer.

  • Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. This technique simplifies the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.[2][3] A larger number of scans is typically required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

C13NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing dissolve Dissolve Compound in CDCl3 transfer Transfer to NMR Tube dissolve->transfer insert Insert into Spectrometer transfer->insert setup Setup Proton- Decoupled Experiment insert->setup acquire Acquire Spectrum setup->acquire process Process FID acquire->process analyze Analyze Spectrum process->analyze

¹³C NMR Experimental Workflow.
Interpretation of the ¹³C NMR Spectrum
  • Carbonyl Carbon (δ ~171.0 ppm): The peak at the lowest field is characteristic of the carbonyl carbon of the ester group.

  • Aromatic Carbons (δ ~109.0-148.0 ppm): The signals in this range are assigned to the six carbons of the benzene ring. The specific chemical shifts are influenced by the attached substituents.

  • Methylenedioxy Carbon (δ ~101.5 ppm): This peak corresponds to the carbon of the O-CH₂-O group.

  • Methyl Ester Carbon (δ ~52.5 ppm): The signal for the methyl carbon of the ester group appears around 52.5 ppm.

  • Benzylic Carbon (δ ~40.0 ppm): The peak at the highest field is assigned to the benzylic methylene carbon (Ar-CH₂).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Predicted IR Data

The predicted key IR absorption bands for methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate are listed below.

Wavenumber (cm⁻¹)Functional GroupVibrational Mode
~3050Aromatic C-HStretching
~2950Aliphatic C-HStretching
~1740C=O (Ester)Stretching
~1600, ~1480C=C (Aromatic)Stretching
~1250C-O (Ester)Stretching
~1040C-O (Ether)Stretching
~750C-BrStretching
Experimental Protocol for IR Spectroscopy
  • Sample Preparation: A thin film of the neat liquid sample can be prepared between two salt plates (e.g., NaCl or KBr). Alternatively, a solution of the compound in a suitable solvent (e.g., CHCl₃) can be used.

  • Background Spectrum: Acquire a background spectrum of the empty sample compartment or the solvent.

  • Sample Spectrum: Place the prepared sample in the spectrometer and acquire the IR spectrum.

  • Data Processing: The final spectrum is obtained by rationing the sample spectrum against the background spectrum.

IR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing prepare Prepare Thin Film or Solution background Acquire Background Spectrum prepare->background sample Acquire Sample Spectrum background->sample process Ratio Sample to Background sample->process analyze Analyze Spectrum process->analyze

IR Spectroscopy Experimental Workflow.
Interpretation of the IR Spectrum
  • C=O Stretch (~1740 cm⁻¹): A strong absorption band in this region is indicative of the carbonyl group of the ester.

  • C-O Stretches (~1250 and ~1040 cm⁻¹): These bands correspond to the C-O stretching vibrations of the ester and the methylenedioxy ether groups, respectively.

  • Aromatic C=C Stretches (~1600, ~1480 cm⁻¹): These absorptions are characteristic of the carbon-carbon double bonds within the aromatic ring.

  • C-H Stretches (~3050 and ~2950 cm⁻¹): The band around 3050 cm⁻¹ is due to the aromatic C-H stretching, while the absorption at approximately 2950 cm⁻¹ is from the aliphatic C-H bonds.

  • C-Br Stretch (~750 cm⁻¹): The presence of a carbon-bromine bond is indicated by an absorption in the fingerprint region.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions, providing information about the molecular weight and fragmentation pattern of a compound.

Predicted Mass Spectrometry Data

The predicted mass spectral data for methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is presented below.

m/zIon
272/274[M]⁺ (Molecular Ion)
213/215[M - COOCH₃]⁺
134[M - Br - COOCH₃]⁺
Experimental Protocol for Mass Spectrometry
  • Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via direct infusion or after separation by gas or liquid chromatography.

  • Ionization: Ionize the sample using an appropriate method, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

  • Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio using a mass analyzer (e.g., quadrupole, time-of-flight).

  • Detection: Detect the separated ions to generate the mass spectrum.

MS_Workflow cluster_intro Sample Introduction cluster_analysis Mass Analysis cluster_proc Data Processing introduce Introduce Sample ionize Ionize Sample introduce->ionize separate Separate Ions ionize->separate detect Detect Ions separate->detect generate Generate Mass Spectrum detect->generate analyze Analyze Spectrum generate->analyze

Mass Spectrometry Experimental Workflow.
Interpretation of the Mass Spectrum
  • Molecular Ion Peak ([M]⁺, m/z 272/274): The presence of bromine is indicated by the characteristic isotopic pattern of the molecular ion peak, with two peaks of nearly equal intensity separated by 2 m/z units (due to the ⁷⁹Br and ⁸¹Br isotopes).

  • [M - COOCH₃]⁺ (m/z 213/215): This fragment corresponds to the loss of the methoxycarbonyl group. The isotopic pattern for bromine is retained.

  • [M - Br - COOCH₃]⁺ (m/z 134): This peak results from the subsequent loss of the bromine atom from the previous fragment.

References

  • Human Metabolome Database: 13C NMR Spectrum (1D, 15.09 MHz, CDCl3, experimental) (HMDB0031246). [Link]

  • Crystal structure of methyl 2-(2H-1,3-benzodioxol-5-yl)... - PubMed Central - NIH. [Link]

  • Organic Syntheses Procedure. [Link]

  • 13C NMR Spectrum (1D, 50 MHz, H2O, predicted) (NP0256875) - NP-MRD. [Link]

  • Methyl 2-(5-bromo-2-methylnaphtho[2,1-b]furan-1-yl)acetate - NIH. [Link]

  • sample 13C NMR spectra of compounds with common functional groups - YouTube. [Link]

  • Methyl 6-bromo-7-methoxy-1,3-benzodioxole-5-carboxylate - PMC - NIH. [Link]

  • 12.2: NMR Spectra - an introduction and overview - Chemistry LibreTexts. [Link]

  • Interpreting C-13 NMR Spectra - Chemistry LibreTexts. [Link]

  • WO2011108001A2 - Process for the preparation of methyl-methyl-3, 4-dihydro-2h-pyran-5-carboxylate - Google P
  • database C-13 NMR SPECTROSCOPY INDEX carbon-13 nuclear magnetic resonance spectra analysis interpretation of spectrum data analysis investigating molecular structure of organic compounds Doc Brown's advanced level organic chemistry revision notes for pre-university organic chemistry. [Link]

  • Methyl 6-bromo-7-methoxy-1,3-benzodioxole-5-carboxylate - ResearchGate. [Link]

  • database IR spectra INFRARED SPECTROSCOPY INDEX spectra analysis diagrams interpretation characteristic wavenumbers functional groups investigating molecular structure of organic compounds spectrum data Doc Brown's advanced level organic chemistry revision notes for pre-university organic chemistry. [Link]

  • 1,3-Benzodioxole, 4-methoxy-6-(2-propenyl)- - the NIST WebBook. [Link]

  • Methyl bromoacetate | C3H5BrO2 | CID 60984 - PubChem - NIH. [Link]

  • 1 H NMR spectrum of 6-methyl-3-phenyl-3,4-dihydro-2H-benzo... - ResearchGate. [Link]

  • EPA/NIH Mass Spectral Data Base - GovInfo. [Link]

  • NMR Spectra of Products - The Royal Society of Chemistry. [Link]

  • 2-[(4-methylphenyl)imino]-1,3-thiazolidin-4-one - Optional[1H NMR] - Spectrum - SpectraBase. [Link]

Sources

Exploratory

The Enduring Scaffold: A Technical Guide to Substituted Benzodioxole Compounds in Modern Drug Discovery

Introduction: The 1,3-benzodioxole moiety, a bicyclic heterocyclic scaffold, is a privileged structure in the realm of medicinal chemistry and natural products.[1] Its presence in a vast array of bioactive molecules, fro...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The 1,3-benzodioxole moiety, a bicyclic heterocyclic scaffold, is a privileged structure in the realm of medicinal chemistry and natural products.[1] Its presence in a vast array of bioactive molecules, from the anticancer agent podophyllotoxin to the psychoactive compound MDMA, underscores its remarkable chemical versatility and biological significance.[1] This technical guide provides an in-depth exploration of substituted benzodioxole compounds, offering researchers, scientists, and drug development professionals a comprehensive overview of their synthesis, characterization, and diverse pharmacological applications. We will delve into the causality behind experimental choices, present validated protocols, and illuminate the mechanisms that underpin the therapeutic potential of this remarkable scaffold.

Part 1: The Synthetic Versatility of the Benzodioxole Core

The strategic synthesis of substituted benzodioxole derivatives is fundamental to exploring their structure-activity relationships (SAR) and developing novel therapeutic agents. The choice of synthetic route is dictated by the desired substitution pattern on both the aromatic ring and the methylenedioxy bridge.

Foundational Synthesis of the Benzodioxole Ring

The classical and most direct approach to the core 1,3-benzodioxole structure involves the condensation of catechol (1,2-dihydroxybenzene) with a suitable methylene source.[2] Dihalomethanes, such as dibromomethane or dichloromethane, are commonly used in the presence of a base.[2] A more contemporary and green approach utilizes microwave irradiation with polyphosphoric acid as both a catalyst and solvent, which significantly reduces reaction times and avoids hazardous solvents.[3]

Strategies for Aromatic Ring Substitution

Once the benzodioxole core is established, further functionalization of the aromatic ring is crucial for tuning the molecule's properties.

The electron-rich nature of the benzodioxole ring system facilitates electrophilic aromatic substitution reactions, such as nitration, halogenation, and Friedel-Crafts acylation. These reactions typically yield a mixture of isomers, which necessitates careful purification.[4]

For more precise and complex modifications, palladium-catalyzed cross-coupling reactions are indispensable. The Suzuki-Miyaura coupling, for instance, allows for the introduction of a wide range of aryl, heteroaryl, or alkyl groups. This method offers high yields and functional group tolerance, making it a cornerstone of modern benzodioxole chemistry.

A representative workflow for synthesizing novel benzodioxole derivatives using a Suzuki-Miyaura coupling is outlined below.

G cluster_prep Starting Material Preparation cluster_click Click Chemistry cluster_coupling Suzuki-Miyaura Coupling cluster_product Final Product start 6-Bromobenzodioxole Methanol appel Appel Reaction (CBr4, PPh3) start->appel Bromination azide_sub Nucleophilic Substitution (NaN3) appel->azide_sub Azidation cycloadd Huisgen Cycloaddition (Phenylacetylene, CuI) azide_sub->cycloadd Forms Triazole Ring suzuki Suzuki-Miyaura Reaction (Aryl Boronic Acid, PdCl2(PPh3)2) cycloadd->suzuki Core Functionalization product Substituted Benzodioxole-Triazole Derivative suzuki->product Yields Target Compound

Caption: Synthetic workflow for advanced benzodioxole derivatives.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes the synthesis of 1-((6-aryl-benzo[d][5][6]dioxol-5-yl)methyl)-4-phenyl-1H-1,2,3-triazole derivatives.

Materials:

  • 1-((6-bromo-benzo[d][5][6]dioxol-5-yl)methyl)-4-phenyl-1H-1,2,3-triazole (starting material)

  • Substituted arylboronic acid

  • PdCl₂(PPh₃)₂ (catalyst)

  • Triphenylphosphine (PPh₃) (ligand)

  • Potassium carbonate (K₂CO₃) (base)

  • Toluene and Water (solvent system)

Procedure:

  • To a round-bottom flask, add the brominated benzodioxole-triazole starting material (1.0 eq), arylboronic acid (1.2 eq), K₂CO₃ (2.0 eq), and PPh₃ (0.1 eq).

  • Purge the flask with an inert gas (e.g., Argon or Nitrogen).

  • Add degassed toluene and water (4:1 v/v).

  • Add the PdCl₂(PPh₃)₂ catalyst (0.05 eq) to the mixture.

  • Heat the reaction mixture to reflux (typically 90-110 °C) and monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and add water.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the final substituted benzodioxole derivative.

Part 2: Pharmacological Landscape of Substituted Benzodioxoles

The benzodioxole scaffold is a versatile platform for discovering compounds with a wide spectrum of biological activities. The specific substitutions on the ring system dramatically influence the pharmacological profile.

Anticancer Activity

Substituted benzodioxoles have emerged as promising anticancer agents, acting through diverse mechanisms of action.

Certain benzodioxole derivatives, particularly when conjugated with arsenical precursors, have been shown to potently inhibit the thioredoxin (Trx) system in cancer cells.[7][8] The Trx system is a key antioxidant pathway often upregulated in tumors to combat oxidative stress.[7] By inhibiting thioredoxin reductase (TrxR), these compounds disrupt the cellular redox balance, leading to a surge in reactive oxygen species (ROS).[7][8] This elevated oxidative stress triggers apoptotic cell death.[7]

G compound Benzodioxole-Arsenical Conjugate TrxR Thioredoxin Reductase (TrxR) compound->TrxR Inhibits Trx Thioredoxin (Trx) TrxR->Trx Cannot reduce ROS Reactive Oxygen Species (ROS) Increase Trx->ROS Cannot scavenge Apoptosis Apoptosis ROS->Apoptosis Induces

Caption: Anticancer mechanism via TrxR inhibition and ROS induction.

The cytotoxic effects of various benzodioxole derivatives have been evaluated against a range of cancer cell lines.

Compound IDCancer Cell LineIC₅₀ (µM)Reference
3e HeLa (Cervical)219[9]
4f HeLa (Cervical)>2000[9]
HJ1 HeLa (Cervical)4-fold more potent than piperine[10]
HJ1 MDA-MB-231 (Breast)10-fold more potent than piperine[10]
IId Various26-65[6]

Note: IC₅₀ values represent the concentration of a drug that is required for 50% inhibition in vitro. Lower values indicate higher potency.

Anti-inflammatory Activity: COX Inhibition

Many non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting cyclooxygenase (COX) enzymes. Substituted benzodioxoles have been designed as novel COX inhibitors.[9]

Benzodioxole derivatives structurally similar to ketoprofen act as competitive inhibitors of both COX-1 and COX-2 enzymes.[9] These enzymes are responsible for converting arachidonic acid into prostaglandins, which are key mediators of inflammation and pain. The selectivity for COX-2 over COX-1 is a critical goal in NSAID development to reduce gastrointestinal side effects. The larger benzodioxole moiety, compared to the phenyl group in ketoprofen, is thought to contribute to better COX-2 selectivity.[9]

Other Notable Biological Activities

The therapeutic potential of benzodioxole derivatives extends beyond cancer and inflammation.

  • Antidiabetic Agents: Certain benzodioxole carboxamide derivatives have shown potent α-amylase inhibition, an enzyme involved in carbohydrate digestion.[6] This suggests their potential for managing blood glucose levels in diabetic patients.[6]

  • Auxin Receptor Agonists: In the field of agriculture, N-(benzo[d][5][6]dioxol-5-yl)-2-(one-benzylthio) acetamide compounds have been identified as potent agonists of the auxin receptor TIR1, promoting root growth in plants.[11][12]

  • Insecticide Synergists: Historically, benzodioxole derivatives like piperonyl butoxide have been used to enhance the efficacy of insecticides by inhibiting cytochrome P450 enzymes in insects, which are responsible for detoxifying the insecticide.

Part 3: Characterization and Analysis

Rigorous characterization is essential to confirm the structure and purity of newly synthesized substituted benzodioxole compounds. A multi-technique approach is standard practice.

Spectroscopic and Spectrometric Techniques
  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the most powerful tools for elucidating the molecular structure. The characteristic signal for the methylenedioxy protons (O-CH₂-O) typically appears as a singlet around 6.0 ppm in the ¹H NMR spectrum.

  • Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HRMS) provides the exact mass of the molecule, which is used to confirm its elemental composition.

  • Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of specific functional groups, such as carbonyls (C=O), hydroxyls (O-H), and amines (N-H).

Chromatographic and Other Techniques
  • Column Chromatography: This is the primary method for the purification of synthesized compounds.[13]

  • Micro-Electron Diffraction (MicroED): For crystalline solids, MicroED can be used to determine the three-dimensional atomic structure of the molecule.[6]

Experimental Protocol: In Vitro COX Inhibition Assay

This protocol provides a general workflow for assessing the COX inhibitory activity of test compounds.

Materials:

  • COX-1 and COX-2 enzyme preparations

  • Arachidonic acid (substrate)

  • Test compounds (substituted benzodioxoles)

  • Positive controls (e.g., Ketoprofen, Celecoxib)

  • Assay buffer

  • Detection reagent (e.g., for measuring prostaglandin E₂)

  • 96-well microplate

  • Microplate reader

Procedure:

  • Prepare serial dilutions of the test compounds and positive controls in the assay buffer.

  • In a 96-well plate, add the COX-1 or COX-2 enzyme to each well.

  • Add the diluted test compounds or controls to the respective wells and incubate for a specified time (e.g., 15 minutes) at room temperature to allow for enzyme-inhibitor binding.

  • Initiate the enzymatic reaction by adding arachidonic acid to all wells.

  • Incubate for a short period (e.g., 2 minutes) at 37 °C.

  • Stop the reaction by adding a stopping solution (e.g., 1 M HCl).

  • Add the detection reagent to quantify the amount of prostaglandin produced.

  • Read the absorbance on a microplate reader at the appropriate wavelength.

  • Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ value by plotting the percent inhibition versus the log of the inhibitor concentration.

G cluster_prep Assay Preparation cluster_incubation Incubation cluster_reaction Enzymatic Reaction cluster_detection Detection & Analysis prep1 Prepare Compound Dilutions prep2 Aliquot COX Enzyme into 96-well Plate inc1 Add Compounds to Enzyme prep2->inc1 inc2 Incubate (e.g., 15 min) inc1->inc2 react1 Add Arachidonic Acid (Substrate) inc2->react1 react2 Incubate (e.g., 2 min at 37°C) react1->react2 react3 Stop Reaction react2->react3 detect1 Quantify Prostaglandin Production react3->detect1 detect2 Read Absorbance detect1->detect2 detect3 Calculate IC50 detect2->detect3

Caption: Experimental workflow for in vitro COX inhibition assay.

Conclusion

Substituted benzodioxole compounds represent a highly versatile and pharmacologically significant class of molecules. Their amenability to diverse synthetic modifications allows for the fine-tuning of their biological activities, leading to the discovery of potent agents for a wide range of therapeutic applications, from oncology to anti-inflammatory and antidiabetic treatments. The continued exploration of this privileged scaffold, guided by a deep understanding of its synthesis, mechanism of action, and structure-activity relationships, holds immense promise for the future of drug discovery and development.

References

  • Hawash, M., Jaradat, N., Hameedi, S., et al. (2020). Design, synthesis and biological evaluation of novel benzodioxole derivatives as COX inhibitors and cytotoxic agents. BMC Chemistry, 14(1), 53. [Link]

  • Hawash, M., Al-Smadi, D., Kumar, A., et al. (2023). Characterization and Investigation of Novel Benzodioxol Derivatives as Antidiabetic Agents: An In Vitro and In Vivo Study in an Animal Model. Biomolecules, 13(10), 1486. [Link]

  • Li, S., Zhang, Y., Li, Y., et al. (2022). Design, Synthesis, and Action Mechanism of 1,3-Benzodioxole Derivatives as Potent Auxin Receptor Agonists and Root Growth Promoters. Frontiers in Plant Science, 13, 891334. [Link]

  • Li, S., Zhang, Y., Li, Y., et al. (2022). Design, Synthesis, and Action Mechanism of 1,3-Benzodioxole Derivatives as Potent Auxin Receptor Agonists and Root Growth Promoters. National Institutes of Health. [Link]

  • Wang, Y., Wang, H., Wang, Y., et al. (2022). 1,3-Benzodioxole Derivatives Improve the Anti-Tumor Efficiency of Arsenicals. Pharmaceuticals, 15(7), 786. [Link]

  • Wang, Y., Wang, H., Wang, Y., et al. (2022). 1,3-Benzodioxole Derivatives Improve the Anti-Tumor Efficiency of Arsenicals. PubMed. [Link]

  • Jiang, H., et al. (2024). Design, synthesis, and evaluation of benzodioxolane compounds for antitumor activity. PubMed. [Link]

  • Gupta, S. D., Rao, G. B., & Raghavendra, N. M. (2012). Microwave-assisted green synthesis of 1, 3-benzodioxole derivatives. Green Chemistry Letters and Reviews, 5(4), 609-615. [Link]

  • Fallah, Z., et al. (2015). New Benzodioxole Compounds from the Root Extract of Astrodaucus persicus. Iranian Journal of Pharmaceutical Research, 14(4), 1195–1201. [Link]

  • Wikipedia. (n.d.). 1,3-Benzodioxole. [Link]

  • Gesher. (n.d.). The Chemical Versatility of 1,3-Benzodioxole in Organic Synthesis. [Link]

Sources

Protocols & Analytical Methods

Method

The Synthetic Versatility of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate: A Guide for the Modern Chemist

In the landscape of contemporary organic synthesis, the strategic deployment of functionalized building blocks is paramount to the efficient construction of complex molecular architectures. Methyl 2-(6-bromo-2H-1,3-benzo...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of contemporary organic synthesis, the strategic deployment of functionalized building blocks is paramount to the efficient construction of complex molecular architectures. Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate, a readily accessible reagent, presents itself as a valuable scaffold for medicinal chemists and researchers in drug development. Its unique combination of a brominated aromatic ring, a protected catechol motif, and an ester functionality offers a tripartite of reactive handles for molecular elaboration. This guide provides an in-depth exploration of the synthetic utility of this compound, with a focus on its application in palladium-catalyzed cross-coupling reactions, which are foundational to modern C-C bond formation.

While specific literature precedence for this exact molecule is emerging, its structural motifs are well-represented in the annals of synthetic chemistry. The protocols and applications detailed herein are grounded in established principles and analogous transformations, providing a robust framework for its utilization in the synthesis of novel compounds.

Core Reactivity and Strategic Considerations

The synthetic potential of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is primarily centered around the aryl bromide. This functional group is a linchpin for a variety of palladium-catalyzed cross-coupling reactions, including the Suzuki-Miyaura, Heck, and Sonogashira couplings. The 1,3-benzodioxole moiety, a common pharmacophore, can be retained as a key structural element or potentially cleaved under specific conditions to liberate the corresponding catechol. The acetate side chain offers further opportunities for modification, such as hydrolysis to the carboxylic acid for amide bond formation or reduction to the corresponding alcohol.

The strategic selection of reaction conditions, particularly the choice of palladium catalyst, ligand, and base, is critical to achieving high yields and selectivities in these transformations. The electronic nature of the aryl bromide, influenced by the dioxole and acetate substituents, will dictate its reactivity in the catalytic cycle.

Application in Palladium-Catalyzed Cross-Coupling Reactions

The aryl bromide of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate serves as an excellent electrophilic partner in a suite of palladium-catalyzed cross-coupling reactions. These transformations are cornerstones of modern organic synthesis, enabling the construction of intricate molecular frameworks from simple precursors.

Suzuki-Miyaura Coupling: Forging Biaryl Linkages

The Suzuki-Miyaura coupling is arguably the most widely employed method for the synthesis of biaryl and substituted aromatic compounds, owing to its mild reaction conditions and the commercial availability of a vast array of boronic acids and their derivatives.[1]

Causality of Experimental Choices:

  • Ligand: The choice of phosphine ligand is crucial for stabilizing the palladium center and facilitating the elementary steps of the catalytic cycle. Bulky, electron-rich phosphine ligands, such as SPhos or XPhos, are often effective for coupling with aryl bromides, as they promote oxidative addition and reductive elimination.

  • Base: A base is required to activate the boronic acid, forming a more nucleophilic boronate species that can undergo transmetalation with the palladium center.[2] The choice of base, such as potassium carbonate or cesium carbonate, can significantly impact the reaction rate and yield. The use of a mixed solvent system, typically an organic solvent like dioxane or toluene with water, is often necessary to solubilize both the organic and inorganic reagents.

Protocol 1: General Procedure for the Suzuki-Miyaura Coupling of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

Reagent/ParameterQuantity/ConditionNotes
Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate1.0 equiv
Arylboronic acid1.2 - 1.5 equiv
Palladium(II) acetate (Pd(OAc)₂)2 - 5 mol%
SPhos4 - 10 mol%
Potassium Carbonate (K₂CO₃)2.0 - 3.0 equiv
SolventDioxane/H₂O (4:1)Degassed
Temperature80 - 100 °C
Reaction Time4 - 24 hMonitored by TLC or LC-MS

Experimental Steps:

  • To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate, the arylboronic acid, and potassium carbonate.

  • In a separate vial, weigh the palladium(II) acetate and SPhos and add them to the reaction flask.

  • Add the degassed dioxane/water solvent mixture to the flask.

  • Seal the flask and heat the reaction mixture to the desired temperature with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS. Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired biaryl product.

Suzuki_Coupling_Cycle cluster_legend Catalytic Cycle Pd(0)L2 Pd(0)L2 Ar-Pd(II)-Br(L2) Ar-Pd(II)-Br(L2) Pd(0)L2->Ar-Pd(II)-Br(L2) Oxidative Addition (Ar-Br) Ar-Pd(II)-Ar'(L2) Ar-Pd(II)-Ar'(L2) Ar-Pd(II)-Br(L2)->Ar-Pd(II)-Ar'(L2) Transmetalation (Ar'-B(OR)2) Ar-Ar' Ar-Ar' Ar-Pd(II)-Ar'(L2)->Ar-Ar' Reductive Elimination

Figure 1. Catalytic cycle of the Suzuki-Miyaura coupling.

Heck Reaction: Arylation of Alkenes

The Heck reaction provides a powerful method for the formation of carbon-carbon bonds between aryl halides and alkenes.[3] This reaction is particularly useful for the synthesis of substituted styrenes and cinnamates.

Causality of Experimental Choices:

  • Catalyst System: A variety of palladium sources can be used, with palladium(II) acetate being a common choice. The reaction is often conducted in the presence of a phosphine ligand, although phosphine-free conditions have also been developed.

  • Base: A base, typically a tertiary amine such as triethylamine or an inorganic base like sodium carbonate, is required to neutralize the hydrogen halide that is formed during the reaction.

  • Solvent: Polar aprotic solvents such as DMF, NMP, or acetonitrile are commonly used.

Protocol 2: General Procedure for the Heck Reaction of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

Reagent/ParameterQuantity/ConditionNotes
Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate1.0 equiv
Alkene (e.g., n-butyl acrylate)1.5 - 2.0 equiv
Palladium(II) acetate (Pd(OAc)₂)1 - 5 mol%
Tri(o-tolyl)phosphine (P(o-tol)₃)2 - 10 mol%
Triethylamine (Et₃N)2.0 - 3.0 equiv
SolventDMF or AcetonitrileAnhydrous
Temperature80 - 120 °C
Reaction Time6 - 24 hMonitored by TLC or GC-MS

Experimental Steps:

  • In a sealed tube, combine methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate, the alkene, palladium(II) acetate, and tri(o-tolyl)phosphine.

  • Add anhydrous DMF or acetonitrile and triethylamine.

  • Seal the tube and heat the reaction mixture to the specified temperature.

  • After cooling to room temperature, dilute the mixture with water and extract with diethyl ether or ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate, and concentrate.

  • Purify the residue by column chromatography to yield the desired substituted alkene.

Heck_Reaction_Cycle cluster_legend Catalytic Cycle Pd(0)L2 Pd(0)L2 Ar-Pd(II)-Br(L2) Ar-Pd(II)-Br(L2) Pd(0)L2->Ar-Pd(II)-Br(L2) Oxidative Addition (Ar-Br) Alkene_Complex Ar-Pd(II)-Br(L2)(Alkene) Ar-Pd(II)-Br(L2)->Alkene_Complex Alkene Coordination Insertion_Product R-CH2-CH(Ar)-Pd(II)-Br(L2) Alkene_Complex->Insertion_Product Migratory Insertion Alkene_Product Alkene_Product Insertion_Product->Alkene_Product β-Hydride Elimination H-Pd(II)-Br(L2) H-Pd(II)-Br(L2) H-Pd(II)-Br(L2)->Pd(0)L2 Reductive Elimination (+ Base)

Figure 2. Catalytic cycle of the Heck reaction.

Sonogashira Coupling: Synthesis of Aryl Alkynes

The Sonogashira coupling enables the formation of a carbon-carbon bond between an aryl halide and a terminal alkyne, providing a direct route to substituted alkynes.[4] These products are valuable intermediates in the synthesis of natural products, pharmaceuticals, and materials.

Causality of Experimental Choices:

  • Dual Catalysis: The Sonogashira reaction typically employs a dual catalytic system consisting of a palladium complex and a copper(I) salt. The palladium catalyst activates the aryl halide, while the copper(I) salt facilitates the formation of a copper acetylide, which then undergoes transmetalation to the palladium center.

  • Base and Solvent: An amine base, such as triethylamine or diisopropylamine, is used both as a base and often as the solvent.

Protocol 3: General Procedure for the Sonogashira Coupling of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

Reagent/ParameterQuantity/ConditionNotes
Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate1.0 equiv
Terminal Alkyne1.2 - 1.5 equiv
Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)1 - 3 mol%
Copper(I) iodide (CuI)2 - 5 mol%
Triethylamine (Et₃N)SolventAnhydrous and degassed
TemperatureRoom temperature to 50 °C
Reaction Time2 - 12 hMonitored by TLC or LC-MS

Experimental Steps:

  • To a solution of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate and the terminal alkyne in degassed triethylamine, add bis(triphenylphosphine)palladium(II) dichloride and copper(I) iodide under an inert atmosphere.

  • Stir the reaction mixture at the appropriate temperature until the starting material is consumed, as indicated by TLC or LC-MS.

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in an organic solvent such as ethyl acetate and wash with aqueous ammonium chloride solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel.

Sonogashira_Coupling_Cycle cluster_Pd Palladium Cycle cluster_Cu Copper Cycle Pd(0)L2 Pd(0)L2 Ar-Pd(II)-Br(L2) Ar-Pd(II)-Br(L2) Pd(0)L2->Ar-Pd(II)-Br(L2) Oxidative Addition (Ar-Br) Ar-Pd(II)-Alkyne(L2) Ar-Pd(II)-Alkyne(L2) Ar-Pd(II)-Br(L2)->Ar-Pd(II)-Alkyne(L2) Transmetalation Ar-Alkyne Ar-Alkyne Ar-Pd(II)-Alkyne(L2)->Ar-Alkyne Reductive Elimination Cu(I)Br Cu(I)Br Cu(I)-Alkyne Cu(I)-Alkyne Cu(I)Br->Cu(I)-Alkyne Alkyne + Base Cu(I)-Alkyne->Ar-Pd(II)-Br(L2) Cu(I)-Alkyne->Cu(I)Br Transmetalation to Pd

Figure 3. Catalytic cycles of the Sonogashira coupling.

Conclusion

Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a versatile and valuable building block for organic synthesis, particularly in the realm of medicinal chemistry. Its strategically positioned functional groups allow for a wide range of transformations, with palladium-catalyzed cross-coupling reactions being of primary importance. The protocols provided in this guide, based on well-established synthetic methodologies, offer a solid foundation for researchers to explore the full potential of this compound in the synthesis of novel and biologically relevant molecules. As with any synthetic endeavor, empirical optimization of the reaction conditions for specific substrates is highly recommended to achieve the best possible outcomes.

References

  • Organic Chemistry Portal. Heck Reaction. [Link]

  • Wikipedia. Suzuki reaction. [Link]

  • Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084-5121. [Link]

  • Odinity. Intro to Organometallics: The Heck Reaction. [Link]

  • PubChem. Asarinin. [Link]

  • Organic Chemistry Portal. Suzuki Coupling. [Link]

  • The Good Scents Company. (-)-asarinin. [Link]

  • De Gruyter. Synthesis of 1,3-benzodioxole derivatives containing a amino acid moiety in side chain. [Link]

  • University of Southampton. Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei. [Link]

  • National Center for Biotechnology Information. Methyl 6-bromo-7-methoxy-1,3-benzodioxole-5-carboxylate. [Link]

Sources

Application

Title: Synthesis of Novel 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetamide Derivatives via Direct Amidation of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

<Application Note & Protocol > Abstract This document provides a comprehensive guide for the synthesis of novel amide derivatives through the reaction of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate with various pri...

Author: BenchChem Technical Support Team. Date: January 2026

<Application Note & Protocol >

Abstract

This document provides a comprehensive guide for the synthesis of novel amide derivatives through the reaction of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate with various primary and secondary amines. The 1,3-benzodioxole scaffold is a significant pharmacophore found in numerous bioactive molecules, making its derivatives valuable for drug discovery and development.[1][2][3] This application note details the underlying reaction mechanism, offers a robust and scalable experimental protocol, and provides guidance on the characterization of the resulting N-substituted acetamide products. The described methods are intended for researchers in medicinal chemistry, organic synthesis, and pharmaceutical development.

Introduction: Significance of the Benzodioxole Scaffold

The 1,3-benzodioxole moiety is a privileged structural motif in medicinal chemistry, present in a wide array of compounds with potential therapeutic applications.[1] Derivatives have been investigated for anti-tumor, anti-inflammatory, and neuroprotective properties.[1][2] The target starting material, methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate, serves as a versatile building block. The presence of the bromine atom provides a handle for further cross-coupling reactions, while the methyl ester is amenable to conversion into a diverse library of amides. Amide bonds are fundamental in pharmaceuticals, and the direct amidation of esters represents an atom-economical and efficient synthetic strategy.[4][5] This protocol focuses on the direct aminolysis of the ester, a transformation that proceeds via nucleophilic acyl substitution to yield structurally diverse carboxamides.

Reaction Mechanism: Nucleophilic Acyl Substitution

The conversion of an ester to an amide in the presence of an amine is a classic example of nucleophilic acyl substitution. The reaction can proceed uncatalyzed, particularly with elevated temperatures, or be promoted by base.

Mechanism Breakdown:

  • Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate.[6][7]

  • Proton Transfer: A proton is typically transferred from the newly bonded nitrogen to the oxygen of the original methoxy group, making it a better leaving group (methanol).

  • Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the methoxy group as methanol.

  • Final Product: The resulting product is a stable amide. The reaction is often driven to completion by using an excess of the amine or by removing the methanol byproduct.

While this reaction can occur without a catalyst, simply by heating the ester and amine together, the rate can be slow.[8] Strong bases like potassium tert-butoxide (KOtBu) or n-butyllithium (n-BuLi) can be used to deprotonate the amine, increasing its nucleophilicity and significantly accelerating the reaction, often allowing it to proceed at room temperature.[9]

Workflow Visualization

The following diagram illustrates the general workflow from starting materials to the final, purified amide product.

G cluster_0 Reaction Setup cluster_1 Reaction cluster_2 Workup & Purification cluster_3 Analysis start Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate + Amine (1.2 eq) + Solvent (e.g., Toluene) heat Heat to Reflux (e.g., 110 °C) start->heat monitor Monitor by TLC heat->monitor workup Aqueous Workup (e.g., HCl, NaHCO3, Brine) monitor->workup Reaction Complete dry Dry (Na2SO4) workup->dry concentrate Concentrate in vacuo dry->concentrate purify Purify by Column Chromatography concentrate->purify product Purified Amide Product purify->product analysis Characterize (NMR, MS, IR) product->analysis

Caption: General experimental workflow for the synthesis of 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetamide derivatives.

Detailed Experimental Protocol

This protocol describes a general procedure for the reaction of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate with a representative amine, benzylamine. The conditions can be adapted for other primary and secondary amines.

Materials & Reagents:

  • Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (CAS: 51665-84-0)[10][11]

  • Benzylamine (or other desired amine)

  • Toluene, anhydrous

  • 1 M Hydrochloric Acid (HCl)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Saturated Sodium Chloride (Brine) solution

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Ethyl Acetate (EtOAc) and Hexanes for chromatography

  • Silica Gel (230-400 mesh)

Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle or oil bath

  • Separatory funnel

  • Rotary evaporator

  • Glassware for column chromatography

  • TLC plates (silica gel 60 F₂₅₄)

Procedure:

  • Reaction Setup: To a dry 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (1.0 g, 3.46 mmol, 1.0 eq).

  • Reagent Addition: Add anhydrous toluene (20 mL) to dissolve the starting material. To this solution, add benzylamine (0.45 mL, 4.15 mmol, 1.2 eq) via syringe.

    • Scientist's Note:Toluene is chosen for its high boiling point, suitable for reflux, and its ability to azeotropically remove methanol, which can help drive the reaction equilibrium towards the product. An excess of the amine (1.2-2.0 equivalents) is used to ensure complete consumption of the limiting ester.

  • Heating and Monitoring: Heat the reaction mixture to reflux (approx. 110 °C) using a heating mantle. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate eluent system. The reaction is typically complete within 12-24 hours.

    • Self-Validation Check:A complete reaction is indicated by the disappearance of the starting ester spot on the TLC plate. Visualize spots under UV light (254 nm) and/or by staining with potassium permanganate.

  • Workup - Quenching and Extraction: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate (30 mL). Transfer the solution to a separatory funnel and wash sequentially with 1 M HCl (2 x 20 mL) to remove excess amine, saturated NaHCO₃ solution (1 x 20 mL), and finally with brine (1 x 20 mL).[12]

    • Causality Insight:The acidic wash protonates the basic benzylamine, making it water-soluble and allowing for its removal from the organic layer. The bicarbonate wash neutralizes any residual acid.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude residue by flash column chromatography on silica gel. Elute with a gradient of ethyl acetate in hexanes (e.g., starting from 10% EtOAc in hexanes and gradually increasing to 30%).

  • Product Characterization: Combine the fractions containing the pure product (as determined by TLC) and concentrate in vacuo to yield the final amide, typically as a white or off-white solid. Characterize the product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity. For example, the synthesis of similar acetamide derivatives has been confirmed using these techniques.[13]

Expected Results & Data Summary

The reaction of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is versatile and can be applied to a range of amines. The table below summarizes the expected products and typical yields for reactions with representative primary and secondary amines under the conditions described above.

Amine ReactantProduct NameStructure of 'R' GroupAmine TypeExpected Yield
Ammonia (aq.)2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetamide-HPrimary70-85%
Methylamine2-(6-bromo-2H-1,3-benzodioxol-5-yl)-N-methylacetamide-CH₃Primary80-95%
BenzylamineN-benzyl-2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetamide-CH₂PhPrimary85-95%
Piperidine1-(2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetyl)piperidine-(CH₂)₅- (cyclic)Secondary75-90%
Aniline2-(6-bromo-2H-1,3-benzodioxol-5-yl)-N-phenylacetamide-PhPrimary50-70%*

*Note: Reactions with less nucleophilic aromatic amines like aniline may require longer reaction times or the use of a base catalyst (e.g., KOtBu) to achieve good yields.[9]

Troubleshooting

IssuePossible Cause(s)Recommended Solution(s)
Low or No Conversion 1. Insufficient temperature or reaction time. 2. Amine is not nucleophilic enough. 3. Reagents are wet.1. Ensure reflux temperature is maintained; extend reaction time. 2. Add a base catalyst like KOtBu (1.5 eq) in a solvent like THF or DMSO.[9] 3. Use anhydrous solvents and fresh reagents.
Multiple Spots on TLC 1. Incomplete reaction. 2. Side product formation. 3. Decomposition of starting material or product.1. Continue heating and monitoring. 2. Optimize reaction temperature; lower it if necessary. 3. Ensure an inert atmosphere (N₂) if reagents are sensitive.
Difficulty in Purification 1. Product and starting material have similar Rf values. 2. Product is highly polar and streaks on silica gel.1. Try a different solvent system for chromatography (e.g., Dichloromethane/Methanol). 2. Add a small amount of triethylamine (0.1-1%) to the eluent to suppress streaking of basic compounds.

References

  • Vertex AI Search. (n.d.). The Role of 1,3-Benzodioxole in Modern Pharmaceutical Synthesis. 1

  • ChemicalBook. (2024). Understanding 1,3-Benzodioxole. 2

  • Nature Communications. (2023). A sustainable metal and base-free direct amidation of esters using water as a green solvent. 8

  • RSC Publishing. (2022). Base-promoted direct amidation of esters: beyond the current scope and practical applications. 9

  • Journal of the American Chemical Society. (2014). Concerted Amidation of Activated Esters: Reaction Path and Origins of Selectivity in the Kinetic Resolution of Cyclic Amines via N-Heterocyclic Carbenes and Hydroxamic Acid Cocatalyzed Acyl Transfer. 6

  • ResearchGate. (n.d.). Direct Amidation of Esters via Ball Milling. 14

  • PubMed Central (PMC). (n.d.). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. 15

  • National Institutes of Health (NIH). (2022). Design, Synthesis, and Action Mechanism of 1,3-Benzodioxole Derivatives as Potent Auxin Receptor Agonists and Root Growth Promoters. 16

  • Master Organic Chemistry. (n.d.). Formation of Amides From Esters. 7

  • Wikipedia. (n.d.). 1,3-Benzodioxole.

  • PubMed Central (PMC). (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. 17

  • ResearchGate. (n.d.). General reaction mechanism for cross-coupling amidation of esters.

  • MDPI. (n.d.). 1,3-Benzodioxole Derivatives Improve the Anti-Tumor Efficiency of Arsenicals. 18

  • Research With Rutgers. (2020). Non-Classical Amide Bond Formation: Transamidation and Amidation of Activated Amides and Esters by Selective N-C/O-C Cleavage.

  • PubMed Central (NIH). (n.d.). Crystal structure of methyl 2-(2H-1,3-benzodioxol-5-yl). 19

  • ResearchGate. (n.d.). Amidation between unactivated esters and amines.

  • PubMed. (2022). 1,3-Benzodioxole Derivatives Improve the Anti-Tumor Efficiency of Arsenicals.

  • PubMed Central. (n.d.). Characterization and Investigation of Novel Benzodioxol Derivatives as Antidiabetic Agents: An In Vitro and In Vivo Study in an Animal Model.

  • ResearchGate. (2025). Synthesis of 1,3-benzodioxole derivatives containing a amino acid moiety in side chain.

  • MDPI. (n.d.). N-{4-[(2E)-3-(2H-1,3-Benzodioxol-5-yl)prop-2-enoyl]phenyl}quinoline-3-carboxamide.

  • Organic Syntheses. (n.d.). 2-BROMO-3,3-DIPHENYL-2-PROPEN-1-YL ACETATE.

  • Sigma-Aldrich. (n.d.). METHYL (6-BROMO-1,3-BENZODIOXOL-5-YL)ACETATE.

  • PubChem. (n.d.). N-(2h-1,3-benzodioxol-5-yl)acetamide.

  • ChemicalBook. (n.d.). Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate.

  • Finetech Industry Limited. (n.d.). Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate.

Sources

Method

Application Notes and Protocols for the Derivatization of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

Introduction The 1,3-benzodioxole scaffold is a privileged structure in medicinal chemistry and natural product synthesis, forming the core of numerous compounds with diverse biological activities, including anti-tumor,...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

The 1,3-benzodioxole scaffold is a privileged structure in medicinal chemistry and natural product synthesis, forming the core of numerous compounds with diverse biological activities, including anti-tumor, anti-inflammatory, and neuroprotective effects.[1][2][3] Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (CAS No. 51665-84-0) is a highly versatile synthetic intermediate, strategically functionalized for extensive molecular elaboration.[4]

This molecule possesses two primary, orthogonally reactive sites for derivatization:

  • An aryl bromide at the 6-position, which is an ideal handle for modern palladium-catalyzed cross-coupling reactions.

  • A methyl ester moiety, which can be readily hydrolyzed to a carboxylic acid, opening pathways for amide couplings and other transformations.

This guide provides an in-depth exploration of these derivatization pathways, offering both the theoretical underpinnings and detailed, field-proven protocols for researchers in synthetic chemistry and drug development.

Part 1: Derivatization via Palladium-Catalyzed Cross-Coupling

The bromine atom on the electron-rich benzodioxole ring is perfectly poised for palladium-catalyzed reactions, enabling the formation of new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds with exceptional efficiency and scope.

C-C Bond Formation: The Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is one of the most powerful methods for constructing biaryl and aryl-vinyl structures, which are common motifs in pharmaceuticals.[5][6] The reaction proceeds via a well-established catalytic cycle involving the oxidative addition of the aryl bromide to a Pd(0) complex, followed by transmetalation with a boronic acid or ester and subsequent reductive elimination to yield the coupled product.[7]

Suzuki_Workflow start Starting Material (Aryl Bromide) reagents Add Boronic Acid, Pd Catalyst, Base, & Degassed Solvent start->reagents 1. Setup reaction Heat under Inert Atmosphere (N2/Ar) (e.g., 80-100°C) reagents->reaction 2. Reaction monitoring Monitor by TLC / LC-MS reaction->monitoring 3. Monitor workup Aqueous Work-up (e.g., H2O, Brine) & Extraction monitoring->workup 4. Quench purify Column Chromatography workup->purify 5. Purify product Isolated Product (Biaryl Compound) purify->product 6. Isolate

Caption: General workflow for Suzuki-Miyaura cross-coupling.

  • Vessel Preparation: To a dry round-bottom flask or microwave vial equipped with a magnetic stir bar, add methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (1.0 eq), the desired arylboronic acid (1.1–1.5 eq), and a base such as cesium carbonate (Cs₂CO₃, 2.0 eq) or potassium carbonate (K₂CO₃, 3.0 eq).

  • Inert Atmosphere: Seal the vessel with a septum and purge with dry nitrogen or argon for 10-15 minutes.

  • Reagent Addition: Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(dppf)Cl₂, 0.02–0.05 eq). Then, add a degassed solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 v/v).

    • Scientist's Note: Degassing the solvent by sparging with an inert gas is critical. Residual oxygen can oxidize the active Pd(0) catalyst, leading to lower yields. The choice of base is also crucial; Cs₂CO₃ is often effective for challenging couplings, while K₂CO₃ is a more economical option for reactive partners.[5]

  • Reaction: Heat the reaction mixture to 80–100 °C and stir vigorously until thin-layer chromatography (TLC) or LC-MS analysis indicates complete consumption of the starting aryl bromide.

  • Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by silica gel column chromatography using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to afford the desired biaryl product.

EntryBoronic Acid PartnerCatalyst (mol%)BaseTemp (°C)Typical Yield (%)
1Phenylboronic acidPd(dppf)Cl₂ (3%)Cs₂CO₃9085-95
24-Methoxyphenylboronic acidPd(PPh₃)₄ (5%)K₂CO₃10080-90
3Pyridin-3-ylboronic acidPd(dppf)Cl₂ (3%)Cs₂CO₃9070-85
4Thiophene-2-boronic acidXPhos Pd G2 (2%)K₃PO₄8088-96
C-N Bond Formation: The Buchwald-Hartwig Amination

For the synthesis of arylamines, the Buchwald-Hartwig amination is the preeminent method, offering broad substrate scope and functional group tolerance where classical methods fail.[8][9] The reaction couples an aryl halide with a primary or secondary amine, using a palladium catalyst supported by a specialized, sterically demanding phosphine ligand.[10][11]

Buchwald_Hartwig_Cycle pd0 L-Pd(0) oa_complex L-Pd(II)(Ar)(Br) pd0->oa_complex Oxidative Addition amido_complex L-Pd(II)(Ar)(NR¹R²) oa_complex->amido_complex Amine Binding & Deprotonation amido_complex->pd0 Reductive Elimination product Ar-NR¹R² amido_complex->product center start_point Ar-Br start_point->oa_complex amine_point HNR¹R² + Base amine_point->amido_complex

Caption: Simplified catalytic cycle for Buchwald-Hartwig amination.

  • Vessel Preparation: In a glovebox or under a robust stream of inert gas, add a palladium precatalyst (e.g., RuPhos Pd G3, 2 mol%) and a strong, non-nucleophilic base (e.g., sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS), 1.4 eq) to a dry reaction vessel.

    • Scientist's Note: This reaction is highly sensitive to air and moisture. The use of a pre-catalyst and performing the setup in a glovebox is strongly recommended for reproducibility. Strong bases like NaOtBu are required to deprotonate the amine in the catalytic cycle.[10][12]

  • Reagent Addition: Add methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (1.0 eq) and the desired amine (1.2 eq). Add a dry, anhydrous solvent such as toluene or 1,4-dioxane.

  • Reaction: Seal the vessel and heat the mixture, typically between 80-110 °C. Monitor the reaction's progress by TLC or LC-MS.

  • Work-up: After cooling, carefully quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl). Extract the product with an organic solvent like ethyl acetate. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Purify the crude material via silica gel column chromatography to yield the desired N-aryl product.

EntryAmine PartnerCatalyst (mol%)BaseSolventTemp (°C)Typical Yield (%)
1MorpholineRuPhos Pd G3 (2%)NaOtBuToluene10090-98
2AnilineXPhos Pd G2 (2%)LHMDSDioxane11085-95
3BenzylamineBrettPhos Pd G3 (2%)K₃PO₄t-BuOH10080-90
4IndolineRuPhos Pd G3 (2%)NaOtBuToluene10088-96

Part 2: Derivatization via the Methyl Ester Moiety

The methyl acetate side chain provides a secondary point for diversification, primarily through hydrolysis to the carboxylic acid, which is a versatile precursor for various functional groups, most notably amides.

Ester Hydrolysis (Saponification)

Base-catalyzed hydrolysis, or saponification, is a straightforward and high-yielding method to convert the methyl ester to its corresponding carboxylate salt, which is then protonated to yield the carboxylic acid.[13]

  • Setup: Dissolve methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (1.0 eq) in a mixture of tetrahydrofuran (THF) and methanol (e.g., 3:1 v/v).

  • Hydrolysis: Add an aqueous solution of lithium hydroxide (LiOH, 2.0–3.0 eq) and stir the mixture at room temperature.

    • Scientist's Note: LiOH is often preferred over NaOH or KOH as it can reduce the risk of competing side reactions in complex substrates. The reaction progress can be easily monitored by TLC, observing the disappearance of the starting ester spot and the appearance of a baseline spot for the carboxylate salt.

  • Acidification: Once the reaction is complete, remove the organic solvents under reduced pressure. Dilute the remaining aqueous solution with water and acidify to pH ~2-3 by the slow addition of 1 M HCl. A precipitate of the carboxylic acid should form.

  • Isolation: Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum. If the product is not a solid, extract the acidified aqueous layer with ethyl acetate, dry the organic phase (Na₂SO₄), and evaporate the solvent.

Amide Bond Formation

The resulting carboxylic acid is an ideal substrate for amide coupling reactions, a cornerstone of medicinal chemistry for building complex molecules and modulating physicochemical properties.[14]

Amide_Workflow start Starting Ester hydrolysis Step 1: Hydrolysis (LiOH, THF/MeOH/H2O) start->hydrolysis acid Carboxylic Acid Intermediate hydrolysis->acid coupling Step 2: Amide Coupling (Amine, HATU, DIPEA) acid->coupling product Final Amide Product coupling->product

Caption: Workflow for converting the ester to an amide derivative.

  • Activation: To a solution of 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetic acid (from Protocol 2A, 1.0 eq) in an anhydrous aprotic solvent like dimethylformamide (DMF), add an amide coupling reagent such as HATU (1.1 eq).

  • Base Addition: Add a hindered organic base, typically diisopropylethylamine (DIPEA, 2.0–3.0 eq), and stir the mixture for 10-15 minutes at room temperature to form the activated ester.

  • Amine Addition: Add the desired primary or secondary amine (1.1 eq) to the reaction mixture.

  • Reaction: Stir at room temperature for 2–18 hours, monitoring by LC-MS.

  • Work-up & Purification: Upon completion, dilute the reaction with water and extract with ethyl acetate. Wash the organic layer with saturated aqueous NaHCO₃, water, and brine. Dry over Na₂SO₄, concentrate, and purify by column chromatography or preparative HPLC to obtain the final amide.

Summary of Derivatization Strategies

Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a powerful building block that provides access to a wide chemical space through two distinct and reliable synthetic handles.

Summary_Diagram start Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate suzuki Suzuki Coupling (Ar-B(OH)₂, Pd) start->suzuki C-Br Site buchwald Buchwald-Hartwig (R₂NH, Pd) start->buchwald C-Br Site hydrolysis Hydrolysis (LiOH) start->hydrolysis Ester Site biaryl Biaryl Acetate Derivatives suzuki->biaryl arylamine Arylamine Acetate Derivatives buchwald->arylamine acid Bromo-Aryl Carboxylic Acid hydrolysis->acid amide Bromo-Aryl Amide Derivatives acid->amide Amide Coupling

Caption: Key derivatization pathways from the starting material.

Conclusion

The protocols outlined in this guide demonstrate the synthetic utility of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate as a versatile starting material. By leveraging robust and high-yielding reactions such as the Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and standard ester manipulations, researchers can efficiently generate diverse libraries of novel compounds built upon the biologically relevant 1,3-benzodioxole core. These strategies are directly applicable to drug discovery programs aiming to explore structure-activity relationships and develop new therapeutic agents.

References

  • NINGBO INNO PHARMCHEM CO.,LTD. The Multifaceted Applications of 1,3-Benzodioxole in Chemical Research and Industry. [Link]

  • Ma, D. et al. (2021). 1,3-Benzodioxole Derivatives Improve the Anti-Tumor Efficiency of Arsenicals. MDPI. [Link]

  • Kirlikovali, K. O. et al. (2018). Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. Royal Society of Chemistry. [Link]

  • Barontini, M. et al. (2013). Crystal structure of methyl 2-(2H-1,3-benzodioxol-5-yl).... NIH PubMed Central. [Link]

  • Micale, N. et al. (2002). Synthesis and Antitumor Activity of 1,3-Benzodioxole Derivatives. ResearchGate. [Link]

  • Roy, P. et al. Organic Syntheses Procedure. Organic Syntheses. [Link]

  • Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

  • Wikipedia. Buchwald–Hartwig amination. [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

  • ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination. [Link]

  • NRO Chemistry. (2023). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

  • Zhang, Y. et al. (2022). Design, Synthesis, and Action Mechanism of 1,3-Benzodioxole Derivatives as Potent Auxin Receptor Agonists and Root Growth Promoters. Frontiers. [Link]

  • Al-Masoudi, N. et al. (2019). Synthesis and characterization of new 1,3-benzodioxole derivatives based on Suzuki-Miyaura coupling reaction. ResearchGate. [Link]

  • Wang, Y. et al. (2013). Synthesis of bromination derivatives of 1, 3-benzodioxole. ResearchGate. [Link]

  • Organic Chemistry Portal. Suzuki Coupling. [Link]

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • Butler, R. N. et al. (2001). Aryl bromide/triflate selectivities reveal mechanistic divergence in palladium-catalysed couplings; the Suzuki–Miyaura anomaly. Royal Society of Chemistry. [Link]

  • G. G. D'Ambrosio et al. (2022). Biarylacetamides: a novel class of late-stage autophagy inhibitors. Taylor & Francis Online. [Link]

  • Desta, M. B. (2012). Derivatization Reactions and Reagents for Gas Chromatography Analysis. SciSpace. [Link]

  • Shi, W. et al. (2009). The Neutral Hydrolysis of Methyl Acetate. Part 2. Is There a Tetrahedral Intermediate?. NRC Research Press. [Link]

Sources

Application

The Strategic Utility of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate in Pharmaceutical Synthesis

Introduction: Unlocking the Potential of the Benzodioxole Scaffold In the landscape of modern drug discovery, the strategic selection of molecular building blocks is paramount to the efficient synthesis of novel therapeu...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unlocking the Potential of the Benzodioxole Scaffold

In the landscape of modern drug discovery, the strategic selection of molecular building blocks is paramount to the efficient synthesis of novel therapeutic agents. Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate, a halogenated derivative of the prevalent 1,3-benzodioxole core, represents a highly versatile intermediate for the synthesis of complex pharmaceutical compounds. The 1,3-benzodioxole moiety is a key pharmacophore found in a range of biologically active molecules, including agents targeting the central nervous system.[1][2] The presence of a bromine atom and a methyl acetate side chain on this scaffold provides orthogonal reactive handles for further molecular elaboration, making it a valuable precursor in medicinal chemistry.

This document serves as a comprehensive guide for researchers and drug development professionals, providing detailed application notes and a plausible, robust protocol for the synthesis and utilization of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate.

Physicochemical Properties and Spectroscopic Data

A thorough understanding of the physicochemical properties of a pharmaceutical intermediate is crucial for its effective use in synthesis and for quality control. Below is a summary of the key properties for methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate.

PropertyValueSource
CAS Number 51665-84-0[3]
Molecular Formula C₁₀H₉BrO₄[3]
Molecular Weight 273.08 g/mol [3]
Appearance Off-white to pale yellow solid (predicted)General chemical knowledge
Solubility Soluble in common organic solvents (e.g., DCM, EtOAc, THF)General chemical knowledge

Note: As this compound is primarily a research chemical, extensive, publicly available analytical data is limited. The data presented is based on available information and chemical principles.

Proposed Synthetic Protocol: A Chemically Sound Approach

Diagram of the Proposed Synthetic Workflow

Synthetic Workflow Start 6-Bromo-1,3-benzodioxole-5-carbaldehyde Intermediate Methyl 3-(6-bromo-1,3-benzodioxol-5-yl)glycidate Start->Intermediate Darzens Condensation (NaH, THF, Methyl chloroacetate) Product Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate Intermediate->Product Rearrangement & Esterification (BF₃·OEt₂, MeOH)

Caption: Proposed two-step synthesis of the target intermediate.

Part 1: Darzens Condensation to form Methyl 3-(6-bromo-1,3-benzodioxol-5-yl)glycidate

The Darzens reaction is a classic method for the formation of α,β-epoxy esters (glycidic esters) from the reaction of a carbonyl compound with an α-haloester in the presence of a base.[5]

Materials:

  • 6-bromo-1,3-benzodioxole-5-carbaldehyde (1.0 eq)

  • Methyl chloroacetate (1.2 eq)

  • Sodium hydride (60% dispersion in mineral oil, 1.2 eq)

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Protocol:

  • To a flame-dried, three-necked round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous THF.

  • Carefully add the sodium hydride dispersion to the THF with stirring.

  • Cool the suspension to 0 °C using an ice bath.

  • Slowly add a solution of methyl chloroacetate in anhydrous THF to the NaH suspension. Stir for 15 minutes at 0 °C.

  • Add a solution of 6-bromo-1,3-benzodioxole-5-carbaldehyde in anhydrous THF dropwise to the reaction mixture over 30 minutes.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC (Thin Layer Chromatography).

  • Upon completion, cool the reaction mixture back to 0 °C and cautiously quench by the slow addition of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

  • Combine the organic layers and wash with water and then brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude glycidic ester.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Part 2: Rearrangement and Esterification to Yield the Final Product

The glycidic ester can undergo a Lewis acid-catalyzed rearrangement to form the desired phenylacetate structure.

Materials:

  • Methyl 3-(6-bromo-1,3-benzodioxol-5-yl)glycidate (1.0 eq)

  • Boron trifluoride diethyl etherate (BF₃·OEt₂) (catalytic amount)

  • Anhydrous Methanol (MeOH)

  • Sodium bicarbonate (NaHCO₃) solution

  • Dichloromethane (DCM)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Protocol:

  • Dissolve the purified glycidic ester in anhydrous methanol in a round-bottom flask under an inert atmosphere.

  • Cool the solution to 0 °C.

  • Add a catalytic amount of BF₃·OEt₂ dropwise to the solution.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-3 hours, monitoring by TLC.

  • Quench the reaction by adding saturated aqueous NaHCO₃ solution.

  • Extract the aqueous layer with dichloromethane (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter and concentrate the solution under reduced pressure to obtain the crude product.

  • Purify by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield pure methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate.

Self-Validation and Quality Control:

  • TLC Monitoring: Use appropriate solvent systems (e.g., 4:1 Hexane:EtOAc) and visualization techniques (UV light, potassium permanganate stain) to monitor reaction progress and purity of fractions.

  • Spectroscopic Characterization: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry. Expected ¹H NMR signals would include singlets for the O-CH₂-O and O-CH₃ groups, a singlet for the benzylic CH₂, and aromatic protons.

  • Purity Assessment: Determine the final purity using HPLC or GC-MS analysis.

Application in Pharmaceutical Research: A Gateway to CNS-Active Compounds

The 1,3-benzodioxole nucleus is a privileged scaffold in medicinal chemistry, particularly for compounds targeting the central nervous system. Its presence in numerous natural products and synthetic drugs underscores its favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties.

Diagram of Potential Pharmaceutical Applications

Pharmaceutical_Applications Intermediate Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate Application1 Serotonin Receptor Modulators Intermediate->Application1 Amidation & Further Modification Application2 Anticancer Agents Intermediate->Application2 Coupling Reactions (e.g., Suzuki, Heck) Application3 Antidiabetic Agents Intermediate->Application3 Scaffold for Novel Heterocycles

Caption: Potential applications of the target intermediate in drug discovery.

Serotonin Receptor Modulators: The serotonin (5-HT) system is a critical target for the treatment of a wide range of psychiatric and neurological disorders, including depression, anxiety, and schizophrenia.[2][6] Several potent and selective serotonin receptor ligands feature the 1,3-benzodioxole moiety. For instance, MKC-242 is a high-affinity 5-HT₁A receptor agonist containing this core structure.[1]

Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is an ideal starting point for the synthesis of novel serotonin receptor modulators. The methyl ester can be readily converted to a variety of amides through reaction with primary or secondary amines, introducing diverse functional groups. The bromine atom provides a site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig amination, allowing for the introduction of aryl or heteroaryl substituents, which are often key for receptor affinity and selectivity.

Protocol for Amide Synthesis:

  • Dissolve methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (1.0 eq) in a suitable solvent such as THF or methanol.

  • Add the desired amine (1.1 - 2.0 eq).

  • Heat the reaction mixture to reflux and monitor by TLC.

  • Upon completion, cool the reaction and remove the solvent under reduced pressure.

  • Purify the resulting amide by recrystallization or column chromatography.

Conclusion

Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a strategically important intermediate with significant potential in pharmaceutical synthesis. Its versatile structure allows for the efficient construction of complex molecules, particularly those targeting the central nervous system. The protocols and application notes provided herein offer a solid foundation for researchers to leverage this valuable building block in their drug discovery and development programs.

References

  • Aggarwal, V. K., Hynd, G., Picoul, W., & Vasse, J.-L. (2006). The Darzens Reaction: A New Look at an Old Reaction. Journal of the American Chemical Society, 128(7), 2105–2114. Available at: [Link]

  • Arai, S., Shirai, Y., Ishida, T., & Shioiri, T. (1999). A new concept for the design of a chiral phase-transfer catalyst: highly enantioselective Darzens reaction. Tetrahedron, 55(21), 6375-6386. Available at: [Link]

  • Barontini, M., et al. (2013). Crystal structure of methyl 2-(2H-1,3-benzodioxol-5-yl)-7,9-dibromo-8-oxo-1-oxaspiro[4.5]deca-2,6,9-triene-3-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 69(9), o1417. Available at: [Link]

  • Díaz-Alvarez, A., et al. (2009). The 5-HT2B Receptor Modulates the Effects of Serotonin-Selective Reuptake Inhibitors. Neuron, 61(3), 477-489. Available at: [Link]

  • Francavilla, F., Leopoldo, M., & Lacivita, E. (2024). Allosteric Modulators of Serotonin Receptors: A Medicinal Chemistry Survey. Pharmaceuticals, 17(6), 695. Available at: [Link]

  • Goel, K. K., et al. (2023). Imidazoles as Serotonin Receptor Modulators for Treatment of Depression: Structural Insights and Structure–Activity Relationship Studies. International Journal of Molecular Sciences, 24(13), 10987. Available at: [Link]

  • Hawash, M., et al. (2020). Design, synthesis and biological evaluation of novel benzodioxole derivatives as COX inhibitors and cytotoxic agents. BMC Chemistry, 14(1), 54. Available at: [Link]

  • Leopoldo, M., Lacivita, E., & Berardi, F. (2021). Multitarget-Directed Ligands Hitting Serotonin Receptors: A Medicinal Chemistry Survey. Molecules, 26(11), 3178. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Darzens Reaction. Retrieved January 18, 2026, from [Link]

  • Organic Chemistry Portal. (n.d.). Reformatsky Reaction. Retrieved January 18, 2026, from [Link]

  • PubChem. (n.d.). 6-Bromo-1,3-benzodioxole-5-carboxaldehyde. Retrieved January 18, 2026, from [Link]

  • Reddit. (2020). bromo-1,3-benzodioxole synthesis. r/chemistry. Available at: [Link]

  • Tanaka, H., et al. (1995). Novel benzodioxan derivative, 5-(3-[((2S)-1,4-benzodioxan-2- ylmethyl)amino]propoxy)-1,3-benzodioxole HCl (MKC-242), with a highly potent and selective agonist activity at rat central serotonin1A receptors. Japanese Journal of Pharmacology, 69(4), 357-366. Available at: [Link]

  • Wikipedia. (n.d.). Reformatsky reaction. Retrieved January 18, 2026, from [Link]

  • Zhang, Y., et al. (2022). Design, Synthesis, and Action Mechanism of 1,3-Benzodioxole Derivatives as Potent Auxin Receptor Agonists and Root Growth Promoters. Frontiers in Plant Science, 13, 908816. Available at: [Link]

Sources

Method

protocol for hydrolysis of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

< . ## Application Note and Protocol for the Hydrolysis of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate Introduction The hydrolysis of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate to its corresponding carboxyli...

Author: BenchChem Technical Support Team. Date: January 2026

< . ## Application Note and Protocol for the Hydrolysis of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

Introduction

The hydrolysis of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate to its corresponding carboxylic acid, 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetic acid, is a critical transformation in the synthesis of various biologically active molecules and pharmaceutical intermediates. The resulting carboxylic acid serves as a versatile building block, leveraging the unique electronic and steric properties imparted by the brominated benzodioxole scaffold. This document provides a detailed, robust, and validated protocol for this hydrolysis, designed for researchers and professionals in drug development and organic synthesis. The protocol emphasizes safety, efficiency, and high yield, drawing upon established principles of ester hydrolysis.

The choice between acidic and basic hydrolysis is a critical consideration in ester cleavage.[1][2] While acid-catalyzed hydrolysis is a reversible process, often requiring a large excess of water to drive the reaction to completion, base-catalyzed hydrolysis, or saponification, is irreversible.[2][3][4] This irreversibility stems from the deprotonation of the nascent carboxylic acid by the base to form a carboxylate salt, which is insusceptible to nucleophilic attack by the alcohol byproduct.[3][4] For this reason, base-catalyzed hydrolysis is generally the preferred method for achieving high conversion of esters to carboxylic acids.[2][5]

This application note details a base-catalyzed hydrolysis protocol using lithium hydroxide (LiOH), a reagent known for its efficacy in hydrolyzing methyl esters under mild conditions, particularly in complex substrates.[6][7][8] The protocol also includes comprehensive guidelines for reaction monitoring, product isolation, and purification.

Materials and Reagents

Reagent/MaterialGradeSupplierCAS NumberNotes
Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate≥98%Commercially Available51665-84-0Starting material.
Lithium hydroxide monohydrate (LiOH·H₂O)ACS ReagentMajor Chemical Supplier1310-66-3Hydrolyzing agent.
Tetrahydrofuran (THF)Anhydrous, ≥99.9%Major Chemical Supplier109-99-9Reaction solvent.
Methanol (MeOH)ACS ReagentMajor Chemical Supplier67-56-1Co-solvent to aid solubility.
Deionized Water (H₂O)Type IIn-house7732-18-5For preparing aqueous solutions.
Hydrochloric Acid (HCl)2 M Aqueous SolutionMajor Chemical Supplier7647-01-0For acidification/workup.
Ethyl Acetate (EtOAc)ACS ReagentMajor Chemical Supplier141-78-6Extraction solvent.
Brine (Saturated NaCl solution)In-houseN/AN/AFor washing organic layers.
Anhydrous Sodium Sulfate (Na₂SO₄)ACS ReagentMajor Chemical Supplier7757-82-6Drying agent.
Silica Gel230-400 meshMajor Chemical Supplier7631-86-9For Thin Layer Chromatography (TLC).
TLC PlatesSilica gel 60 F₂₅₄Major Chemical SupplierN/AFor reaction monitoring.

Experimental Protocol

I. Reaction Setup and Execution

This protocol outlines a base-catalyzed hydrolysis (saponification) of the methyl ester. The use of lithium hydroxide in a mixed solvent system of THF, methanol, and water provides a robust method for achieving complete conversion.[6][7][9]

Step-by-Step Procedure:

  • Dissolution of Starting Material: In a round-bottom flask equipped with a magnetic stir bar, dissolve methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (1.0 eq) in a mixture of tetrahydrofuran (THF) and methanol (MeOH) (3:1 v/v) at room temperature. The typical concentration is 0.1-0.2 M.

  • Preparation of Base Solution: In a separate container, prepare a 1 M aqueous solution of lithium hydroxide monohydrate (LiOH·H₂O).

  • Addition of Base: To the stirring solution of the ester, add the 1 M LiOH solution (2.0-3.0 eq) dropwise at room temperature. The use of a slight excess of base ensures the reaction goes to completion.[2]

  • Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).[10][11][12]

    • TLC System: A typical eluent system is a mixture of hexanes and ethyl acetate (e.g., 7:3 v/v).

    • Visualization: Visualize the spots under UV light (254 nm). The starting material (ester) will have a higher Rf value than the product (carboxylate salt, which will remain at the baseline). After acidification, the carboxylic acid product will have a lower Rf value than the starting ester.[13]

  • Reaction Completion: The reaction is typically complete within 2-4 hours at room temperature. Completion is indicated by the complete disappearance of the starting material spot on the TLC plate.

II. Workup and Product Isolation

The workup procedure is designed to neutralize the reaction mixture, extract the desired carboxylic acid, and remove impurities.

Step-by-Step Procedure:

  • Solvent Removal: Once the reaction is complete, remove the organic solvents (THF and MeOH) under reduced pressure using a rotary evaporator.

  • Aqueous Dilution: To the remaining aqueous residue, add deionized water to redissolve the lithium carboxylate salt.

  • Extraction of Neutral Impurities (Optional): Wash the aqueous solution with diethyl ether or ethyl acetate to remove any unreacted starting material or neutral byproducts. Discard the organic layer.

  • Acidification: Cool the aqueous solution in an ice bath and acidify to a pH of approximately 2 by the slow, dropwise addition of 2 M hydrochloric acid (HCl). The carboxylic acid will precipitate out of the solution as a solid. The pH should be at least three units below the pKa of the carboxylic acid to ensure complete protonation.[14]

  • Extraction of Carboxylic Acid: Extract the acidified aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

  • Washing and Drying: Combine the organic extracts and wash sequentially with deionized water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

  • Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure to yield the crude 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetic acid.

III. Purification

The crude product can be purified by recrystallization to obtain a high-purity solid.

Step-by-Step Procedure:

  • Solvent Selection: A suitable solvent system for recrystallization can be determined empirically. Common choices include mixtures of ethanol/water, toluene, or ethyl acetate/hexanes.

  • Recrystallization: Dissolve the crude product in a minimal amount of the hot recrystallization solvent. Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization.

  • Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum to a constant weight.

Self-Validating System and Trustworthiness

The reliability of this protocol is ensured through several integrated checkpoints:

  • In-Process Monitoring: The use of TLC provides a real-time assessment of the reaction's progress, allowing the researcher to confirm the consumption of the starting material before proceeding to the workup.[11] This prevents premature termination of the reaction and ensures a high yield.

  • pH Confirmation: The acidification step is monitored with pH paper or a pH meter to guarantee the complete protonation of the carboxylate salt, which is essential for efficient extraction into the organic phase.[14]

  • Purification and Characterization: The final product's purity is confirmed through characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and melting point analysis. The expected ¹H NMR spectrum of 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetic acid would show characteristic signals for the aromatic, methylene, and dioxole protons.

Experimental Workflow Diagram

Hydrolysis_Workflow cluster_reaction Reaction cluster_workup Workup & Isolation cluster_purification Purification start Dissolve Ester in THF/MeOH add_base Add Aqueous LiOH start->add_base 1.0 eq Ester monitor Monitor by TLC add_base->monitor 2-3 eq LiOH complete Reaction Complete monitor->complete Disappearance of Starting Material remove_solvents Remove Organic Solvents complete->remove_solvents acidify Acidify with 2M HCl to pH ~2 remove_solvents->acidify extract Extract with Ethyl Acetate acidify->extract dry Dry over Na₂SO₄ extract->dry evaporate Evaporate Solvent dry->evaporate recrystallize Recrystallize evaporate->recrystallize Crude Product characterize Characterize (NMR, MP) recrystallize->characterize Pure Product

Caption: Workflow for the hydrolysis of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate.

Quantitative Data Summary

ParameterValue
Reactant Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate
Molecular Weight of Reactant 289.09 g/mol
Product 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetic acid
Molecular Weight of Product 275.06 g/mol
Hydrolyzing Agent Lithium hydroxide monohydrate (LiOH·H₂O)
Equivalents of Base 2.0 - 3.0
Solvent System THF:MeOH:H₂O
Reaction Temperature Room Temperature (20-25 °C)
Typical Reaction Time 2 - 4 hours
Expected Yield >90%

Safety Considerations

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

  • Ventilation: Perform all manipulations in a well-ventilated fume hood.

  • Reagent Handling:

    • Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate and its bromo-containing derivatives should be handled with care as they can be irritants.[15]

    • Lithium hydroxide is corrosive and should be handled with caution.

    • Hydrochloric acid is corrosive and releases fumes. Handle with care.

    • Organic solvents (THF, MeOH, EtOAc) are flammable. Keep away from ignition sources.

  • Waste Disposal: Dispose of all chemical waste in accordance with local regulations.

References

  • M. S. Shekhani, K. M. Khan, and G. A. Miana, "Lithium hydroxide/aqueous methanol: mild reagent for the hydrolysis of bile acid methyl esters," Steroids, vol. 55, no. 5, pp. 233-237, May 1990. [Link]

  • "General procedures for the purification of Carboxylic acids," Chempedia - LookChem. [Link]

  • "Ester hydrolysis," a-levelchemistry.co.uk. [Link]

  • "TLC Lab: Monitoring Esterification Reaction," Studylib. [Link]

  • "Ester Hydrolysis: Acid and Base-Catalyzed Mechanism," Chemistry Steps. [Link]

  • "The Hydrolysis of Esters," Chemistry LibreTexts. [Link]

  • "Acid-catalyzed ester hydrolysis (video)," Khan Academy. [Link]

  • "mechanism of ester hydrolysis," YouTube. [Link]

  • C. J. Moody and G. H.
  • "Surprise in the Lithium Hydroxide Hydrolysis of a NXO-Compound," Sciforum. [Link]

  • "Acid Catalyzed Hydrolysis of Esters," Chemistry LibreTexts. [Link]

  • "Bases," ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

  • "Ester Hydrolysis Reaction Mechanism - Acid Catalyzed & Base Promoted Organic Chemistry," YouTube. [Link]

  • "Why are my ester hydrolysis not working," Reddit. [Link]

  • "Methyl Esters," Organic Chemistry Portal. [Link]

  • "Ester to Acid - Common Conditions," organic-reaction.com. [Link]

  • "Basic Hydrolysis of Esters - Saponification," Master Organic Chemistry. [Link]

  • "Base Catalysed Ester Hydrolysis: Mechanism & Procedure," StudySmarter. [Link]

  • "Uses of TLC," Chemistry LibreTexts. [Link]

  • R. Divakaran, "Mechanisms of Ester hydrolysis," Science discussions.
  • "Monitoring Reactions by TLC," Washington State University. [Link]

  • "TLC to check the hydrolysis products," ResearchGate. [Link]

  • "Process for purification of carboxylic acids," Google P
  • "Synthesis of Carboxylic Acids," Chemistry LibreTexts. [https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(McMurry)/21%3A_Carboxylic_Acid_Derivatives_and_Nucleophilic_Acyl_Substitution_Reactions/21.04%3A_Synthesis_of_Carboxylic_Acids]([Link]_ Acids)

  • "Carboxylic acid - Synthesis, Reactions, Properties," Britannica. [Link]

Sources

Application

Application Notes and Protocols: Strategic Diversification of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate via Palladium-Catalyzed Cross-Coupling Reactions

Abstract The 1,3-benzodioxole scaffold is a privileged structural motif found in numerous natural products, pharmaceuticals, and agrochemicals. Its unique electronic properties and conformational rigidity make it a valua...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The 1,3-benzodioxole scaffold is a privileged structural motif found in numerous natural products, pharmaceuticals, and agrochemicals. Its unique electronic properties and conformational rigidity make it a valuable component in drug design. This guide provides a comprehensive overview and detailed protocols for the functionalization of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate [1][2], a versatile building block for creating diverse molecular libraries. We will explore four key palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig, and Heck couplings. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this substrate for the synthesis of novel chemical entities.

Introduction: The Strategic Value of the Aromatic Core

Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is an aryl bromide strategically poised for synthetic elaboration. The molecule possesses three key features:

  • The 1,3-Benzodioxole Ring: This electron-rich heterocyclic system modifies the reactivity of the attached aromatic ring.

  • The Bromo Substituent: An ideal handle for a wide array of palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-heteroatom bonds.[3]

  • The Methyl Acetate Side Chain: A functional group that can be retained or further transformed post-coupling (e.g., hydrolysis to the carboxylic acid, amidation).

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, recognized with the 2010 Nobel Prize in Chemistry awarded to Heck, Negishi, and Suzuki.[4][5] These reactions offer unparalleled efficiency and functional group tolerance for constructing complex molecular architectures from simple precursors.[6] This guide provides field-proven protocols to serve as a robust starting point for your research endeavors.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for creating biaryl and vinyl-aryl structures due to the stability, commercial availability, and low toxicity of the requisite organoboron reagents.[7]

2.1. Mechanistic Rationale

The reaction proceeds through a well-established catalytic cycle involving a Pd(0)/Pd(II) interchange.[7][8] Key steps include the oxidative addition of the aryl bromide to the Pd(0) catalyst, transmetalation with the boronic acid derivative, and reductive elimination to yield the product and regenerate the Pd(0) catalyst.[7][8] The electron-donating nature of the 1,3-benzodioxole moiety can make the initial oxidative addition step more challenging compared to electron-deficient aryl halides.[9] Therefore, the choice of a highly active catalyst system, particularly an electron-rich and sterically hindered phosphine ligand, is critical to promote this rate-limiting step.[9]

Suzuki_Miyaura_Cycle cluster_cycle cluster_inputs cluster_outputs Pd0 Pd(0)L₂ ArPdX Ar-Pd(II)L₂-Br Pd0->ArPdX Oxidative Addition ArPdR Ar-Pd(II)L₂-R' ArPdX->ArPdR Transmetalation ArPdR->Pd0 Reductive Elimination Product Ar-R' ArBr Ar-Br Boronic R'-B(OR)₂ Base Base

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

2.2. Protocol: Synthesis of Methyl 2-(6-phenyl-2H-1,3-benzodioxol-5-yl)acetate

This protocol provides a general method that can be adapted for various aryl- and heteroarylboronic acids.[10]

Materials:

  • Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (1.0 eq)

  • Phenylboronic acid (1.5 eq)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (3 mol%)

  • Potassium Carbonate (K₂CO₃), anhydrous (3.0 eq)

  • 1,4-Dioxane and Water (4:1 v/v), degassed

  • Nitrogen or Argon atmosphere

Procedure:

  • To a dry round-bottom flask equipped with a magnetic stir bar and condenser, add Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (e.g., 287 mg, 1.0 mmol), phenylboronic acid (183 mg, 1.5 mmol), and K₂CO₃ (414 mg, 3.0 mmol).

  • Add the catalyst, Pd(dppf)Cl₂ (22 mg, 0.03 mmol).

  • Seal the flask with a septum and evacuate and backfill with nitrogen or argon three times.

  • Add the degassed solvent mixture (e.g., 5 mL of 4:1 Dioxane:Water) via syringe.

  • Heat the reaction mixture to 80-90 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS (typically 4-12 hours).

  • Upon completion, cool the mixture to room temperature and dilute with ethyl acetate (20 mL).

  • Wash the organic layer with water (2 x 15 mL) and brine (15 mL).

  • Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the desired biaryl product.

Rationale for Choices:

  • Catalyst: Pd(dppf)Cl₂ is a robust, air-stable precatalyst that is effective for a wide range of Suzuki couplings. For more challenging substrates, a catalyst system generated in-situ from Pd₂(dba)₃ and a biarylphosphine ligand like SPhos or XPhos may offer improved yields.[10]

  • Base: K₂CO₃ is a moderately strong inorganic base suitable for most boronic acids. For sensitive functional groups or sluggish reactions, a stronger base like K₃PO₄ or an organic base like Cs₂CO₃ can be employed.[10]

  • Solvent: A mixed aqueous/organic solvent system like Dioxane/Water or Toluene/Water is standard, as water plays a crucial role in the transmetalation step.

Coupling PartnerRecommended LigandBaseSolventTemp (°C)
Arylboronic Aciddppf, SPhos, XPhosK₂CO₃, K₃PO₄Dioxane/H₂O80-100
Heteroarylboronic AcidXPhos, RuPhosK₃PO₄Toluene/H₂O90-110
Vinylboronic Acid/EsterPPh₃, dppfNa₂CO₃DME/H₂O70-80
Sonogashira Coupling: Introducing C(sp²)-C(sp) Bonds

The Sonogashira reaction is the premier method for coupling terminal alkynes with aryl halides, providing direct access to valuable arylalkyne structures.[11][12] The reaction is typically catalyzed by palladium, with a copper(I) salt acting as a co-catalyst.[13][14]

3.1. Mechanistic Rationale

The process involves two interconnected catalytic cycles.[14] The palladium cycle mirrors the Suzuki reaction (oxidative addition, reductive elimination). The copper cycle involves the formation of a copper(I) acetylide species, which then participates in the transmetalation step with the arylpalladium(II) complex.[13] Copper-free protocols have also been developed to avoid issues related to the homocoupling of alkynes (Glaser coupling).[12][13]

Sonogashira_Cycle cluster_pd_cycle Palladium Cycle cluster_cu_cycle Copper Cycle Pd0 Pd(0)L₂ ArPdX Ar-Pd(II)L₂-Br Pd0->ArPdX Oxidative Addition ArPdX->Pd0 Reductive Elimination Product Ar-C≡CR' CuX Cu(I)-Br CuAlkyne Cu(I)-C≡CR' CuX->CuAlkyne Acetylide Formation CuAlkyne->ArPdX Transmetalation Alkyne H-C≡CR' Base Amine Base ArBr Ar-Br

Caption: Dual catalytic cycles in the Sonogashira reaction.

3.2. Protocol: Synthesis of Methyl 2-(6-(phenylethynyl)-2H-1,3-benzodioxol-5-yl)acetate

Materials:

  • Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (1.0 eq)

  • Phenylacetylene (1.2 eq)

  • Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (2 mol%)

  • Copper(I) iodide (CuI) (4 mol%)

  • Triethylamine (Et₃N) or Diisopropylamine (DIPA) (2.5 eq)

  • Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF), anhydrous

  • Nitrogen or Argon atmosphere

Procedure:

  • To a dry, nitrogen-flushed Schlenk flask, add Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (287 mg, 1.0 mmol), Pd(PPh₃)₂Cl₂ (14 mg, 0.02 mmol), and CuI (7.6 mg, 0.04 mmol).

  • Add anhydrous THF (5 mL) and triethylamine (0.35 mL, 2.5 mmol).

  • Add phenylacetylene (0.13 mL, 1.2 mmol) dropwise to the stirring suspension.

  • Stir the reaction at room temperature or heat gently to 40-50 °C. Monitor progress by TLC or LC-MS (typically 2-6 hours).

  • After completion, filter the reaction mixture through a pad of Celite to remove inorganic salts, washing with THF or ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate (20 mL) and wash with saturated aqueous NH₄Cl solution (2 x 10 mL) to remove copper salts, followed by brine (10 mL).

  • Dry the organic layer over Na₂SO₄, filter, and evaporate the solvent.

  • Purify the product by column chromatography (hexane/ethyl acetate).

Rationale for Choices:

  • Catalyst System: The classic Pd(PPh₃)₂Cl₂/CuI system is highly effective. The phosphine ligand stabilizes the palladium catalyst, while copper facilitates the key transmetalation step.[11]

  • Base: An amine base like Et₃N or DIPA is essential. It serves to deprotonate the terminal alkyne and to neutralize the HBr generated during the reaction.[12]

  • Steric Hindrance: For sterically demanding aryl bromides or acetylenes, using a bulkier phosphine ligand can improve reaction efficiency.[11][15]

Buchwald-Hartwig Amination: Constructing C(sp²)-N Bonds

The Buchwald-Hartwig amination is a powerful transformation for synthesizing aryl amines from aryl halides.[16][17] This reaction has broad utility in medicinal chemistry, as the aniline moiety is a common feature in bioactive molecules.[18]

4.1. Mechanistic Rationale

The catalytic cycle is similar to other cross-couplings, but the key steps involve the formation of a palladium-amido complex followed by reductive elimination.[19] The choice of ligand is paramount and has evolved through several "generations" to accommodate a vast range of amine and aryl halide coupling partners.[16] Sterically hindered, electron-rich biaryl phosphine ligands (e.g., XPhos, RuPhos, BrettPhos) are often required to promote the challenging C-N bond-forming reductive elimination step, especially with less nucleophilic or sterically hindered amines.[20][21]

Buchwald_Hartwig_Cycle cluster_cycle cluster_inputs cluster_outputs Pd0 Pd(0)L ArPdX Ar-Pd(II)L-Br Pd0->ArPdX Oxidative Addition ArPdAmide Ar-Pd(II)L-NR'R'' ArPdX->ArPdAmide Amide Complex Formation ArPdAmide->Pd0 Reductive Elimination Product Ar-NR'R'' ArBr Ar-Br Amine H-NR'R'' Base Base

Caption: Catalytic cycle of Buchwald-Hartwig amination.

4.2. Protocol: Synthesis of Methyl 2-(6-(piperidin-1-yl)-2H-1,3-benzodioxol-5-yl)acetate

Materials:

  • Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (1.0 eq)

  • Piperidine (1.2 eq)

  • Palladium(II) Acetate (Pd(OAc)₂) (2 mol%)

  • 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (4 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 eq)

  • Toluene or 1,4-Dioxane, anhydrous

  • Nitrogen or Argon atmosphere

Procedure:

  • In a glovebox or under an inert atmosphere, add NaOtBu (135 mg, 1.4 mmol) to a dry reaction tube or flask.

  • Add Pd(OAc)₂ (4.5 mg, 0.02 mmol) and XPhos (19 mg, 0.04 mmol).

  • Add Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (287 mg, 1.0 mmol).

  • Seal the vessel, remove from the glovebox, and add anhydrous toluene (3 mL) followed by piperidine (0.12 mL, 1.2 mmol) via syringe.

  • Place the reaction in a preheated oil bath at 100 °C and stir vigorously. Monitor by LC-MS.

  • Upon completion (typically 2-16 hours), cool to room temperature, dilute with ethyl acetate, and filter through a plug of silica gel, eluting with ethyl acetate.

  • Concentrate the filtrate and purify by column chromatography if necessary.

Rationale for Choices:

  • Catalyst/Ligand: A pre-catalyst is often used, or the active catalyst is generated in situ from a palladium source like Pd(OAc)₂ or Pd₂(dba)₃ and a specialized ligand. XPhos is a highly general and effective ligand for coupling a wide variety of primary and secondary amines.[19]

  • Base: A strong, non-nucleophilic base like NaOtBu or LiHMDS is required to deprotonate the amine and facilitate the formation of the palladium-amido intermediate.[19] K₃PO₄ can sometimes be used for more sensitive substrates.

  • Inert Atmosphere: These reactions are often sensitive to oxygen, which can deactivate the catalyst. Careful exclusion of air is critical for success.

Heck Reaction: C(sp²)-C(sp²) Vinylation

The Mizoroki-Heck reaction enables the coupling of aryl halides with alkenes to form substituted alkenes, providing a powerful route for C-C bond formation.[5][22][23]

5.1. Mechanistic Rationale

The reaction follows a Pd(0)/Pd(II) cycle involving oxidative addition, alkene coordination and insertion (carbopalladation), and finally β-hydride elimination to release the substituted alkene product and a palladium-hydride species.[5][23] A base is required to regenerate the Pd(0) catalyst from the Pd-H intermediate.[5]

Heck_Reaction_Cycle cluster_cycle Pd0 Pd(0)L₂ ArPdX Ar-Pd(II)L₂-Br Pd0->ArPdX Oxidative Addition Intermediate Alkene Insertion Intermediate ArPdX->Intermediate Carbopalladation PdH H-Pd(II)L₂-Br Intermediate->PdH β-Hydride Elimination Product Substituted Alkene PdH->Pd0 Base-mediated Regeneration ArBr Ar-Br Alkene Alkene Base Base

Caption: Catalytic cycle of the Mizoroki-Heck reaction.

5.2. Protocol: Synthesis of Methyl 2-(6-styryl-2H-1,3-benzodioxol-5-yl)acetate

Materials:

  • Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (1.0 eq)

  • Styrene (1.5 eq)

  • Palladium(II) Acetate (Pd(OAc)₂) (2 mol%)

  • Tri(o-tolyl)phosphine (P(o-tol)₃) (4 mol%)

  • Triethylamine (Et₃N) (2.0 eq)

  • N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN), anhydrous

  • Nitrogen or Argon atmosphere

Procedure:

  • To a sealable reaction tube, add Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (287 mg, 1.0 mmol), Pd(OAc)₂ (4.5 mg, 0.02 mmol), and P(o-tol)₃ (12 mg, 0.04 mmol).

  • Evacuate and backfill the tube with nitrogen.

  • Add anhydrous DMF (4 mL), Et₃N (0.28 mL, 2.0 mmol), and styrene (0.17 mL, 1.5 mmol).

  • Seal the tube and heat in an oil bath at 100-120 °C for 12-24 hours.

  • Cool the reaction to room temperature, dilute with water, and extract with diethyl ether or ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate.

  • Purify by column chromatography to afford the product, typically as the trans-isomer.[22]

Rationale for Choices:

  • Catalyst: The Jeffery conditions (using a phase-transfer catalyst like TBAC) or ligandless conditions (using high temperatures) can also be effective. However, a simple Pd(OAc)₂/phosphine system is a reliable starting point.

  • Base: An organic base like triethylamine is commonly used. Inorganic bases such as Na₂CO₃ or K₂CO₃ are also frequently employed.[5]

  • Solvent: Polar aprotic solvents like DMF, DMAc, or MeCN are standard for Heck reactions.

General Workflow and Troubleshooting

A successful cross-coupling campaign relies on systematic execution and careful analysis.

Caption: General experimental workflow for cross-coupling.

Troubleshooting Common Issues:

ProblemPotential Cause(s)Suggested Solution(s)
No/Low Conversion Inactive catalyst; Insufficiently pure reagents/solvents; Reaction temperature too low.Use fresh, degassed solvents; Screen different ligands (e.g., more electron-rich biarylphosphines); Increase temperature; Verify reagent quality.[24]
Debromination Formation of Pd-H species; Presence of water/protic sources.Use anhydrous conditions; Screen different bases (e.g., switch from an alkoxide to a carbonate); Use a non-protic solvent.[24]
Homocoupling (Suzuki) Oxygen contamination promoting boronic acid homocoupling; (Sonogashira) Copper-catalyzed Glaser coupling.Ensure thorough degassing of the reaction mixture[25]; For Sonogashira, run under copper-free conditions.[13]
Low Yield Poor solubility of reagents; Steric hindrance; Catalyst decomposition.Screen different solvents or solvent mixtures; Use a more active (bulkier, more electron-rich) ligand[21]; Increase catalyst loading slightly.
Palladium Residue Incomplete removal during workup.Filter product through Celite; Use a palladium scavenger resin; Recrystallize the final product.[26]
References
  • Sahu, M., & Sapkale, P. (2013). A Review on Palladium Catalyzed Coupling Reactions. International Journal of Pharmaceutical and Chemical Sciences, 2(3), 1159-1165. (URL: [Link])

  • Dunsford, J. J., & Watson, A. J. B. (2018). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 118(15), 7435-7486. (URL: [Link])

  • Cant, A. A., Bhalla, R., & Scott, P. J. H. (2018). Palladium-Catalyzed Cross-Coupling Reactions: A Powerful Tool for the Synthesis of Agrochemicals. Journal of Agricultural and Food Chemistry, 66(31), 8211-8238. (URL: [Link])

  • Gligorich, K. M., & Toste, F. D. (2007). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Angewandte Chemie International Edition, 46(45), 8646-8668. (URL: [Link])

  • Fantoni, T., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. (URL: [Link])

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. (URL: [Link])

  • Doucet, H., & Hierso, J.-C. (2007). Practical Aspects of Carbon−Carbon Cross-Coupling Reactions Using Heteroarenes. Angewandte Chemie International Edition, 46(6), 834-871. (URL: [Link])

  • Surry, D. S., & Buchwald, S. L. (2010). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 49(38), 6768-6792. (URL: [Link])

  • Ingoglia, B. T., et al. (2020). Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability. Journal of the American Chemical Society, 142(35), 15027–15037. (URL: [Link])

  • Kirlikovali, K. O., et al. (2018). Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. Chemical Science, 9(22), 5012-5018. (URL: [Link])

  • Choi, K., et al. (2024). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Journal of the American Chemical Society, 146(29), 19414–19424. (URL: [Link])

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. (URL: [Link])

  • Bruneau, A., et al. (2015). Design of New Ligands for the Palladium-Catalyzed Arylation of α-Branched Secondary Amines. Angewandte Chemie International Edition, 54(44), 13036-13040. (URL: [Link])

  • Gérardy, R., et al. (2020). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Organic Process Research & Development, 24(10), 1938-1950. (URL: [Link])

  • Garrett, C. E., & Prasad, K. (2004). Removal of Palladium from Cross-Coupling Reactions Using Isocyanide Reagents. Advanced Synthesis & Catalysis, 346(8), 889-900. (URL: [Link])

  • Gholinejad, M., & Far, F. K. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 11(12), 6886-6927. (URL: [Link])

  • Sussex Drug Discovery Centre. (2013). Guidelines for Sonogashira cross-coupling reactions. (URL: [Link])

  • Plenio, H., & Fleck, T. J. (2012). A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. The Journal of Organic Chemistry, 77(6), 2798-2809. (URL: [Link])

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. (URL: [Link])

  • Chemistry LibreTexts. (2024). Sonogashira Coupling. (URL: [Link])

  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling. (URL: [Link])

  • Barontini, M., et al. (2014). Crystal structure of methyl 2-(2H-1,3-benzodioxol-5-yl)-7,9-dibromo-8-oxo-1-oxaspiro[4.5]deca-2,6,9-triene-3-carboxylate. Acta Crystallographica Section E: Crystallographic Communications, 70(Pt 1), o58–o59. (URL: [Link])

  • Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? r/Chempros. (URL: [Link])

  • Roy, P., Boisvert, M., & Leblanc, Y. (2004). Methyl Azidoacetate. Organic Syntheses, 81, 153. (URL: [Link])

  • Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. (URL: [Link])

  • Wikipedia. (n.d.). Heck reaction. (URL: [Link])

  • Evans, P. (2007). Regioselectivity in the Heck (Mizoroki-Heck) Reaction. In Modern Carbonyl Olefination (pp. 33-64). Wiley-VCH. (URL: [Link])

  • NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. (URL: [Link])

  • Epistemeo. (2012, April 6). The Buchwald-Hartwig Amination Reaction [Video]. YouTube. (URL: [Link])

  • Organic Chemistry Portal. (n.d.). Heck Reaction. (URL: [Link])

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. (URL: [Link])

  • Total Organic Chemistry. (2021, March 20). Heck Reaction | Named Reactions | Organic Chemistry Lessons [Video]. YouTube. (URL: [Link])

  • Van der Veken, P., et al. (2021). Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists. Bioorganic & Medicinal Chemistry, 32, 104560. (URL: [Link])

  • da Silva, F. A., et al. (2018). Recent Progress in the Use of Pd-Catalyzed C-C Cross-Coupling Reactions in the Synthesis of Pharmaceutical Compounds. Journal of the Brazilian Chemical Society, 29(4), 695-720. (URL: [Link])

  • Singh, B., et al. (2023). The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. Scientific Reports, 13, 12056. (URL: [Link])

  • Google Patents. (n.d.).

Sources

Method

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds from Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

Introduction: Unlocking the Potential of a Versatile Building Block Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a key starting material for the synthesis of a diverse array of heterocyclic compounds. The 1,3-ben...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unlocking the Potential of a Versatile Building Block

Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a key starting material for the synthesis of a diverse array of heterocyclic compounds. The 1,3-benzodioxole moiety is a recognized pharmacophore present in numerous biologically active natural products and synthetic drugs, exhibiting activities such as anticancer, anti-inflammatory, and neuroprotective properties.[1][2][3] The presence of a bromine atom and an ester group on this scaffold provides two reactive handles for strategic chemical modifications, making it an invaluable building block in medicinal chemistry and drug discovery.

This guide provides detailed application notes and protocols for the synthesis of various heterocyclic systems from methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. We will explore palladium- and copper-catalyzed cross-coupling reactions to construct key C-N, C-C, and C-O bonds, as well as cyclization strategies to build fused ring systems. The protocols are designed for researchers, scientists, and drug development professionals, with a focus on explaining the rationale behind experimental choices and ensuring reproducible results.

Core Synthetic Strategies: A World of Possibilities

The synthetic utility of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate primarily revolves around the transformation of the aryl bromide. Modern cross-coupling reactions offer a powerful toolkit for this purpose. The ester functionality can then be utilized for subsequent cyclization reactions to construct the desired heterocyclic core.

// C-N Coupling cn_coupling [label="C-N Coupling\n(Buchwald-Hartwig, Ullmann)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; start -> cn_coupling [label="Amine/Amide"]; n_heterocycles [label="Nitrogen Heterocycles\n(e.g., Carbazoles, Phenothiazines)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; cn_coupling -> n_heterocycles [label="Intramolecular\nCyclization"];

// C-C Coupling cc_coupling [label="C-C Coupling\n(Suzuki, Sonogashira, Heck)", fillcolor="#34A853", fontcolor="#FFFFFF"]; start -> cc_coupling [label="Boronic Acid/Alkyne/Alkene"]; c_heterocycles [label="Carbon-rich Heterocycles\n(e.g., Isoquinolines, Indoles)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; cc_coupling -> c_heterocycles [label="Cyclization"];

// C-O Coupling co_coupling [label="C-O Coupling\n(Ullmann)", fillcolor="#FBBC05", fontcolor="#202124"]; start -> co_coupling [label="Phenol/Alcohol"]; o_heterocycles [label="Oxygen Heterocycles\n(e.g., Dibenzofurans)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; co_coupling -> o_heterocycles [label="Cyclization"]; } केंद्रीकृत सिंथेटिक हब के रूप में शुरुआती सामग्री का अवलोकन।

Part 1: Synthesis of Nitrogen-Containing Heterocycles via C-N Cross-Coupling

The construction of carbon-nitrogen bonds is fundamental to the synthesis of a vast number of biologically active heterocycles. The Buchwald-Hartwig amination and the Ullmann condensation are two powerful methods for the arylation of amines and amides.[4][5][6][7][8][9]

Buchwald-Hartwig Amination for the Synthesis of N-Aryl Precursors

The palladium-catalyzed Buchwald-Hartwig amination allows for the coupling of a wide range of amines with aryl halides under relatively mild conditions.[6][7][8][9] This reaction is instrumental in preparing precursors for fused nitrogen heterocycles.

Protocol 1: General Procedure for Buchwald-Hartwig Amination

  • Reaction Setup: In a nitrogen-filled glovebox, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), ligand (e.g., XPhos, RuPhos, 2-4 mol%), and a strong base (e.g., NaOtBu, K₃PO₄, 1.5-2.0 equiv.) to an oven-dried Schlenk tube equipped with a magnetic stir bar.

  • Addition of Reactants: Add methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (1.0 equiv.) and the desired amine (1.1-1.5 equiv.).

  • Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene, dioxane, 0.1-0.2 M).

  • Reaction Conditions: Seal the tube and heat the reaction mixture at 80-110 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

  • Work-up and Purification: Upon completion, cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and filter through a pad of Celite. Wash the filtrate with water and brine. Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify the residue by column chromatography on silica gel.

Parameter Condition Rationale
Catalyst Pd₂(dba)₃ / LigandProvides the active Pd(0) species for the catalytic cycle. The choice of ligand is crucial for reaction efficiency and substrate scope.
Base NaOtBu, K₃PO₄Facilitates the deprotonation of the amine and the subsequent formation of the palladium-amido complex.
Solvent Toluene, DioxaneAnhydrous and degassed conditions are essential to prevent catalyst deactivation.
Temperature 80-110 °CProvides the necessary activation energy for the catalytic cycle to proceed at a reasonable rate.

G Pd0 Pd(0)L₂ PdII_complex Ar-Pd(II)(Br)L₂ Pd0->PdII_complex Oxidative Addition ArBr Ar-Br ArBr->PdII_complex Pd_amido [Ar-Pd(II)(NR₂)L₂]⁺ PdII_complex->Pd_amido + R₂NH, - HBr Amine R₂NH Amine->Pd_amido Pd_amido->Pd0 Product Ar-NR₂ Pd_amido->Product Reductive Elimination Base Base BaseH Base-H⁺ Base->BaseH

Ullmann Condensation: A Classic Approach

The copper-catalyzed Ullmann condensation is a traditional method for forming C-N bonds, often requiring higher temperatures than palladium-catalyzed reactions.[5][10][11][12][13] However, modern ligand development has enabled milder reaction conditions.

Protocol 2: Ligand-Accelerated Ullmann Condensation

  • Reaction Setup: To a sealable reaction vessel, add CuI (5-10 mol%), a ligand (e.g., 1,10-phenanthroline, L-proline, 10-20 mol%), and a base (e.g., K₂CO₃, Cs₂CO₃, 2.0 equiv.).

  • Addition of Reactants: Add methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (1.0 equiv.) and the amine or amide (1.2-2.0 equiv.).

  • Solvent Addition: Add a high-boiling polar solvent (e.g., DMF, NMP, DMSO, 0.2-0.5 M).

  • Reaction Conditions: Seal the vessel and heat the mixture to 120-160 °C. Monitor the reaction's progress.

  • Work-up and Purification: After cooling, dilute the reaction mixture with water and extract with an organic solvent. Wash the combined organic extracts, dry, concentrate, and purify by column chromatography.

Part 2: Synthesis of Carbon-Rich Heterocycles via C-C Cross-Coupling

Carbon-carbon bond-forming reactions are paramount in organic synthesis for building complex molecular skeletons. The Suzuki, Sonogashira, and Heck couplings are indispensable tools for this purpose.

Suzuki Coupling for Biaryl and Styrenyl Derivatives

The Suzuki-Miyaura coupling is a versatile method for forming C(sp²)-C(sp²) bonds by reacting an aryl halide with an organoboron reagent in the presence of a palladium catalyst and a base.[1][14]

Protocol 3: Suzuki-Miyaura Cross-Coupling

  • Reaction Setup: In a flask, dissolve methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (1.0 equiv.) and the boronic acid or ester (1.1-1.5 equiv.) in a suitable solvent mixture (e.g., toluene/ethanol/water or dioxane/water).

  • Catalyst and Base Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf), 2-5 mol%) and a base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃, 2.0-3.0 equiv.).

  • Reaction Conditions: Deoxygenate the mixture by bubbling with nitrogen or argon for 15-20 minutes. Heat the reaction to 80-100 °C under an inert atmosphere until the starting material is consumed.

  • Work-up and Purification: Cool the reaction, dilute with water, and extract with an organic solvent. Wash the organic layer with brine, dry over anhydrous sulfate, and concentrate. Purify the crude product by column chromatography.

Sonogashira Coupling for Aryl Alkynes

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne, catalyzed by palladium and a copper(I) co-catalyst.[15][16][17][18][19]

Protocol 4: Sonogashira Cross-Coupling

  • Reaction Setup: To a Schlenk flask, add methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (1.0 equiv.), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 1-3 mol%), and the copper(I) co-catalyst (e.g., CuI, 2-5 mol%) under an inert atmosphere.

  • Solvent and Reagent Addition: Add an anhydrous, degassed solvent (e.g., THF, DMF) and a base (e.g., triethylamine, diisopropylamine). Add the terminal alkyne (1.2-1.5 equiv.).

  • Reaction Conditions: Stir the reaction at room temperature or with gentle heating (40-60 °C) until completion.

  • Work-up and Purification: Remove the solvent under reduced pressure. Dissolve the residue in an organic solvent and wash with aqueous ammonium chloride solution to remove copper salts. Dry the organic phase, concentrate, and purify by chromatography.

// Palladium Cycle Pd0 [label="Pd(0)L₂", fillcolor="#F1F3F4", fontcolor="#202124"]; ArBr [label="Ar-Br", shape=plaintext]; PdII_complex [label="Ar-Pd(II)(Br)L₂", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Pd_alkynyl [label="Ar-Pd(II)(C≡CR)L₂", fillcolor="#34A853", fontcolor="#FFFFFF"]; Product [label="Ar-C≡CR", shape=plaintext];

Pd0 -> PdII_complex [label="Oxidative\nAddition"]; ArBr -> PdII_complex; PdII_complex -> Pd_alkynyl [label="Transmetalation"]; Pd_alkynyl -> Product [label="Reductive\nElimination"]; Product -> Pd0 [style=invis]; Pd_alkynyl -> Pd0;

// Copper Cycle CuX [label="CuX", fillcolor="#FBBC05", fontcolor="#202124"]; Alkyne [label="H-C≡CR", shape=plaintext]; Cu_acetylide [label="Cu-C≡CR", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Base [label="Base", shape=plaintext];

CuX -> Cu_acetylide [label="+ Alkyne, Base"]; Alkyne -> Cu_acetylide; Base -> Cu_acetylide; Cu_acetylide -> PdII_complex [label=" "]; } सोनोगशिरा युग्मन के लिए सरलीकृत उत्प्रेरक चक्र।

Heck Coupling for Substituted Alkenes

The Heck reaction forms a C(sp²)-C(sp²) bond by coupling an aryl halide with an alkene.[20][21][22][23][24]

Protocol 5: Heck Cross-Coupling

  • Reaction Setup: Combine methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (1.0 equiv.), the alkene (1.2-2.0 equiv.), the palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%), and a ligand (e.g., PPh₃, P(o-tolyl)₃, 2-10 mol%) in a pressure-rated vessel.

  • Solvent and Base Addition: Add a polar aprotic solvent (e.g., DMF, NMP) and an organic or inorganic base (e.g., Et₃N, K₂CO₃, 1.5-2.5 equiv.).

  • Reaction Conditions: Seal the vessel and heat to 100-140 °C.

  • Work-up and Purification: After cooling, filter the reaction mixture to remove palladium black. Dilute the filtrate with water and extract with an organic solvent. Wash, dry, concentrate, and purify the product.

Part 3: Synthesis of Isoquinoline Scaffolds

The isoquinoline core is a prominent feature in many natural alkaloids and synthetic pharmaceuticals.[25][26][27][28] A common strategy for their synthesis is the Bischler-Napieralski or Pictet-Spengler reaction.[25][26] The starting material can be elaborated into a suitable precursor for these cyclizations.

A Potential Synthetic Route to an Isoquinoline Derivative:

  • Sonogashira Coupling: Couple methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate with a protected amino-alkyne (e.g., N-Boc-propargylamine) using Protocol 4.

  • Reduction of the Alkyne: Reduce the triple bond to a single bond via catalytic hydrogenation (e.g., H₂, Pd/C).

  • Hydrolysis of the Ester: Saponify the methyl ester to the corresponding carboxylic acid using aqueous base (e.g., LiOH, NaOH).

  • Amide Coupling: Couple the resulting carboxylic acid with a suitable amine (e.g., phenethylamine derivative) using standard peptide coupling reagents (e.g., EDC, HOBt).

  • Bischler-Napieralski Cyclization: Treat the amide with a dehydrating agent (e.g., POCl₃, P₂O₅) to effect cyclization to a dihydroisoquinoline, followed by oxidation (e.g., with Pd/C at high temperature) to furnish the aromatic isoquinoline.

G A Starting Material B Sonogashira Coupling (Protocol 4) A->B C Alkyne Reduction B->C D Ester Hydrolysis C->D E Amide Coupling D->E F Bischler-Napieralski Cyclization E->F G Isoquinoline Derivative F->G

Conclusion and Future Perspectives

Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a highly adaptable starting material for the synthesis of a wide range of heterocyclic compounds. The protocols outlined in this guide, leveraging modern cross-coupling and cyclization methodologies, provide a robust foundation for the exploration of novel chemical space in drug discovery and materials science. The strategic combination of these reactions allows for the modular assembly of complex molecular architectures, paving the way for the development of new therapeutic agents and functional materials.

References

  • Kirlikovali, K. O., Cho, E., Downard, T. J., et al. (2018). Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. Royal Society of Chemistry.
  • Synthesis and characterization of new 1,3-benzodioxole derivatives based on Suzuki-Miyaura coupling reaction. (n.d.).
  • 1,3-Benzodioxole Derivatives Improve the Anti-Tumor Efficiency of Arsenicals. (n.d.). PMC - NIH.
  • Synthesis, Reactions and Medicinal Uses of Isoquinoline. (n.d.). Pharmaguideline.
  • Ullmann condens
  • Isoquinoline. (n.d.). Wikipedia.
  • Isoquinoline synthesis. (n.d.). Organic Chemistry Portal.
  • Reactivity of the 2-aryl-6,8-dibromo-2,3-dihydroquinolin-4(1H)-ones in a palladium catalyzed Sonogashira cross-coupling reaction. (2015).
  • Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-comp
  • Synthesis of Benz[f]isoquinoline via Skraup Reaction: Application Notes and Protocols. (n.d.). Benchchem.
  • Heck Reaction. (n.d.). Organic Chemistry Portal.
  • Sonogashira coupling. (n.d.). Wikipedia.
  • Buchwald-Hartwig Cross Coupling Reaction. (n.d.). Organic Chemistry Portal.
  • Buchwald–Hartwig amin
  • Buchwald-Hartwig Amin
  • Buchwald-Hartwig Amination. (n.d.). Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
  • Ullmann Reaction. (n.d.). Cambridge University Press.
  • Ullmann Reaction. (n.d.). Organic Chemistry Portal.
  • Synthesis of 1,3-benzodioxole derivatives containing a amino acid moiety in side chain. (2025).
  • (PDF) Synthesis and characterization of new 1,3-benzodioxole derivatives based on Suzuki-Miyaura coupling reaction. (2019).
  • Crystal structure of methyl 2-(2H-1,3-benzodioxol-5-yl). (n.d.). PubMed Central - NIH.
  • METHYL (6-BROMO-1,3-BENZODIOXOL-5-YL)
  • Understanding 1,3-Benzodioxole. (2024). ChemicalBook.
  • Heck reaction. (n.d.). Wikipedia.
  • Modern Ullmann-Type Couplings. (n.d.).
  • Heck coupling reaction between bromo/iodoanisoles and acrylates. (n.d.).
  • Sonogashira Coupling. (2024). Chemistry LibreTexts.
  • Mizoroki-Heck Cross-coupling Reactions Catalyzed by Dichloro{bis[1,1',1''-(phosphinetriyl)tripiperidine]}palladium Under Mild Reaction Conditions. (2014). NIH.
  • Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6. (n.d.). ePrints Soton - University of Southampton.
  • The Heck–Mizoroki cross-coupling reaction: a mechanistic perspective. (2006). Organic & Biomolecular Chemistry (RSC Publishing).
  • RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. (n.d.). PMC - NIH.
  • Synthesis of new Azo compounds combining with heterocyclic groups. (2022).
  • Sonogashira couplings catalyzed by collaborative (N-heterocyclic carbene)-copper and -palladium complexes. (2014). PubMed.
  • Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate | CAS: 51665-84-0 | Chemical Product. (n.d.).
  • Synthesis and Characterization of Heterocyclic Compounds Derived from 2-Mercaptobenzothiozole and Study of Their Biological Activities. (n.d.). Chemical Methodologies.
  • Crystal structure of methyl 2-(2H-1,3-benzodioxol-5-yl)-7,9-di-bromo-8-oxo-1-oxa-spiro-[4.
  • Methyl 2-(5-bromo-2-methylnaphtho[2,1-b]furan-1-yl)

Sources

Application

The Strategic Utility of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate in Natural Product Synthesis: Application Notes and Protocols

The 1,3-benzodioxole scaffold is a privileged structural motif, frequently encountered in a diverse array of biologically active natural products and serves as a cornerstone in the design of novel therapeutic agents. Its...

Author: BenchChem Technical Support Team. Date: January 2026

The 1,3-benzodioxole scaffold is a privileged structural motif, frequently encountered in a diverse array of biologically active natural products and serves as a cornerstone in the design of novel therapeutic agents. Its derivatives are known to exhibit a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, and neurological properties. Within this versatile class of compounds, methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate emerges as a particularly valuable and strategic building block for the synthesis of complex molecular architectures. The presence of a bromine atom ortho to the acetic acid methyl ester side chain offers a key handle for selective C-C bond formation through modern cross-coupling methodologies, enabling the facile introduction of diverse substituents and the construction of intricate carbon skeletons inherent to many natural products.

This technical guide provides an in-depth exploration of the synthesis and application of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. It is intended for researchers, scientists, and drug development professionals engaged in the field of natural product synthesis and medicinal chemistry. The protocols detailed herein are designed to be self-validating, with a focus on the causality behind experimental choices to ensure both reproducibility and a deeper understanding of the underlying chemical principles.

I. Synthesis of the Core Building Block: Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

The preparation of the title compound is most efficiently achieved through the electrophilic bromination of the readily accessible precursor, methyl 2-(2H-1,3-benzodioxol-5-yl)acetate. The electron-rich nature of the 1,3-benzodioxole ring system facilitates this transformation, with the position of bromination being directed by the existing substituents.

Protocol 1: Synthesis of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

This protocol outlines a representative procedure for the bromination of methyl 2-(2H-1,3-benzodioxol-5-yl)acetate using N-bromosuccinimide (NBS), a mild and selective brominating agent.

Materials:

Reagent/SolventGradeSupplier
Methyl 2-(2H-1,3-benzodioxol-5-yl)acetateReagentCommercially Available
N-Bromosuccinimide (NBS)ReagentCommercially Available
Acetonitrile (MeCN)AnhydrousCommercially Available
Dichloromethane (DCM)ACS GradeCommercially Available
Saturated aq. Sodium Bicarbonate (NaHCO₃)ACS Grade-
Brine (Saturated aq. NaCl)ACS Grade-
Anhydrous Magnesium Sulfate (MgSO₄)ACS GradeCommercially Available
Silica Gel230-400 meshCommercially Available

Experimental Procedure:

  • Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve methyl 2-(2H-1,3-benzodioxol-5-yl)acetate (1.0 eq.) in anhydrous acetonitrile (approx. 0.2 M).

  • Addition of Brominating Agent: To the stirred solution, add N-bromosuccinimide (1.1 eq.) portion-wise at room temperature. The reaction is typically exothermic, and a slight temperature increase may be observed.

  • Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% ethyl acetate in hexanes). The reaction is generally complete within 2-4 hours.

  • Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the acetonitrile. Dissolve the residue in dichloromethane and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate as a white to off-white solid.

Expected Yield: 85-95%

Causality of Experimental Choices:

  • N-Bromosuccinimide (NBS): NBS is chosen as the brominating agent due to its mild nature and high selectivity for electrophilic aromatic bromination on activated rings, minimizing the formation of over-brominated byproducts.

  • Acetonitrile: This polar aprotic solvent is an excellent choice for this reaction as it effectively dissolves both the starting material and NBS, facilitating a homogeneous reaction mixture.

  • Aqueous Work-up: The wash with sodium bicarbonate is crucial to neutralize any acidic byproducts, such as succinimide and residual HBr, while the brine wash aids in the removal of water from the organic layer.

Synthesis_Workflow start Start: Methyl 2-(2H-1,3-benzodioxol-5-yl)acetate dissolve Dissolve in Anhydrous MeCN start->dissolve add_nbs Add NBS (1.1 eq.) dissolve->add_nbs stir Stir at RT (2-4 h) add_nbs->stir monitor Monitor by TLC stir->monitor workup Aqueous Work-up (NaHCO3, Brine) monitor->workup purify Column Chromatography workup->purify product Product: Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate purify->product

Caption: Workflow for the synthesis of the title building block.

II. Application in Palladium-Catalyzed Cross-Coupling Reactions

The synthetic utility of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate lies in its ability to participate in palladium-catalyzed cross-coupling reactions. The carbon-bromine bond serves as a reactive site for the formation of new carbon-carbon bonds, enabling the construction of complex molecular frameworks found in numerous natural products, such as lignans and isoquinoline alkaloids.[1]

A. The Mizoroki-Heck Reaction: A Gateway to Stilbene and Cinnamate Derivatives

The Heck reaction is a powerful tool for the arylation of alkenes.[2] The coupling of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate with various olefins provides access to a range of substituted stilbene and cinnamate derivatives, which are common structural motifs in natural products.

Protocol 2: Heck Coupling with n-Butyl Acrylate

This protocol describes a general procedure for the Heck coupling of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate with n-butyl acrylate.[3]

Materials:

Reagent/SolventGradeSupplier
Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetateAs synthesized in Protocol 1-
n-Butyl AcrylateReagentCommercially Available
Palladium(II) Acetate (Pd(OAc)₂)ReagentCommercially Available
Tri(o-tolyl)phosphine (P(o-tol)₃)ReagentCommercially Available
Triethylamine (Et₃N)AnhydrousCommercially Available
N,N-Dimethylformamide (DMF)AnhydrousCommercially Available

Experimental Procedure:

  • Reaction Setup: To a flame-dried Schlenk tube, add methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (1.0 eq.), palladium(II) acetate (2 mol%), and tri(o-tolyl)phosphine (4 mol%).

  • Degassing: Evacuate and backfill the tube with argon or nitrogen three times.

  • Addition of Reagents: Add anhydrous DMF, triethylamine (2.0 eq.), and n-butyl acrylate (1.5 eq.) via syringe.

  • Reaction: Heat the reaction mixture to 100-120 °C and stir for 12-24 hours.

  • Monitoring and Work-up: Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate. Purify the residue by column chromatography to afford the desired product.

Expected Yield: 70-85%

Heck_Mechanism pd0 Pd(0)L₂ oxidative_addition Oxidative Addition pd0->oxidative_addition Ar-Br aryl_pd_complex Ar-Pd(II)BrL₂ oxidative_addition->aryl_pd_complex olefin_coordination Olefin Coordination aryl_pd_complex->olefin_coordination Olefin migratory_insertion Migratory Insertion olefin_coordination->migratory_insertion beta_hydride_elimination β-Hydride Elimination migratory_insertion->beta_hydride_elimination product_release Product Release beta_hydride_elimination->product_release reductive_elimination Reductive Elimination product_release->reductive_elimination Base reductive_elimination->pd0 Suzuki_Mechanism pd0 Pd(0)L₂ oxidative_addition Oxidative Addition pd0->oxidative_addition Ar-Br aryl_pd_complex Ar-Pd(II)BrL₂ oxidative_addition->aryl_pd_complex transmetalation Transmetalation aryl_pd_complex->transmetalation Ar'-B(OR)₂ Base biaryl_pd_complex Ar-Pd(II)-Ar'L₂ transmetalation->biaryl_pd_complex reductive_elimination Reductive Elimination biaryl_pd_complex->reductive_elimination reductive_elimination->pd0 Ar-Ar'

Sources

Method

Application Note: A Scalable and Validated Protocol for the Synthesis of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

Abstract & Introduction Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a key intermediate in the synthesis of various pharmacologically active molecules and complex organic structures. The 1,3-benzodioxole moiety i...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract & Introduction

Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a key intermediate in the synthesis of various pharmacologically active molecules and complex organic structures. The 1,3-benzodioxole moiety is a common scaffold in natural products and drug discovery.[1] The presence of a bromine atom provides a reactive handle for further functionalization, typically through cross-coupling reactions like the Suzuki-Miyaura coupling, making this compound a versatile building block for medicinal chemistry research.[1]

This application note provides a detailed, robust, and scalable experimental procedure for the synthesis of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. The protocol is designed for researchers in academic and industrial settings, focusing on safety, efficiency, and reproducibility for multi-gram scale production. We will elaborate on the causality behind key experimental choices, ensuring that the protocol is not just a series of steps but a self-validating system grounded in established chemical principles.

Synthetic Strategy & Mechanistic Rationale

The most direct and scalable route to the target ester is the acid-catalyzed esterification of the corresponding carboxylic acid, (6-bromo-1,3-benzodioxol-5-yl)acetic acid, which is commercially available.[2] This method, known as the Fischer-Speier esterification, involves the reaction of a carboxylic acid with an alcohol in the presence of a strong acid catalyst.

Mechanism: The reaction proceeds via a nucleophilic acyl substitution.

  • Protonation: The strong acid catalyst (e.g., H₂SO₄) protonates the carbonyl oxygen of the carboxylic acid, increasing the electrophilicity of the carbonyl carbon.

  • Nucleophilic Attack: The alcohol (methanol) acts as a nucleophile and attacks the activated carbonyl carbon, forming a tetrahedral intermediate.

  • Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

  • Elimination of Water: The protonated hydroxyl group leaves as a water molecule, a good leaving group, regenerating the carbonyl group.

  • Deprotonation: The protonated carbonyl is deprotonated to yield the final ester product and regenerate the acid catalyst.

This is an equilibrium-driven process. To ensure a high yield, the reaction is typically conducted using a large excess of the alcohol (methanol), which serves as both a reagent and the solvent, to shift the equilibrium towards the product side according to Le Châtelier's principle.[3]

Critical Safety and Hazard Management

Scaling up chemical synthesis requires a rigorous approach to safety. The reagents used in this protocol present specific hazards that must be managed through appropriate engineering controls and personal protective equipment (PPE).

  • (6-bromo-1,3-benzodioxol-5-yl)acetic acid: May cause skin and eye irritation.[4] Standard handling procedures for fine chemicals should be followed.

  • Sulfuric Acid (Concentrated): Extremely corrosive and causes severe skin burns and eye damage. It is also a strong oxidizing agent.[5]

  • Methanol: Flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if inhaled.

  • Brominated Organic Compounds: Many organobromine compounds are classified as irritants and may be harmful to the environment.[6][7][8] All solid and liquid waste containing bromine should be collected in a designated halogenated waste container for proper disposal.

Mandatory Safety Precautions:

  • Engineering Controls: All steps of the procedure must be performed inside a certified chemical fume hood to prevent inhalation of vapors.[8]

  • Personal Protective Equipment (PPE):

    • Eye Protection: Chemical splash goggles and a face shield are required when handling concentrated sulfuric acid.[7]

    • Hand Protection: Wear heavy-duty, chemically resistant gloves (e.g., nitrile or neoprene).[6]

    • Body Protection: A flame-resistant lab coat must be worn.

  • Emergency Preparedness: An emergency eyewash and shower station must be readily accessible. A spill kit containing a neutralizer for acids (e.g., sodium bicarbonate) should be available.

Experimental Protocol: Scaled-Up Synthesis (100 g)

This protocol details the synthesis starting from 100 g of (6-bromo-1,3-benzodioxol-5-yl)acetic acid.

Materials and Equipment
ReagentCAS NumberMolar Mass ( g/mol )MolesEquivalentsQuantity
(6-bromo-1,3-benzodioxol-5-yl)acetic acid5470-14-4259.050.3861.0100 g
Methanol (MeOH), Anhydrous67-56-132.0424.6663.91.0 L ( ~792 g)
Sulfuric Acid (H₂SO₄), Concentrated (98%)7664-93-998.080.0770.24.2 mL ( ~7.7 g)
Dichloromethane (DCM)75-09-284.93--~1.5 L (for extraction)
Saturated Sodium Bicarbonate (NaHCO₃) Solution144-55-8---~1.0 L (for work-up)
Brine (Saturated NaCl Solution)----~500 mL (for work-up)
Anhydrous Magnesium Sulfate (MgSO₄)7487-88-9120.37--~30 g (for drying)
  • Equipment: 2 L three-neck round-bottom flask, magnetic stirrer with hotplate, reflux condenser, thermometer, dropping funnel, 2 L separatory funnel, rotary evaporator, Buchner funnel and flask, standard laboratory glassware.

Step-by-Step Procedure
  • Reaction Setup:

    • Equip a 2 L three-neck round-bottom flask with a large magnetic stir bar, a reflux condenser, and a thermometer. Place the flask on a heating mantle/stir plate.

    • Charge the flask with (6-bromo-1,3-benzodioxol-5-yl)acetic acid (100 g, 0.386 mol).

    • Add anhydrous methanol (1.0 L) to the flask. Stir the mixture to form a suspension.

  • Catalyst Addition:

    • While stirring, slowly and carefully add concentrated sulfuric acid (4.2 mL) to the suspension. Causality: The slow addition is crucial to control the exotherm from the acid dilution in methanol. Sulfuric acid acts as the catalyst to protonate the carbonyl group, making it more susceptible to nucleophilic attack by methanol.[3]

  • Reaction Execution:

    • Heat the reaction mixture to a gentle reflux (~65 °C) using the heating mantle.

    • Maintain the reflux with vigorous stirring for 4-6 hours.

    • Process Validation: Monitor the reaction progress by thin-layer chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate eluent system. The reaction is complete when the starting material spot (carboxylic acid) is no longer visible.

  • Work-up and Isolation:

    • Allow the reaction mixture to cool to room temperature.

    • Reduce the volume of the solvent by approximately 70-80% using a rotary evaporator. Causality: Removing the excess methanol simplifies the subsequent extraction process and reduces the amount of organic solvent required.

    • Transfer the concentrated residue to a 2 L separatory funnel. Dilute the residue with dichloromethane (500 mL).

    • Slowly add saturated sodium bicarbonate solution (~1.0 L) in portions. CAUTION: Vigorous gas (CO₂) evolution will occur. Swirl the funnel gently and vent frequently until gas evolution ceases. Causality: The bicarbonate solution neutralizes the sulfuric acid catalyst and any unreacted carboxylic acid, converting them into water-soluble salts.

    • Separate the organic layer. Extract the aqueous layer with two additional portions of dichloromethane (2 x 250 mL).

    • Combine all organic layers and wash with brine (500 mL). Causality: The brine wash helps to remove residual water and break any emulsions.

    • Dry the combined organic layer over anhydrous magnesium sulfate (~30 g), filter, and wash the drying agent with a small amount of dichloromethane.

  • Purification:

    • Concentrate the filtered organic solution under reduced pressure using a rotary evaporator to yield the crude product as an oil or low-melting solid.

    • For high purity, the crude product can be recrystallized from a minimal amount of hot methanol or purified by flash column chromatography on silica gel. However, for many applications, the crude product after a thorough work-up is of sufficient purity.

Expected Results
  • Product: Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

  • CAS Number: 51665-84-0[9]

  • Appearance: White to off-white solid or a pale yellow oil.

  • Molecular Formula: C₁₀H₉BrO₄[9]

  • Molecular Weight: 273.08 g/mol [9]

  • Expected Yield: 90-98% (100-108 g)

Workflow Visualization

The following diagram illustrates the complete experimental workflow for the synthesis.

Scalable_Synthesis_Workflow Setup 1. Reaction Setup - Charge Flask with Acid & Methanol Catalyst 2. Catalyst Addition - Add H₂SO₄ Slowly Setup->Catalyst Reaction 3. Reaction Execution - Reflux at 65°C for 4-6h - Monitor by TLC Catalyst->Reaction Cooldown 4. Cool to RT Reaction->Cooldown Concentrate1 5. Solvent Reduction - Remove ~75% Methanol via Rotovap Cooldown->Concentrate1 Workup 6. Aqueous Work-up - Dilute with DCM - Neutralize with NaHCO₃ (aq) - Separate Layers Concentrate1->Workup Extract 7. Extraction - Extract Aqueous Layer with DCM Workup->Extract Wash_Dry 8. Wash & Dry - Wash with Brine - Dry with MgSO₄ - Filter Extract->Wash_Dry Concentrate2 9. Final Concentration - Remove DCM via Rotovap Wash_Dry->Concentrate2 Product 10. Final Product - Methyl 2-(6-bromo-2H-1,3- benzodioxol-5-yl)acetate Concentrate2->Product

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

Welcome to the technical support guide for the purification of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (CAS 51665-84-0). This document is intended for researchers, chemists, and drug development professionals w...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the purification of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (CAS 51665-84-0). This document is intended for researchers, chemists, and drug development professionals who are handling this compound and require robust, field-tested protocols and troubleshooting advice. Here, we move beyond simple steps to explain the underlying chemical principles, ensuring you can adapt and overcome challenges in your laboratory work.

I. Frequently Asked Questions (FAQs)

This section provides quick answers to common questions regarding the target compound and its purification.

Q1: What are the basic physical properties of pure Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate?

Pure Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is typically a white to off-white solid. Its molecular formula is C10H9BrO4[1]. Precise melting point data is not widely published, but related benzodioxole derivatives exist as solids, and achieving a crystalline state is a key indicator of purity[2][3].

Q2: What are the most common impurities I should expect in the crude product?

The impurity profile depends heavily on the synthetic route. However, common impurities may include:

  • Unreacted Starting Materials: Such as the corresponding phenol or alkyl bromide used in the synthesis[4].

  • Over-alkylation or Side-Reaction Products: Formation of dimers or trimers of the benzodioxole starting material can occur under certain conditions[5].

  • Solvent Residues: Residual high-boiling point solvents from the reaction (e.g., DMF, DMSO).

  • Decomposition Products: The 1,3-benzodioxole ring system is generally stable but can be sensitive to harsh acidic or thermal conditions, potentially leading to ring-opened byproducts[6][7].

Q3: Which analytical techniques are best for assessing the purity of my compound?

  • Thin-Layer Chromatography (TLC): The first and most crucial step. It helps in selecting the right solvent system for column chromatography and provides a quick assessment of purity.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are definitive for confirming the structure and identifying organic impurities.

  • Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile impurities and confirming the molecular weight of the product and byproducts[5].

  • High-Performance Liquid Chromatography (HPLC): Provides quantitative data on purity levels.

II. Troubleshooting Guide: Common Purification Challenges

This section addresses specific problems encountered during purification with in-depth explanations and actionable solutions.

Problem 1: My product "oils out" and won't crystallize, even after solvent removal.

This is a common issue where the compound separates as a liquid instead of forming crystals, often due to impurities that disrupt the crystal lattice formation.

  • Causality:

    • High Impurity Load: The presence of unreacted starting materials or byproducts lowers the overall melting point of the mixture.

    • Residual Solvent: Trace amounts of solvent can act as an "impurity," preventing crystallization.

    • Rapid Cooling: Cooling the solution too quickly does not give molecules enough time to align into an ordered crystal structure[8].

  • Solutions:

    • Re-purify via Column Chromatography: This is the most effective way to remove impurities that are preventing crystallization.

    • Trituration: Add a small amount of a solvent in which your product is poorly soluble but the impurities are soluble (e.g., cold hexanes or diethyl ether). Stir the oily mixture vigorously. The impurities will dissolve, often leaving the pure product to solidify.

    • Modify Crystallization Conditions: Re-dissolve the oil in a minimum amount of a good solvent (e.g., ethyl acetate) and add a poor solvent (e.g., hexanes) dropwise until the solution becomes slightly cloudy. Warm the solution until it is clear again, then allow it to cool slowly and undisturbed. Scratching the inside of the flask with a glass rod can initiate crystal formation[8].

Problem 2: The yield after column chromatography is very low.

Low recovery can stem from several factors, from compound instability to procedural errors.

  • Causality:

    • Compound Decomposition on Silica Gel: The 1,3-benzodioxole moiety can be sensitive to the acidic nature of standard silica gel, causing degradation on the column[9].

    • Irreversible Adsorption: Highly polar impurities or the product itself might bind too strongly to the silica gel and fail to elute.

    • Incorrect Solvent System: If the eluent is not polar enough, the compound will not move down the column. If it is too polar, it will elute too quickly with impurities.

    • Improper Column Packing: Channels in the silica bed can lead to poor separation and mixed fractions.

  • Solutions:

    • Test for Stability: Before running a large-scale column, spot your crude material on a TLC plate, let it sit for an hour, and then develop it. If a new spot appears at the baseline or there is significant streaking, your compound may be unstable on silica[9].

    • Deactivate the Silica: If instability is confirmed, consider using deactivated silica gel (pre-treated with a base like triethylamine) or an alternative stationary phase like alumina[9].

    • Optimize the Solvent System: Aim for an Rf value of 0.25-0.35 on your analytical TLC plate for the best separation.

    • Dry Loading: If your compound has poor solubility in the starting eluent, adsorb the crude material onto a small amount of silica gel. After evaporating the solvent, this free-flowing powder can be loaded onto the top of the column for better separation[9].

Problem 3: TLC shows multiple spots in what should be pure fractions.

This indicates poor separation during column chromatography.

  • Causality:

    • Column Overloading: Too much crude material was loaded for the column size.

    • Band Broadening: The initial band of material loaded onto the column was too wide.

    • Cracks or Channels in the Silica: This allows the sample to bypass the stationary phase.

  • Solutions:

    • Rule of Thumb for Loading: Use a mass ratio of at least 30:1 (silica:crude material) for good separation. Increase this to 100:1 for difficult separations.

    • Minimize Initial Band Volume: Dissolve the crude material in the minimum possible volume of solvent before loading.

    • Repack the Column: If channeling is suspected, the column must be repacked carefully, ensuring a uniform and compact bed.

III. Detailed Purification Protocols

These protocols provide a validated starting point for your experiments. Always perform a small-scale trial first.

Protocol 1: Flash Column Chromatography

This is the primary method for purifying the crude product.

1. Preparation of the Column:

  • Select a glass column appropriate for the scale of your reaction.
  • Prepare a slurry of silica gel (230-400 mesh) in a non-polar solvent (e.g., hexanes).
  • Carefully pour the slurry into the column, allowing the silica to settle into a uniform bed without air bubbles. Drain the excess solvent until the solvent level is just at the top of the silica bed.

2. Sample Loading:

  • Dissolve the crude Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate in a minimal amount of dichloromethane or the eluent.
  • Carefully apply the solution to the top of the silica bed using a pipette.
  • Alternatively, use the dry loading method described in the troubleshooting section[9].

3. Elution and Fraction Collection:

  • Begin elution with a non-polar solvent system and gradually increase the polarity. A common starting point for aromatic esters is a gradient of ethyl acetate in hexanes.
  • Recommended Solvent System: Start with 5% Ethyl Acetate in Hexanes and gradually increase to 10-20% based on TLC analysis.
  • Collect fractions in test tubes and monitor the elution process using TLC.

4. Product Isolation:

  • Combine the pure fractions as identified by TLC.
  • Remove the solvent using a rotary evaporator to yield the purified product.
Parameter Recommendation Rationale
Stationary Phase Silica Gel (230-400 mesh)Standard choice for moderately polar organic compounds.
Mobile Phase Hexanes/Ethyl Acetate GradientProvides good separation for aromatic esters, allowing for fine-tuning of polarity.
Target Rf Value 0.25 - 0.35Optimizes the balance between resolution and elution time.
Silica:Compound Ratio 50:1 (w/w)Ensures sufficient separation capacity for typical impurity profiles.
Protocol 2: Recrystallization

If the product from chromatography is still not a solid or requires higher purity, recrystallization is the next step.

1. Solvent Selection:

  • The ideal solvent should dissolve the compound well when hot but poorly when cold[10].
  • Test small batches with various solvents (e.g., ethanol, methanol, isopropanol, or mixed solvents like ethyl acetate/hexanes).

2. Dissolution:

  • Place the impure solid in an Erlenmeyer flask.
  • Add the chosen solvent dropwise while heating the mixture (e.g., on a hot plate) until the solid just dissolves. Using the minimum amount of hot solvent is crucial for maximizing yield.

3. Cooling and Crystallization:

  • Remove the flask from the heat and allow it to cool slowly to room temperature. Do not disturb the flask during this period.
  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.

4. Isolation and Drying:

  • Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.
  • Dry the crystals under vacuum to remove all traces of solvent.

IV. Visual Workflow and Logic Diagrams

Purification Workflow

The following diagram outlines the general workflow for purifying the crude product.

PurificationWorkflow Crude Crude Product TLC1 Initial Purity Check (TLC) Crude->TLC1 Decision Is Purity >95%? TLC1->Decision ColumnChrom Flash Column Chromatography Decision->ColumnChrom No Recrystal Recrystallization Decision->Recrystal Yes TLC2 Fraction Analysis (TLC) ColumnChrom->TLC2 FinalProduct Purified Product Recrystal->FinalProduct Combine Combine Pure Fractions TLC2->Combine Rotovap Solvent Removal (Rotovap) Combine->Rotovap Rotovap->FinalProduct FinalAnalysis Final Analysis (NMR, GC-MS) FinalProduct->FinalAnalysis

Caption: General workflow for the purification of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate.

Troubleshooting Decision Tree

This diagram provides a logical path for addressing common purification issues.

TroubleshootingTree Start Problem Encountered IsItSolid Is product an oil? Start->IsItSolid IsYieldLow Is yield low? Start->IsYieldLow IsPurityBad Are fractions impure? Start->IsPurityBad Triturate Try Trituration or Recrystallization IsItSolid->Triturate Yes CheckStability Check Stability on TLC IsYieldLow->CheckStability Yes CheckLoading Check Column Loading IsPurityBad->CheckLoading Yes ReColumn Re-purify via Column Triturate->ReColumn If fails DeactivateSilica Use Deactivated Silica/Alumina CheckStability->DeactivateSilica Unstable Repack Repack Column Carefully CheckLoading->Repack Overloaded/Channeled

Caption: Decision tree for troubleshooting common purification problems.

V. References

  • Troubleshooting Flash Column Chromatography . University of Rochester, Department of Chemistry. [Link]

  • Troubleshooting Crystallization . Chemistry LibreTexts. [Link]

  • Troubleshooting: The Workup . University of Rochester, Department of Chemistry. [Link]

  • Purification Techniques in Organic Chemistry: A Comprehensive Guide . (2025). [Link]

  • Organic Compound Purification Guide . Scribd. [Link]

  • Improved Process for the Continuous Acylation of 1,3-Benzodioxole . MDPI. (2024). [Link]

  • 1,3-Benzodioxole . Wikipedia. [Link]

  • GC separation of enantiomers of alkyl esters of 2-bromo substituted carboxylic acids . PubMed. (2014). [Link]

  • 1,3-Benzodioxole . PubChem. [Link]

  • Substitution (Br) - Aromatic Alcohols . Common Organic Chemistry. [Link]

  • Organic impurity profiling of methylone and intermediate compounds synthesized from catechol . PubMed. (2017). [Link]

  • Coupled column chromatography for separation and determination of enantiomers of phenylcarbamic acid derivatives in serum . ResearchGate. (2025). [Link]

  • Column chromatography for separation and fractionation of flavor-active esters on hydrophobic resins and simulation of breakthrough behavior . University of Limerick. (2019). [Link]

  • Organic Syntheses Procedure . Organic Syntheses. [Link]

  • Crystal structure of methyl 2-(2H-1,3-benzodioxol-5-yl)... . PubMed Central (NIH). [Link]

  • Methyl 6-bromo-7-methoxy-1,3-benzodioxole-5-carboxylate . PMC (NIH). [Link]

  • Propyl 2-(5-bromo-3-methylsulfinyl-1-benzofuran-2-yl)acetate . PMC (NIH). [Link]

  • Preparation of bromo acids and esters . Google Patents.

  • Process for the preparation of methyl-methyl-3, 4-dihydro-2h-pyran-5-carboxylate . Google Patents.

Sources

Optimization

Technical Support Center: Optimizing the Synthesis of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

This technical guide is designed for researchers, scientists, and professionals in drug development who are working on the synthesis of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. This document provides a comprehe...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide is designed for researchers, scientists, and professionals in drug development who are working on the synthesis of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. This document provides a comprehensive troubleshooting guide and frequently asked questions to address common challenges and improve reaction yields and purity.

Introduction

The synthesis of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a key process in the development of various pharmaceutical compounds. Achieving a high yield of a pure product can be challenging. This guide offers practical, experience-based solutions to overcome common obstacles encountered during this synthesis.

Troubleshooting Guide: Improving Yield and Purity

This section addresses specific issues you might encounter during the synthesis, with detailed explanations and recommended solutions.

Issue 1: Low Product Yield

Symptoms:

  • A significant amount of starting material remains unreacted, as observed through TLC or LC-MS analysis.

  • The final isolated yield is much lower than anticipated.

Potential Causes and Solutions:

CauseExplanationRecommended Action
Incomplete Reaction The reaction may not have proceeded to completion due to factors like insufficient reaction time, low temperature, or deactivated reagents.Carefully monitor the reaction's progress using TLC or LC-MS. If the reaction has stalled, consider extending the reaction time or cautiously increasing the temperature. Ensure that all reagents are fresh and active.
Moisture Contamination The presence of water can lead to the hydrolysis of intermediates and reduce the overall yield.All glassware must be thoroughly dried before use. Use anhydrous solvents and ensure all reagents are free of moisture. Running the reaction under an inert atmosphere, such as nitrogen or argon, can also help.
Suboptimal Reagent Stoichiometry An incorrect ratio of reactants can result in a low conversion rate.Precisely measure all reagents and use a slight excess of the key reactant, if appropriate for the specific reaction mechanism. For instance, in a reaction involving a Grignard reagent, ensuring the correct stoichiometry is critical to avoid side reactions.[1]
Issue 2: Formation of Impurities

Symptoms:

  • Multiple spots are visible on the TLC plate of the crude product.

  • Purification of the final product proves difficult.

  • Analytical data (NMR, Mass Spec) indicates the presence of unexpected byproducts.

Potential Causes and Solutions:

CauseExplanationRecommended Action
Side Reactions Benzodioxole derivatives can be susceptible to various side reactions, including over-bromination or reactions involving the ester group.[2]Control the reaction conditions carefully. For bromination, add the brominating agent slowly and at a controlled temperature. For reactions involving the ester, use mild conditions to prevent unwanted transformations.
Isomer Formation Depending on the reaction, isomeric products may form, complicating the purification process.Optimize the reaction conditions to favor the formation of the desired isomer. Purification techniques like column chromatography with a suitable solvent system can help separate isomers.[1]
Product Decomposition The desired product may be unstable under the reaction or workup conditions.Use mild workup procedures. For example, use a weak base like sodium bicarbonate for neutralization instead of a strong base. Avoid unnecessarily high temperatures during purification.

Experimental Workflow: A General Synthetic Approach

The following diagram outlines a common synthetic route for preparing benzodioxole derivatives.

Caption: General synthetic workflow for benzodioxole derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the best practices for handling and storing the reagents used in this synthesis?

A: Many of the reagents, such as organometallics or acid chlorides, are sensitive to air and moisture. They should be stored under an inert atmosphere and handled using anhydrous techniques. Always consult the Safety Data Sheet (SDS) for specific storage and handling instructions for each chemical.

Q2: How can I confirm the identity and purity of my final product?

A: A combination of analytical techniques is recommended. 1H and 13C NMR spectroscopy will confirm the structure of the molecule. Mass spectrometry will confirm the molecular weight. Purity can be assessed by techniques like HPLC or elemental analysis.

Q3: Can this synthesis be scaled up for larger quantities?

A: Yes, but scaling up requires careful consideration of heat transfer, mixing, and addition rates. A pilot batch at an intermediate scale is recommended to identify any potential scale-up issues before proceeding to a large-scale reaction.

References

  • BenchChem. (2025, December). Technical Support Center: Scale-Up Synthesis of Benzodioxole Derivatives.
  • Barontini, M., et al. (2013). Crystal structure of methyl 2-(2H-1,3-benzodioxol-5-yl)-7,9-dibromo-8-oxo-1-oxaspiro[4.5]deca-2,6,9-triene-3-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 12), o1841–o1842.
  • BenchChem. (2025). A Technical Guide to Methyl Bromoacetate: From Historical Discovery to Modern Synthetic Applications.
  • BenchChem. (2025). Application Notes and Protocols: Synthesis of 2-bromo-6-methylisonicotinic acid.
  • BenchChem. (2025). Troubleshooting 2',6'-Dimethoxyacetophenone synthesis and byproducts.
  • MDPI. (2024, February 4). Improved Process for the Continuous Acylation of 1,3-Benzodioxole. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Methyl azidoacetate. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Bromination of Methyl 2-(2H-1,3-benzodioxol-5-yl)acetate

Introduction: The synthesis of methyl 2-bromo-2-(2H-1,3-benzodioxol-5-yl)acetate is a critical step in the development of various pharmaceutical and specialty chemical products. This transformation, typically achieved vi...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The synthesis of methyl 2-bromo-2-(2H-1,3-benzodioxol-5-yl)acetate is a critical step in the development of various pharmaceutical and specialty chemical products. This transformation, typically achieved via free-radical bromination at the benzylic position, is powerful yet notoriously prone to side reactions. The electron-rich 1,3-benzodioxole moiety and the activated benzylic methylene group create a delicate balance between the desired reaction pathway and competing side reactions. This guide provides in-depth troubleshooting for common issues encountered during this synthesis, grounded in mechanistic principles to empower researchers to optimize their reaction outcomes.

Section 1: Core Principles & Mechanistic Insights (FAQs)

This section addresses fundamental questions regarding the reaction mechanism and the origins of common impurities.

Q1: What is the intended reaction mechanism for the selective bromination at the benzylic position?

A1: The targeted transformation is a Wohl-Ziegler reaction , which proceeds via a free-radical chain mechanism.[1][2] The key to its success is the selective generation of bromine radicals (Br•) at a very low concentration, which favors abstraction of the weakest C-H bond in the molecule.

  • Initiation: A radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), decomposes under heat or UV light to generate initial radicals. These radicals react with trace amounts of HBr present to produce a bromine radical (Br•).[3][4]

  • Propagation:

    • A bromine radical abstracts a hydrogen atom from the benzylic position of the starting material. This is the most favorable site because the resulting benzylic radical is stabilized by resonance with the aromatic ring.[1][3]

    • This benzylic radical then reacts with a molecule of Br₂, which is present in low concentration, to form the desired monobrominated product and a new bromine radical, continuing the chain.

  • Termination: The reaction ceases when two radical species combine.[5]

The use of N-Bromosuccinimide (NBS) is crucial as it maintains the very low concentration of Br₂ needed for the propagation step, thereby minimizing ionic side reactions.[2][3]

Q2: I'm observing a significant amount of a second, heavier product in my crude analysis. What is it and why is it forming?

A2: This is almost certainly the dibrominated side product , methyl 2,2-dibromo-2-(2H-1,3-benzodioxol-5-yl)acetate. This "over-bromination" is the most common side reaction.[2]

The mechanism for its formation is identical to the first bromination. The monobrominated product still possesses a hydrogen at the benzylic position, which can be abstracted by a bromine radical to form a new, stabilized radical. This radical then reacts with Br₂ to yield the dibrominated compound.[5] This issue is exacerbated by using an excess of NBS or allowing the reaction to proceed for too long.

Q3: My desired product is clean, but my yield is low, and I've isolated a different brominated compound. What could be happening?

A3: You are likely observing the results of a competing electrophilic aromatic substitution (SEAr) , leading to bromination directly on the aromatic ring. The 1,3-benzodioxole system is electron-rich, making it highly susceptible to electrophilic attack.[6][7][8]

This side reaction becomes significant if the concentration of molecular bromine (Br₂) increases. Under these conditions, Br₂ acts as an electrophile, attacking the aromatic ring instead of participating in the radical cycle. This is often caused by:

  • Decomposition of NBS in the presence of acid (HBr is a byproduct).

  • Absence of a radical initiator, favoring ionic pathways.

  • Use of protic or polar solvents that can facilitate ionic reactions.

Q4: The reaction mixture turned into a dark, insoluble tar. What caused this polymerization?

A4: Polymerization is a common failure mode in radical reactions. The highly reactive benzylic radicals, if not efficiently captured by bromine, can react with each other or with unreacted starting material to initiate polymerization cascades. This is often a result of:

  • High Temperature: Excessive heat can increase the rate of radical generation and side reactions.

  • High Concentration: Running the reaction at a high concentration increases the probability of intermolecular radical-radical interactions.

  • Insufficient Bromine Source: If the local concentration of Br₂ is too low for the rate of radical generation, the benzylic radicals will find other reactive partners.

Section 2: Troubleshooting & Process Optimization Guide

This section provides a structured approach to diagnosing and solving the key challenges in this synthesis.

Issue 1: Over-bromination (Dibromo Product Formation)
Causality Diagnostic Check Corrective Action
Excess brominating agent.Review stoichiometry calculations.Use a slight excess but no more than 1.1 equivalents of NBS.
High local concentration of NBS/Br₂.Was the NBS added all at once?Add NBS portion-wise or as a slurry over time to maintain a low steady-state concentration.[2]
Extended reaction time.How was the reaction monitored?Monitor the reaction closely by TLC or GC-MS and quench it as soon as the starting material is consumed.

Troubleshooting Workflow: Minimizing Dibromination

G start High Dibromination Detected q1 Check NBS Stoichiometry start->q1 a1_yes > 1.1 eq. used q1->a1_yes Yes a1_no ≤ 1.1 eq. used q1->a1_no No sol1 Action: Reduce NBS to 1.05-1.1 eq. a1_yes->sol1 q2 Review NBS Addition Method a1_no->q2 sol1->q2 a2_all Added all at once q2->a2_all Method? a2_slow Added portion-wise q2->a2_slow sol2 Action: Add NBS in small portions over 30-60 min. a2_all->sol2 q3 Review Reaction Time a2_slow->q3 sol2->q3 a3_long Ran overnight / for fixed time q3->a3_long Method? a3_monitor Monitored by TLC/GC q3->a3_monitor sol3 Action: Monitor every 30 min and quench upon SM disappearance. a3_long->sol3 end_node Optimized for Monobromination a3_monitor->end_node sol3->end_node

Caption: Troubleshooting logic for excessive dibromination.

Issue 2: Electrophilic Aromatic Substitution (Ring Bromination)
Causality Diagnostic Check Corrective Action
Ionic mechanism is competing.Was a radical initiator used? Was the reaction protected from light if using a thermal initiator?Ensure an effective radical initiator (e.g., AIBN, BPO) is used.[6] For photochemical initiation, use a strong light source (e.g., 400W floodlight).[9]
Acid-catalyzed Br₂ formation.Was the starting material or solvent acidic? Was the NBS old or discolored (yellow/brown)?Use freshly recrystallized, pure white NBS. Ensure all glassware is dry and solvents are anhydrous and non-polar (e.g., CCl₄, cyclohexane).
Solvent effects.What solvent was used?Use a non-polar, aprotic solvent. Carbon tetrachloride is classic but toxic; safer alternatives include cyclohexane or trifluorotoluene.[1]

Mechanism Comparison: Radical vs. Electrophilic Pathways

G cluster_0 Desired Radical Pathway (Wohl-Ziegler) cluster_1 Side Reaction (Electrophilic Aromatic Substitution) Start_Rad Starting Material Benzylic_Rad Benzylic Radical (Resonance Stabilized) Start_Rad->Benzylic_Rad + Br• - HBr Br_Rad Br• Br_Rad->Benzylic_Rad Product_Rad Monobromo Product Benzylic_Rad->Product_Rad + Br₂ - Br• Start_SEAr Starting Material Sigma_Complex Sigma Complex (Arenium Ion) Start_SEAr->Sigma_Complex + Br₂ Br2 Br₂ Br2->Sigma_Complex Product_SEAr Ring-Brominated Product Sigma_Complex->Product_SEAr - H⁺

Caption: Contrasting intermediates in radical vs. SEAr pathways.

Section 3: Recommended Experimental Protocols

Protocol 1: Optimized Selective Monobromination

This protocol is designed to minimize both over-bromination and ring substitution.

  • Preparation: To a dry, three-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer, and a nitrogen inlet, add methyl 2-(2H-1,3-benzodioxol-5-yl)acetate (1.0 eq.).

  • Solvent & Degassing: Add anhydrous carbon tetrachloride or cyclohexane (approx. 0.1 M concentration). Bubble nitrogen through the solution for 15-20 minutes to remove dissolved oxygen.

  • Initiator Addition: Add N-Bromosuccinimide (NBS) (1.05 eq., freshly recrystallized) and AIBN (0.05 eq.).

  • Reaction: Heat the mixture to reflux (approx. 80°C for cyclohexane) with vigorous stirring. The reaction is typically initiated when the AIBN begins to decompose, evidenced by nitrogen evolution.

  • Monitoring: Follow the disappearance of the starting material by TLC (e.g., using a 3:1 Hexane:Ethyl Acetate eluent) or GC-MS. Spot the reaction mixture every 30 minutes.

  • Work-up: Once the starting material is consumed (typically 2-4 hours), cool the reaction to room temperature.

    • Filter off the succinimide byproduct.

    • Wash the filtrate with saturated aqueous sodium bicarbonate solution to quench any remaining HBr or Br₂.

    • Wash with brine, dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: The resulting crude oil should be purified promptly via flash column chromatography on silica gel, eluting with a gradient of Hexane and Ethyl Acetate to separate the desired product from unreacted starting material and dibrominated byproduct.

Protocol 2: Purification via Column Chromatography
  • Column Packing: Prepare a silica gel column using a non-polar solvent like hexane.

  • Loading: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Evaporate the solvent and dry-load the powder onto the column.

  • Elution: Begin eluting with 100% hexane. Gradually increase the polarity by adding ethyl acetate. A typical gradient might be:

    • Hexane (2 column volumes)

    • 2% Ethyl Acetate in Hexane

    • 5% Ethyl Acetate in Hexane

  • Fraction Collection: Collect fractions and analyze by TLC. The typical elution order will be: Starting Material > Monobromo Product > Dibromo Product. Combine the pure fractions containing the desired product and remove the solvent in vacuo.

References

  • Vertex AI Search, based on "Bromination - Common Conditions - Common Organic Chemistry".

  • Chemistry Steps, "Benzylic Bromination".

  • Master Organic Chemistry, "Reactions on the 'Benzylic' Carbon: Bromination And Oxidation".

  • Barontini, M., et al. (2013). Crystal structure of methyl 2-(2H-1,3-benzodioxol-5-yl).... A related structure showing derivatization.

  • The Hive, "Notes on bromination of safrole". An example of side reactions in a similar system.

  • Journal of Forensic Sciences, "Gas Chromatographic and Mass Spectrometric Analysis of Samples from a Clandestine Laboratory...". Discusses isomerization and side products from bromination of safrole.

  • Scientific Update, "Now You See Me, Now You Don’t- a Judicious Work-Around for Over-Bromination at Benzylic Carbon".

  • YouTube, "Organic Mechanism - Benzylic Bromination NBS Radical 001". A visual explanation of the radical mechanism.

  • ChemRxiv, "Convenient benzylic bromination of 2-hydroxy-5-methylisophthalaldehyde". Details photochemical initiation methods.

  • The Hive, "bromosafrole". Discusses polymerization side reactions.

  • Grokipedia, "1,3-Benzodioxole". Describes the chemical properties and reactivity of the core ring system.

  • Khan Academy, "Reactions at the benzylic position". General overview of benzylic reactivity.

  • ChemicalBook, "Understanding 1,3-Benzodioxole".

  • Organic Chemistry Portal, "N-Bromosuccinimide (NBS)". Overview of NBS as a reagent.

  • ACS Catalysis, "Photocatalytic Selective Bromination of Electron-Rich Aromatic Compounds...". Discusses the reactivity of electron-rich aromatics.

  • ResearchGate, "Oxybromination of benzodioxole in different solvents".

  • Organic Syntheses, "2-BROMO-3,3-DIPHENYL-2-PROPEN-1-YL ACETATE". A related synthetic procedure.

  • FINETECH INDUSTRY LIMITED, "Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate". A commercially available ring-brominated isomer.

  • National Institutes of Health (NIH), "Methyl 2-(5-bromo-3-methylsulfinyl-1-benzofuran-2-yl)acetate". Example of a related brominated structure.

  • ResearchGate, "Synthesis of bromination derivatives of 1, 3-benzodioxole".

  • Sigma-Aldrich, "METHYL (6-BROMO-1,3-BENZODIOXOL-5-YL)ACETATE". Product listing for a ring-brominated isomer.

  • Organic Chemistry Portal, "Bromoarene synthesis by bromination or substitution".

  • TopSCHOLAR, "Regiospecific P-Bromination of Activated Aromatic Systems – Greener Approach".

  • National Institutes of Health (NIH), "Bromination from the Macroscopic Level to the Tracer Radiochemical Level...".

  • Chemistry Stack Exchange, "Bromination on aromatic compound".

  • The Hive, "Safrole bromination variation".

  • MDPI, "A Green Approach to 2-Substituted Benzo- and Naphthothiazoles via N-bromosuccinimide/Bromide-Mediated C(aryl)-S Bond Formation".

  • ChemSpider Synthetic Pages, "Bromination of an electron-rich aromatic ring (3,5-dimethylanisole)".

  • Quora, "How is the mechanism of side reaction, dibrominated product, which generated during bromination of methylbenzene by NBS/BPO?".

  • ChemicalBook, "Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate".

  • ResearchGate, "Selective bromination of 2,5-bis(2-thienyl)pyrroles...".

  • Pearson, "What is the major product(s) of each of the following reactions? a. bromination of p-methylbenzoic acid".

  • National Institutes of Health (NIH), "Propyl 2-(5-bromo-3-methylsulfinyl-1-benzofuran-2-yl)acetate".

  • RIFM, "RIFM fragrance ingredient safety assessment, 1,3-Benzodioxole-5-propanol...".

Sources

Optimization

Technical Support Center: Stability of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

Welcome to the technical support guide for Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. This document provides in-depth guidance for researchers, scientists, and drug development professionals on the stability of t...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. This document provides in-depth guidance for researchers, scientists, and drug development professionals on the stability of this compound, particularly under acidic conditions. Our goal is to equip you with the necessary knowledge to anticipate potential challenges, troubleshoot experimental issues, and ensure the integrity of your results.

Frequently Asked Questions (FAQs): General Stability Profile
Q1: What are the primary acidic lability points of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate?

A1: The structure of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate contains two primary functional groups susceptible to degradation under acidic conditions: the 1,3-benzodioxole (methylenedioxy) ring and the methyl ester .

  • 1,3-Benzodioxole Ring: This moiety is a cyclic acetal formed from a catechol. Acetals are well-known acid-labile protecting groups.[1][2] The mechanism of cleavage involves protonation of one of the ether oxygens, followed by ring-opening to form a stabilized carbocation, which is then attacked by water.[3][4] This cleavage is often irreversible and represents the most significant point of instability for the molecule in acidic media.

  • Methyl Ester: The methyl ester can undergo acid-catalyzed hydrolysis to yield the corresponding carboxylic acid and methanol.[5][6] This reaction is reversible, and the extent of hydrolysis depends on factors such as acid concentration, temperature, and the amount of water present in the system.[5][7][8]

The diagram below illustrates the key structural features and highlights the acid-labile sites.

Caption: Key acid-labile sites on the target molecule.

Q2: What are the expected degradation products upon exposure to strong acidic conditions?

A2: Under sufficiently strong acidic conditions (e.g., refluxing with dilute HCl or H₂SO₄), you can expect two primary degradation products. The most likely outcome is the cleavage of the 1,3-benzodioxole ring to form a catechol, followed by or concurrent with the hydrolysis of the methyl ester.

  • Catechol Formation: The primary degradation pathway involves the cleavage of the methylenedioxy bridge, resulting in the formation of methyl 2-(3-bromo-4,5-dihydroxyphenyl)acetate.

  • Carboxylic Acid Formation: The methyl ester will hydrolyze to the corresponding carboxylic acid.

Therefore, the final degradation product under harsh acidic conditions would be 2-(3-bromo-4,5-dihydroxyphenyl)acetic acid .

Troubleshooting Guide: Common Experimental Issues
Q1: My reaction mixture, which contains a Lewis acid (e.g., AlCl₃, BBr₃), is turning dark, and TLC/LC-MS analysis shows multiple new spots, including a highly polar byproduct. What is likely happening?

A1: This observation is a classic sign of 1,3-benzodioxole ring cleavage. Strong Lewis acids are potent reagents used for the deprotection (cleavage) of methylenedioxy groups.[9] The dark coloration suggests the formation of a catechol product, which can be sensitive to oxidation, leading to colored quinone-type species and further decomposition products.

Root Cause: The Lewis acid is catalyzing the cleavage of the cyclic acetal.

Solution:

  • Reagent Selection: If the reaction chemistry allows, switch to a milder Lewis acid or a Brønsted acid.

  • Temperature Control: Perform the reaction at a lower temperature (e.g., 0 °C or -78 °C) to minimize the rate of the degradation side reaction.[9]

  • Alternative Strategy: If the methylenedioxy group is not essential for the desired transformation, consider using a starting material where the hydroxyl groups are protected with a more robust protecting group.

Q2: I am running a reaction in an acidic aqueous/alcoholic solvent (e.g., HCl in methanol/water) and notice the appearance of a new peak in my LC-MS with a mass difference of -14 Da from my starting material. What does this indicate?

A2: A mass difference of -14 Da corresponds to the loss of a CH₂ group, which in this context, is indicative of the hydrolysis of the methyl ester (-COOCH₃) to a carboxylic acid (-COOH). This is a common reaction when esters are heated in the presence of acid and water.[5][8]

Root Cause: Acid-catalyzed hydrolysis of the methyl ester.

Solution:

  • Minimize Water: If the reaction permits, use anhydrous solvents and reagents to suppress the hydrolysis reaction.

  • Reduce Reaction Time/Temperature: As with most side reactions, hydrolysis can be minimized by running the reaction for a shorter duration or at a lower temperature.

  • Use a Different Ester: If the methyl ester proves too labile, consider using a more sterically hindered ester (e.g., tert-butyl ester) which is generally more stable to hydrolysis but can still be removed under specific acidic conditions.[6]

Experimental Protocols & Data
Table 1: Summary of Stability under Various Acidic Conditions
ConditionTemperatureStability of 1,3-Benzodioxole RingStability of Methyl EsterRecommendation
Glacial Acetic AcidRoom Temp.Generally Stable[10]StableSuitable for use as a solvent or co-solvent for short reaction times.
1M HCl (aq)Room Temp.Moderate StabilitySlow HydrolysisUse with caution; monitor reaction closely for hydrolysis and ring cleavage.
1M HCl (aq)RefluxUnstableRapid HydrolysisAvoid; significant degradation expected.
Trifluoroacetic Acid (TFA)Room Temp.Low StabilityModerate HydrolysisNot recommended unless cleavage of the benzodioxole is the intended outcome.
Lewis Acids (e.g., BBr₃, AlCl₃) in DCM0 °C to RTVery Unstable[9]Generally StableUse only if deprotection of the methylenedioxy group is desired.[9]
Protocol 1: Workflow for Assessing Compound Stability

This protocol provides a general workflow to test the stability of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate under your specific acidic experimental conditions.

Stability_Workflow A 1. Prepare Test Solution Dissolve compound in proposed acidic medium. B 2. Initial Analysis (t=0) Take an aliquot and analyze via TLC and LC-MS. A->B C 3. Incubate Stir solution under proposed reaction conditions (temp, time). B->C D 4. Periodic Monitoring Take aliquots at set time points (e.g., 1h, 4h, 12h). C->D E 5. Final Analysis Analyze aliquots by TLC/LC-MS to quantify degradation. D->E F 6. Decision Point E->F G Proceed with Experiment F->G < 5% Degradation H Modify Conditions (Lower temp, change acid, reduce time) F->H > 5% Degradation

Caption: Workflow for testing the stability of the compound.

Mechanistic Insights
Mechanism: Acid-Catalyzed Cleavage of the 1,3-Benzodioxole Ring

Understanding the mechanism of degradation is key to preventing it. The cleavage of the 1,3-benzodioxole ring proceeds via a well-established pathway for acid-catalyzed hydrolysis of acetals.

Mechanism start start->p1 + H⁺ protonated opened protonated->opened opened->p2 + H₂O attack attack->p3 - H⁺ deprotonated deprotonated->p4 final l1 1. Protonation of an ether oxygen l2 2. Ring opening to form a stabilized carbocation l3 3. Nucleophilic attack by water l4 4. Deprotonation l5 5. Tautomerization and release of formaldehyde p1->protonated p2->attack p3->deprotonated p4->final

Sources

Troubleshooting

Technical Support Center: Optimizing Reaction Conditions for Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

Welcome to the technical support center for the synthesis and optimization of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. This guide is intended for researchers, scientists, and drug development professionals to p...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis and optimization of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. This guide is intended for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions to ensure successful experimental outcomes. As Senior Application Scientists, we have compiled this information based on established chemical principles and field-proven insights.

Introduction

The synthesis of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a critical step in the development of various pharmaceutical intermediates. The inherent reactivity of the benzodioxole ring system, coupled with the bromo-substituent, presents unique challenges. This guide will focus on a common synthetic route: the Fischer esterification of 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetic acid. We will explore common pitfalls and provide systematic approaches to optimize your reaction conditions.

Proposed Synthetic Pathway: Fischer Esterification

A prevalent and straightforward method for the synthesis of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is the acid-catalyzed esterification of the corresponding carboxylic acid with methanol.

Fischer Esterification 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetic acid 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetic acid Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetic acid->Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate   Methanol (CH3OH)      H+ Catalyst (e.g., H2SO4)      Heat   

Caption: Fischer Esterification of the corresponding carboxylic acid.

Detailed Experimental Protocol

This protocol provides a baseline for the synthesis. Optimization may be required based on your specific laboratory conditions and reagent purity.

Materials:

  • 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetic acid

  • Anhydrous Methanol (MeOH)

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Ethyl acetate (EtOAc)

  • Hexanes

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1.0 equivalent of 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetic acid in anhydrous methanol (10-20 mL per gram of carboxylic acid).

  • Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (typically 1-5 mol%) to the solution.

  • Reaction: Heat the mixture to reflux (approximately 65 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Carefully neutralize the excess acid by slowly adding saturated sodium bicarbonate solution until effervescence ceases.

    • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

    • Combine the organic layers and wash with brine (1 x 20 mL).

    • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Purification:

    • Filter off the drying agent.

    • Concentrate the filtrate under reduced pressure to obtain the crude product.

    • Purify the crude product by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis in a question-and-answer format.

Question 1: Why is my reaction yield consistently low?

Answer: Low yields can stem from several factors. A systematic approach to troubleshooting is recommended.

  • Incomplete Reaction: The equilibrium of the Fischer esterification may not be shifted sufficiently towards the product.

    • Solution: Increase the reaction time or use a larger excess of methanol. The use of a Dean-Stark apparatus to remove water can also drive the reaction to completion.

  • Loss of Product During Work-up: The product may have some water solubility, leading to loss during the aqueous extraction.

    • Solution: Ensure the aqueous layer is thoroughly extracted. A continuous liquid-liquid extractor can be beneficial for more water-soluble products.

  • Starting Material Quality: Impurities in the starting carboxylic acid can interfere with the reaction.

    • Solution: Verify the purity of your starting material using techniques like NMR or melting point analysis. Recrystallization may be necessary.

  • Insufficient Catalyst: The amount of acid catalyst may not be optimal.

    • Solution: Incrementally increase the catalyst loading. Be cautious, as too much acid can lead to side reactions.

Question 2: My TLC analysis shows multiple spots, indicating the formation of byproducts. What are they and how can I avoid them?

Answer: The formation of byproducts is a common challenge. The likely culprits are:

  • Decomposition of the Benzodioxole Ring: The methylenedioxy bridge can be sensitive to strong acidic conditions and high temperatures.

    • Solution: Use a milder acid catalyst (e.g., p-toluenesulfonic acid) or lower the reaction temperature and extend the reaction time.

  • Side Reactions on the Aromatic Ring: While less common under these conditions, strong acid at high temperatures could potentially lead to sulfonation or other electrophilic aromatic substitutions.

    • Solution: Adhere to the recommended temperature and catalyst loading.

  • Formation of an Ether byproduct: If your methanol is not anhydrous, the water present can compete with the esterification, and under forcing conditions, other side reactions can occur.

    • Solution: Always use anhydrous methanol.

Troubleshooting_Byproducts Multiple Spots on TLC Multiple Spots on TLC Decomposition Decomposition Multiple Spots on TLC->Decomposition Aromatic Side Reactions Aromatic Side Reactions Multiple Spots on TLC->Aromatic Side Reactions Ether Formation Ether Formation Multiple Spots on TLC->Ether Formation Use milder acid (p-TsOH) \n Lower reaction temperature Use milder acid (p-TsOH) Lower reaction temperature Decomposition->Use milder acid (p-TsOH) \n Lower reaction temperature Control temperature \n Use catalytic amount of acid Control temperature Use catalytic amount of acid Aromatic Side Reactions->Control temperature \n Use catalytic amount of acid Use anhydrous methanol Use anhydrous methanol Ether Formation->Use anhydrous methanol

Caption: Decision tree for addressing byproduct formation.

Question 3: The purified product is an oil, but I expected a solid. What should I do?

Answer: The physical state of the final product can be influenced by purity.

  • Presence of Impurities: Even small amounts of isomeric byproducts or residual solvent can lower the melting point, causing the product to be an oil.

    • Solution: Re-purify the product using column chromatography with a shallower gradient. Ensure the product is thoroughly dried under high vacuum to remove all solvent traces.

  • Polymorphism: Some organic compounds can exist in different crystalline forms (polymorphs) or as an amorphous solid.

    • Solution: Try to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal if available.

Frequently Asked Questions (FAQs)

Q1: What is the best way to monitor the reaction?

A1: Thin Layer Chromatography (TLC) is the most convenient method. Use a solvent system that gives good separation between the starting carboxylic acid and the product ester (e.g., 3:1 Hexanes:Ethyl Acetate). The carboxylic acid will have a lower Rf value (it will travel less up the plate) than the less polar ester product.

Q2: Can I use other alcohols for the esterification?

A2: Yes, the Fischer esterification is versatile. However, with bulkier alcohols, the reaction rate will be slower, and you may need to adjust the conditions (e.g., longer reaction time, more catalyst).

Q3: Is it necessary to use an inert atmosphere?

A3: For this specific reaction, an inert atmosphere (like nitrogen or argon) is generally not required.

Q4: How can I optimize the reaction conditions for the best yield?

A4: A systematic optimization study is recommended. The following table outlines key parameters to investigate.

ParameterRange to InvestigateRationale
Catalyst Loading (H₂SO₄) 1-10 mol%To find the optimal balance between reaction rate and minimizing side reactions.
Reaction Temperature Room Temperature to 80°CTo determine the minimum temperature required for an efficient reaction.
Reaction Time 1-12 hoursTo ensure the reaction goes to completion without causing product degradation.
Solvent (Methanol) Volume 5-20 mL/gTo assess the effect of concentration on the reaction rate and equilibrium.

Q5: What are the key safety precautions for this reaction?

A5:

  • Always work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

  • Concentrated sulfuric acid is highly corrosive. Handle with extreme care.

  • Methanol is flammable and toxic. Avoid inhalation and skin contact.

References

  • General Optimization of Reaction Conditions: For a general overview of optimizing chemical reactions, including parameters like catalyst loading and solvent choice, refer to publications on high-throughput experimentation and reaction optimization.[1][2][3][4][5]

  • Synthesis of Benzodioxole Derivatives: The synthesis of related benzodioxole structures can provide insights into potential side reactions and purification strategies.[6][7][8]

  • Troubleshooting Guides for Aromatic Compounds: Guides for similar reactions on substituted aromatic rings can be a valuable resource for predicting and solving common issues.[9]

  • Fischer Esterification: For the mechanism and general conditions of the Fischer esterification, standard organic chemistry textbooks are an excellent resource.
  • Purification Techniques: Detailed protocols for column chromatography and other purification methods can be found in standard laboratory technique manuals.[10][11]

Sources

Optimization

Technical Support Center: Purification of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

Welcome to the technical support center for the purification of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-dept...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the purification of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining this critical intermediate in high purity. As a key building block in various synthetic pathways, the purity of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is paramount for the success of subsequent reactions and the integrity of the final product.

This document will delve into the common impurities encountered during its synthesis, provide detailed purification protocols, and offer solutions to frequently encountered challenges.

Understanding the Impurity Profile

The synthesis of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate can introduce a variety of impurities. A thorough understanding of their origin is the first step toward effective removal.

Common Impurities and Their Sources:

Impurity ClassSpecific ExamplesOrigin
Unreacted Starting Materials 1,3-benzodioxole, methyl acetate derivativesIncomplete reaction during synthesis.
Bromination Byproducts Isomeric monobrominated species, poly-brominated species (e.g., dibrominated products)Lack of regioselectivity in the bromination step. Over-bromination if reaction conditions are not carefully controlled.[1]
Residual Reagents Residual bromineIncomplete quenching of the brominating agent after the reaction.[1]
Hydrolysis Products 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetic acidHydrolysis of the methyl ester group, often facilitated by acidic or basic conditions during workup or storage.[2][3]
Solvent Residues Dichloromethane, ethyl acetate, hexanes, etc.Incomplete removal of solvents used in the reaction or extraction steps.
Side-Reaction Products Dimers or trimers of 1,3-benzodioxolePotential side reactions occurring under the synthetic conditions.[4]

Purification Strategies: A Multi-pronged Approach

A combination of techniques is often necessary to achieve the desired purity. The choice of method will depend on the nature and quantity of the impurities present.

Workflow for Purification and Analysis

cluster_purification Purification cluster_analysis Purity Analysis crude Crude Product wash Aqueous Wash (e.g., NaHSO3 wash) crude->wash Remove residual bromine recrystallization Recrystallization wash->recrystallization Bulk purification column Column Chromatography wash->column Direct purification recrystallization->column For high purity (remove isomers) pure Pure Product recrystallization->pure tlc TLC recrystallization->tlc Monitor fractions column->pure column->tlc Monitor fractions pure->tlc hplc HPLC/UPLC pure->hplc pure->hplc Quantitative Purity nmr NMR Spectroscopy pure->nmr pure->nmr Structural Confirmation & Purity ms Mass Spectrometry pure->ms

Caption: Purification and Analysis Workflow.

Troubleshooting Guides

Recrystallization

Recrystallization is a powerful technique for removing insoluble and some soluble impurities. The key is selecting an appropriate solvent system. For a moderately polar compound like methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate, a variety of solvents can be explored.[1][5]

Recommended Solvents:

  • Single Solvents: Ethanol, methanol, isopropanol, ethyl acetate, toluene.

  • Solvent Pairs: Ethanol/water, ethyl acetate/hexanes, toluene/hexanes.[6]

Experimental Protocol: Recrystallization

  • Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents at room temperature and upon heating. The ideal solvent will dissolve the compound when hot but show low solubility when cold.

  • Dissolution: Place the crude material in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent until the solid just dissolves.

  • Decolorization (Optional): If colored impurities are present, add a small amount of activated charcoal to the hot solution and heat for a few minutes.

  • Hot Filtration (Optional): If charcoal or other insoluble impurities are present, perform a hot filtration to remove them.

  • Crystallization: Allow the solution to cool slowly to room temperature. Further cooling in an ice bath can maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration and wash with a small amount of the cold recrystallization solvent.

  • Drying: Dry the purified crystals under vacuum.

Troubleshooting Recrystallization:

IssuePossible CauseSolution
Oiling Out The compound's melting point is lower than the boiling point of the solvent. High concentration of impurities.Use a lower boiling point solvent. Add slightly more hot solvent. Try a different solvent system.
No Crystals Form Solution is not saturated. Compound is too soluble in the chosen solvent.Evaporate some of the solvent to increase concentration. Add a "poorer" solvent dropwise to the warm solution until it becomes slightly cloudy, then reheat to clarify and cool slowly. Scratch the inside of the flask with a glass rod. Add a seed crystal.
Low Recovery Too much solvent was used. Crystals are too soluble in the cold solvent. Premature crystallization during hot filtration.Use the minimum amount of hot solvent necessary for dissolution. Ensure the solution is thoroughly cooled before filtration. Preheat the funnel and filter paper for hot filtration.
Colored Crystals Colored impurities are co-precipitating.Use activated charcoal for decolorization. Ensure slow cooling to allow for selective crystallization.
Column Chromatography

For separating compounds with similar polarities, such as isomers, column chromatography is the method of choice.[7]

Experimental Protocol: Column Chromatography

  • Stationary Phase: Silica gel is the standard choice.

  • Mobile Phase Selection: Use Thin Layer Chromatography (TLC) to determine a suitable solvent system. A good system will give the desired compound an Rf value of approximately 0.3.[7] A common mobile phase for compounds of this polarity is a mixture of hexanes and ethyl acetate.

  • Column Packing: Pack the column with a slurry of silica gel in the initial, least polar mobile phase.

  • Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase and load it onto the column.

  • Elution: Start with a low polarity mobile phase (e.g., 95:5 hexanes:ethyl acetate) and gradually increase the polarity (e.g., to 90:10, 80:20) to elute the compounds.

  • Fraction Collection and Analysis: Collect fractions and monitor them by TLC to identify those containing the pure product.

  • Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Troubleshooting Column Chromatography:

IssuePossible CauseSolution
Poor Separation Inappropriate mobile phase. Column overloading. Channeling in the column packing.Optimize the mobile phase using TLC. Use a larger column or less sample. Repack the column carefully to ensure it is homogenous.
Compound Stuck on Column Mobile phase is not polar enough.Gradually increase the polarity of the mobile phase.
Band Tailing Compound is too polar for the mobile phase. Interaction with acidic silica gel.Increase the polarity of the mobile phase. Add a small amount of a modifying agent like triethylamine to the mobile phase if the compound is basic.
Cracked Column Bed Column ran dry.Never let the solvent level drop below the top of the silica gel.

Frequently Asked Questions (FAQs)

Q1: My purified product has a yellowish tint. What is the likely cause and how can I remove it?

A yellowish or brownish tint is often due to residual bromine from the synthesis.[1] Before recrystallization, it is advisable to wash the crude product with a dilute aqueous solution of a reducing agent like sodium bisulfite or sodium thiosulfate to quench any remaining bromine. If the color persists, treatment with activated charcoal during recrystallization can be effective.

Q2: I see a second spot on my TLC plate that is very close to my product spot. What could it be and how do I separate it?

This is likely an isomer formed during the bromination of the 1,3-benzodioxole ring system.[1] Recrystallization may not be effective in separating isomers. Column chromatography is the recommended method for this type of separation. Careful selection of the mobile phase, potentially with a very shallow polarity gradient, will be necessary to achieve good resolution.

Q3: My NMR spectrum shows a broad singlet around 11-12 ppm. What is this impurity?

This signal is characteristic of a carboxylic acid proton. It indicates the presence of 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetic acid, which is formed by the hydrolysis of your methyl ester product.[2] To remove this acidic impurity, you can perform a liquid-liquid extraction of your crude product (dissolved in an organic solvent like ethyl acetate) with a mild aqueous base such as sodium bicarbonate solution. The carboxylic acid will be deprotonated and move into the aqueous layer, while your ester remains in the organic layer.

Q4: How can I confirm the purity of my final product?

A combination of analytical techniques is recommended for a comprehensive purity assessment.

  • HPLC/UPLC: Provides a quantitative measure of purity by separating the main compound from any impurities.[8]

  • ¹H and ¹³C NMR Spectroscopy: Confirms the structure of the desired product and can reveal the presence of impurities, even at low levels.[9]

  • Mass Spectrometry (MS): Confirms the molecular weight of the product.

Q5: What are the best storage conditions for the purified methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate?

To prevent hydrolysis of the ester and potential degradation, the purified compound should be stored in a tightly sealed container in a cool, dry place. For long-term storage, refrigeration (2-8 °C) is recommended.

References

  • University of California, Los Angeles. (n.d.). Column chromatography. Retrieved from [Link]

  • ResearchGate. (n.d.). Progress in purification of methyl acetate. Retrieved from [Link]

  • Google Patents. (n.d.). US5206434A - Purification process for methyl acetate.
  • YouTube. (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4. Retrieved from [Link]

  • European Patent Office. (n.d.). Purification process for methyl acetate - EP 0487285 A2. Retrieved from [Link]

  • Heather, E., Bortz, A., Shimmon, R., & McDonagh, A. M. (2017). Organic impurity profiling of 3,4-methylenedioxymethamphetamine (MDMA) synthesised from catechol. Drug testing and analysis, 9(3), 436–445.
  • University of California, Riverside. (n.d.). recrystallization-2.doc.pdf. Retrieved from [Link]

  • ResearchGate. (n.d.). Oxybromination of benzodioxole in different solvents. Retrieved from [Link]

  • University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

  • Reddit. (2020, November 1). What solvent system should I use to recrystalise 3-bromo benzoic? Retrieved from [Link]

  • Heather, E., Bortz, A., Shimmon, R., & McDonagh, A. M. (2017). Organic impurity profiling of methylone and intermediate compounds synthesized from catechol. Drug testing and analysis, 9(3), 436–445.
  • Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

  • Li, Y., et al. (2020).
  • Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 102, 276-302.
  • Magritek. (n.d.). Column Chromatography. Retrieved from [Link]

  • Nacalai Tesque. (n.d.). Fatty Acid Methyl Ester Purification Kit (50 tests). Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of bromination derivatives of 1, 3-benzodioxole. Retrieved from [Link]

  • ResearchGate. (n.d.). What is a simple way to convert an ester into carboxylic acid? Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Separation, purification and identification of the components of a mixture. Retrieved from [Link]

  • ScienceMadness Discussion Board. (2022, November 27). Bromination of 1,3 benzodioxole to 5-Bromo-1,3-benzodioxole? Retrieved from [Link]

  • Pauli, G. F., et al. (2014). Importance of purity evaluation and the potential of quantitative ¹H NMR as a purity assay. Journal of medicinal chemistry, 57(22), 9220–9231.
  • Nacalai Tesque, Inc. (n.d.). Fatty Acid Methylation Kit and Fatty Acid Methyl Ester Purification Kit. Retrieved from [Link]

  • Taylor & Francis. (n.d.). 6.3 Methyl Esters and Derivatives. Retrieved from [Link]

  • Martins, L. J., et al. (2014). Crystal structure of methyl 2-(2H-1,3-benzodioxol-5-yl)-7,9-di-bromo-8-oxo-1-oxa-spiro-[4.5]deca-2,6,9-triene-3-car-boxyl-ate. Acta crystallographica. Section E, Structure reports online, 70(Pt 12), o1275–o1276.
  • Utah Tech University. (n.d.). Learning Guide for Chapter 24 - Carboxylic Acid derivatives. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Crystal structure of methyl 2-(2H-1,3-benzodioxol-5-yl). Retrieved from [Link]

  • Google Patents. (n.d.). US4185027A - Hydrolysis of methyl esters.
  • Api, A. M., et al. (2024). RIFM fragrance ingredient safety assessment, 1,3-benzodioxole, 5-(diethoxymethyl)-, CAS Registry Number 40527-42-2. Food and chemical toxicology, 183 Suppl 1, 114339.
  • ResearchGate. (n.d.). Determination of the content of meptazinol (2-amino-6-methyl) - Benzoate hydrochloride by RP-HPLC. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

Introduction This technical support guide is designed for researchers, scientists, and drug development professionals working with Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. This valuable intermediate possesses s...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

This technical support guide is designed for researchers, scientists, and drug development professionals working with Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. This valuable intermediate possesses several reactive functional groups that, while useful for synthesis, can also be susceptible to degradation under various experimental and storage conditions. Understanding these potential degradation pathways is critical for ensuring the integrity of your starting materials, interpreting analytical results, and developing stable formulations.

This guide provides a comprehensive overview of the likely degradation mechanisms, frequently asked questions (FAQs) to address common challenges, and detailed troubleshooting protocols to empower you to identify and mitigate stability issues in your research.

Section 1: Understanding the Chemical Stability of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

The structure of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate contains three key regions susceptible to degradation: the methyl ester, the benzylic methylene bridge, and the brominated benzodioxole ring system. The following sections detail the most probable degradation pathways.

Hydrolytic Degradation (Acidic and Basic Conditions)

The methyl ester functionality is the most likely site for hydrolytic attack. This reaction can be catalyzed by both acid and base, leading to the formation of the corresponding carboxylic acid.

  • Acid-Catalyzed Hydrolysis: In the presence of an acid and water, the carbonyl oxygen of the ester is protonated, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

  • Base-Catalyzed Hydrolysis (Saponification): Under basic conditions, a hydroxide ion directly attacks the electrophilic carbonyl carbon, leading to a tetrahedral intermediate that collapses to form the carboxylate salt and methanol.

The resulting carboxylic acid, 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetic acid, will have significantly different physicochemical properties, including polarity and solubility, which can impact downstream reactions and analytical profiles.

Hydrolysis_Pathway Parent Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate Degradant1 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetic acid + CH₃OH Parent->Degradant1 Hydrolysis Acid_Conditions H₃O⁺ Acid_Conditions->Parent Base_Conditions OH⁻ Base_Conditions->Parent Oxidation_Pathway Parent Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate Degradant2 Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)-2-oxoacetate Parent->Degradant2 Oxidation at Benzylic Position Oxidizing_Agent [O] Oxidizing_Agent->Parent

Caption: Oxidative degradation at the benzylic position.

Photolytic Degradation

Aromatic bromine compounds can be susceptible to photolytic degradation. Upon absorption of UV light, the carbon-bromine bond can undergo homolytic cleavage, generating an aryl radical.

  • Mechanism: The aryl radical is highly reactive and can abstract a hydrogen atom from the solvent or another molecule to form the debrominated compound, methyl 2-(2H-1,3-benzodioxol-5-yl)acetate. This pathway is particularly relevant for solutions exposed to direct sunlight or other UV sources.

  • Benzodioxole Ring: The benzodioxole ring itself can also be prone to photoreactions, potentially leading to more complex degradation products. [1]

Thermal Degradation

While the molecule is expected to be relatively stable at ambient temperatures, elevated temperatures can induce decomposition. [2][3]

  • Potential Pathways: At high temperatures, decarboxylation of the ester group or cleavage of the benzodioxole ring are possibilities. The specific degradation products will depend on the temperature and atmosphere (inert vs. oxidative). Thermal stress may also accelerate the other degradation pathways mentioned above.

Section 2: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing a new, more polar peak in my HPLC analysis of an aged sample. What could it be?

A1: A more polar impurity is often indicative of hydrolysis of the methyl ester to the corresponding carboxylic acid, 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetic acid. Carboxylic acids are significantly more polar than their methyl ester counterparts and will thus have shorter retention times in reversed-phase HPLC.

  • Troubleshooting Steps:

    • Co-injection: If you have a reference standard for the carboxylic acid, perform a co-injection with your degraded sample. If the new peak increases in size, it confirms the identity.

    • LC-MS Analysis: Analyze the sample by LC-MS. The mass of the new peak should correspond to the molecular weight of the carboxylic acid (M-14 compared to the parent ester).

    • pH Check: Check the pH of your sample solution. The presence of acidic or basic residues can accelerate hydrolysis. Ensure your solvents are neutral.

Q2: My sample has developed a slight yellow color upon storage. What is the likely cause?

A2: Discoloration can be a sign of oxidative or photolytic degradation. The formation of conjugated systems or radical species can lead to colored impurities.

  • Troubleshooting Steps:

    • Storage Conditions: Review your storage conditions. Is the compound protected from light and stored under an inert atmosphere (e.g., argon or nitrogen)? If not, re-package your material appropriately.

    • Peroxide Test: Test your solvents (especially ethers like THF or dioxane) for the presence of peroxides, as these can initiate oxidation.

    • Analytical Investigation: Use a photodiode array (PDA) detector during HPLC analysis to examine the UV-Vis spectrum of the impurity peaks. This can provide clues about the nature of the chromophore.

Q3: I'm seeing a peak in my GC-MS analysis that corresponds to the debrominated analog of my compound. How is this possible?

A3: The high temperatures of the GC inlet can sometimes induce thermal degradation. [4]Debromination is a possible thermal degradation pathway. Alternatively, if your sample has been exposed to light, photolytic debromination may have occurred.

  • Troubleshooting Steps:

    • Lower GC Inlet Temperature: Try lowering the temperature of the GC inlet to see if the abundance of the debrominated peak decreases.

    • Use a "Softer" Ionization Technique: If available, use a mass spectrometer with a softer ionization technique (e.g., chemical ionization) to reduce in-source fragmentation and degradation.

    • LC-MS Analysis: Analyze the sample by LC-MS, which is a milder analytical technique, to confirm if the debrominated species is present in the sample before injection into the GC.

Q4: My reaction yield is lower than expected, and I see multiple unidentified spots on my TLC plate. What should I consider?

A4: The stability of your starting material under the reaction conditions should be investigated. The reagents or conditions of your reaction (e.g., strong base, high temperature, presence of metals) could be promoting the degradation of your starting material.

  • Troubleshooting Steps:

    • Run a Control Reaction: Set up a control experiment containing only your starting material and the reaction solvent, and heat it to the reaction temperature. Monitor for degradation over time by TLC or HPLC.

    • Reagent Purity: Ensure the purity of your reagents. For example, old bottles of bases may have absorbed atmospheric CO₂ and moisture, altering their reactivity.

    • Atmosphere Control: If your reaction is sensitive to oxygen, ensure it is performed under a strictly inert atmosphere.

Section 3: Experimental Protocols for Degradation Studies

To proactively investigate the stability of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate, a forced degradation study is recommended. This involves subjecting the compound to a variety of stress conditions that are more severe than accelerated stability testing. The following protocols are based on the principles outlined in the ICH Q1A(R2) guideline. [5][6]

General Protocol for Sample Preparation
  • Prepare a stock solution of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

  • For each stress condition, transfer a known volume of the stock solution into a clear glass vial.

  • Prepare a control sample by diluting the stock solution with the same solvent to the final concentration and storing it under normal laboratory conditions, protected from light.

Stress Conditions
Stress ConditionProtocolPotential Degradation Pathway
Acid Hydrolysis Add an equal volume of 0.1 M HCl to the sample vial. Heat at 60 °C for 24 hours. Neutralize with 0.1 M NaOH before analysis.Ester Hydrolysis
Base Hydrolysis Add an equal volume of 0.1 M NaOH to the sample vial. Keep at room temperature for 4 hours. Neutralize with 0.1 M HCl before analysis.Ester Hydrolysis (Saponification)
Oxidation Add an equal volume of 3% H₂O₂ to the sample vial. Keep at room temperature for 24 hours, protected from light.Benzylic Oxidation
Thermal Degradation Store the solid compound in an oven at 80 °C for 48 hours. Dissolve a known amount in a suitable solvent for analysis.Various, including decarboxylation and ring opening
Photostability Expose the solid compound or a solution to a calibrated light source according to ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/square meter).Debromination, Ring Reactions
Analytical Methodology: Stability-Indicating HPLC-UV Method

A stability-indicating method is an analytical procedure that can accurately and precisely measure the active ingredient in the presence of its degradation products, impurities, and excipients.

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Gradient:

    • 0-2 min: 50% B

    • 2-15 min: 50% to 90% B

    • 15-18 min: 90% B

    • 18-18.1 min: 90% to 50% B

    • 18.1-25 min: 50% B

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection: 280 nm

Method Validation: The method should be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose. This includes assessing specificity, linearity, range, accuracy, precision, and robustness.

HPLC_Workflow cluster_Stress Forced Degradation Acid Acid Hydrolysis Sample_Prep Sample Preparation & Dilution Acid->Sample_Prep Base Base Hydrolysis Base->Sample_Prep Oxidation Oxidation Oxidation->Sample_Prep Thermal Thermal Thermal->Sample_Prep Photo Photolysis Photo->Sample_Prep HPLC_Analysis HPLC-UV Analysis Sample_Prep->HPLC_Analysis Data_Analysis Data Analysis & Peak Purity HPLC_Analysis->Data_Analysis Report Generate Stability Report Data_Analysis->Report

Caption: Workflow for a forced degradation study.

References

  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2003). ICH Harmonised Tripartite Guideline: Stability Testing of New Drug Substances and Products Q1A(R2). [Link]

  • European Medicines Agency. (2003). ICH Q1A (R2) Stability testing of new drug substances and drug products. [Link]

  • AMSbiopharma. (2025). ICH Guidelines: Drug Stability Testing Essentials. [Link]

  • YouTube. (2025). Q1A (R2) A deep dive in Stability Studies. [Link]

  • PubChem. Methyl phenylacetate. National Center for Biotechnology Information. [Link]

  • Chemistry LibreTexts. (2015). 22.2: Benzylic Oxidations and Reductions. [Link]

  • Chemistry LibreTexts. (2023). 16.9: Oxidation of Aromatic Compounds. [Link]

  • HubSpot. Technical Guide Series - Forced Degradation Studies. [Link]

  • PubMed. (2011). Comprehensive description of the photodegradation of bromophenols using chromatographic monitoring and chemometric tools. [Link]

  • R Discovery. Forced Degradation Studies Research Articles. [Link]

  • PubMed. (1992). In vitro hydrolysis of methyl acetate, a limitation in application of head-space gas-chromatography in biological monitoring of exposure. [Link]

  • Journal of the Chemical Society B: Physical Organic. The acetate-catalysed hydrolysis of aryl acetates. [Link]

  • PubMed. (2007). Enantioselective hydrolysis of bromo- and methoxy-substituted 1-phenylethanol acetates using carrot and celeriac enzymatic systems. [Link]

  • NRC Research Press. (2009). The Neutral Hydrolysis of Methyl Acetate. Part 2. Is There a Tetrahedral Intermediate?. [Link]

  • New Journal of Chemistry. Reasons for the yellowness of photocured samples by the benzophenone/1,3-benzodioxole photoinitiating system. [Link]

  • PubMed. (2018). Degradation of phenolic compounds with hydrogen peroxide catalyzed by enzyme from Serratia marcescens AB 90027. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the NMR Analysis of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical research and organic synthesis, the unambiguous structural elucidation of novel molecules is paramount. Nuclear Magnetic...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and organic synthesis, the unambiguous structural elucidation of novel molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique for this purpose, providing detailed information about the molecular framework of a compound.[1] This guide offers an in-depth analysis of the expected ¹H and ¹³C NMR spectra of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate , a substituted benzodioxole derivative. Due to the limited availability of public experimental spectra for this specific molecule, this guide will provide a detailed prediction based on established NMR principles and a comparative analysis with structurally related compounds.

The Subject Molecule: Structure and Significance

Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a molecule of interest in synthetic chemistry, potentially as an intermediate in the synthesis of more complex biologically active compounds. The 1,3-benzodioxole moiety is a common scaffold in natural products and pharmaceutical agents.[2] Understanding its substitution pattern is critical for confirming its identity and purity.

Molecular Structure and Atom Numbering

Caption: Molecular structure of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate with atom numbering for NMR assignment.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is anticipated to exhibit distinct signals corresponding to the aromatic protons, the methylene protons of the dioxole and acetate groups, and the methyl protons of the ester. The predicted chemical shifts (in ppm, relative to TMS) are based on the analysis of substituent effects on the 1,3-benzodioxole ring and comparison with methyl phenylacetate.

Table 1: Predicted ¹H NMR Data for Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

ProtonPredicted Chemical Shift (δ, ppm)MultiplicityIntegrationRationale
H-4~6.8 - 7.0Singlet1HAromatic proton ortho to the acetate side chain and meta to the bromine.
H-7~6.9 - 7.1Singlet1HAromatic proton ortho to the bromine and meta to the acetate side chain.
O-CH₂-O~5.9 - 6.1Singlet2HCharacteristic signal for the dioxole methylene protons.[3]
Ar-CH₂~3.6 - 3.8Singlet2HMethylene protons adjacent to the aromatic ring and the carbonyl group.
O-CH₃~3.7Singlet3HMethyl ester protons.[4]

Expertise & Experience: Explaining the Predictions

  • Aromatic Protons (H-4 and H-7): In an unsubstituted 1,3-benzodioxole, the aromatic protons appear around 6.8 ppm.[3] In the target molecule, the electron-withdrawing bromine atom will deshield the ortho proton (H-7), shifting it downfield. Conversely, the electron-donating effect of the oxygen atoms in the dioxole ring will shield the aromatic protons. The methylene acetate group will also influence the chemical shifts. The expected appearance of two singlets is due to the lack of adjacent protons for coupling.

  • Dioxole Methylene Protons (O-CH₂-O): The two protons of the methylenedioxy group are chemically equivalent and typically appear as a sharp singlet in the range of 5.9-6.1 ppm.[3] This is a highly diagnostic signal for the 1,3-benzodioxole scaffold.

  • Acetate Methylene Protons (Ar-CH₂): The chemical shift of these protons is influenced by the adjacent aromatic ring and the carbonyl group. In methyl phenylacetate, these protons appear around 3.6 ppm. A similar value is expected here.

  • Methyl Ester Protons (O-CH₃): The methyl group of the ester is expected to be a singlet at approximately 3.7 ppm, a characteristic chemical shift for methyl esters.[4]

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule. The chemical shifts are predicted based on established ranges for substituted benzenes and esters.[5][6]

Table 2: Predicted ¹³C NMR Data for Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

CarbonPredicted Chemical Shift (δ, ppm)Rationale
C=O~170 - 172Carbonyl carbon of the ester.[7]
C-3a, C-7a~145 - 148Aromatic carbons attached to the dioxole oxygens.
C-5~130 - 135Aromatic carbon bearing the acetate side chain.
C-6~115 - 120Aromatic carbon bearing the bromine atom.
C-4, C-7~108 - 112Aromatic carbons bearing protons.
O-CH₂-O~101 - 103Dioxole methylene carbon.
Ar-CH₂~40 - 45Methylene carbon of the acetate side chain.
O-CH₃~52Methyl ester carbon.[7]

Expertise & Experience: Interpreting the Carbon Signals

  • Carbonyl Carbon: The ester carbonyl carbon is expected to resonate in the typical downfield region of 170-172 ppm.[7]

  • Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the substituents. The carbons attached to the electronegative oxygen atoms of the dioxole ring (C-3a and C-7a) will be the most downfield among the aromatic signals. The carbon attached to the bromine (C-6) will be shifted upfield due to the heavy atom effect. The remaining aromatic carbons will appear in the expected region for substituted benzenes.

  • Dioxole and Acetate Carbons: The methylene carbon of the dioxole group has a characteristic chemical shift around 101-103 ppm. The methylene carbon of the acetate side chain is expected around 40-45 ppm, and the methyl ester carbon around 52 ppm.[7]

Comparative Analysis: Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate vs. Methyl Phenylacetate

To provide a practical context for these predictions, we can compare the expected NMR data with that of a simpler, well-characterized molecule: methyl phenylacetate .

Table 3: ¹H and ¹³C NMR Data Comparison

FeatureMethyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate (Predicted)Methyl Phenylacetate (Experimental)[8][9]Key Differences and Rationale
¹H NMR
Aromatic ProtonsTwo singlets (~6.8-7.1 ppm)Multiplet (~7.2-7.4 ppm)The substitution pattern on the benzodioxole ring leads to isolated protons appearing as singlets, whereas the five protons of the phenyl ring in methyl phenylacetate result in a complex multiplet.
O-CH₂-O ProtonsSinglet (~5.9-6.1 ppm)N/AThis signal is unique to the benzodioxole moiety.
Ar-CH₂ ProtonsSinglet (~3.6-3.8 ppm)Singlet (~3.6 ppm)The chemical shift is expected to be very similar, as the local environment of this group is comparable.
O-CH₃ ProtonsSinglet (~3.7 ppm)Singlet (~3.7 ppm)The chemical shift is virtually identical, as this group is distant from the aromatic ring modifications.
¹³C NMR
Aromatic CarbonsSix distinct signalsFour distinct signalsThe lower symmetry and diverse substitution of the target molecule result in six unique aromatic carbon signals, compared to the four in the simpler phenyl ring of methyl phenylacetate.
O-CH₂-O Carbon~101-103 ppmN/AA diagnostic signal for the benzodioxole ring.

Experimental Workflow for NMR Analysis

For researchers aiming to acquire experimental data for this compound, the following protocol is recommended:

cluster_sample_prep Sample Preparation cluster_nmr_acquisition NMR Data Acquisition cluster_data_processing Data Processing and Analysis dissolve Dissolve ~5-10 mg of sample in ~0.6 mL of CDCl₃ tms Add TMS as internal standard dissolve->tms transfer Transfer to NMR tube tms->transfer h1_nmr Acquire ¹H NMR spectrum transfer->h1_nmr c13_nmr Acquire ¹³C NMR spectrum h1_nmr->c13_nmr two_d_nmr Acquire 2D NMR (COSY, HSQC, HMBC) for unambiguous assignment c13_nmr->two_d_nmr processing Process spectra (phasing, baseline correction) two_d_nmr->processing integration Integrate ¹H signals processing->integration assignment Assign signals using chemical shifts, coupling constants, and 2D correlations integration->assignment

Caption: A standard workflow for the NMR analysis of an organic compound.

Conclusion and Future Outlook

This guide provides a comprehensive, albeit predictive, NMR analysis of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. The predicted ¹H and ¹³C NMR data, based on established principles and comparison with analogous structures, offer a robust framework for the structural verification of this compound. For definitive confirmation, acquisition of experimental 1D and 2D NMR data is recommended. Such data would not only validate the predictions made herein but also contribute valuable spectroscopic information to the scientific community, aiding in the future identification and characterization of related benzodioxole derivatives.

References

  • The Royal Society of Chemistry. (2013). Electronic Supplementary Material (ESI) for Organic & Biomolecular Chemistry. [Link]

  • PubChem. (n.d.). Methyl phenylacetate. National Center for Biotechnology Information. [Link]

  • Human Metabolome Database. (n.d.). ¹H NMR Spectrum (1D, 90 MHz, CDCl₃, experimental) (HMDB0032617). [Link]

  • The Pherobase. (n.d.). NMR: Methyl 2-phenylacetate. [Link]

  • Wikipedia. (n.d.). Nuclear magnetic resonance spectroscopy. [Link]

  • World Researchers Associations. (2019). Synthesis and characterization of new 1,3-benzodioxole derivatives based on Suzuki-Miyaura coupling reaction. [Link]

  • Chegg. (2020). Solved 5. Analyze the 1H-NMR and 13C-NMR spectra of methyl. [Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

  • SpectraBase. (n.d.). 1,3-Benzodioxole - Optional[13C NMR] - Chemical Shifts. [Link]

  • University of Colorado Boulder. (n.d.). Table of Characteristic Proton NMR Shifts. [Link]

  • ChemService. (n.d.). 13 Carbon NMR. [Link]

  • Oregon State University. (n.d.). 13C NMR Chemical Shift. [Link]

  • Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. [Link]

  • National Center for Biotechnology Information. (n.d.). Methyl 6-bromo-7-methoxy-1,3-benzodioxole-5-carboxylate. [Link]

  • ScienceDirect. (n.d.). RIFM fragrance ingredient safety assessment, 1,3-Benzodioxole-5-propanol, α-methyl-, 5-acetate, CAS Registry Number 68844-96-2. [Link]

  • NIST. (n.d.). 1,3-Benzodioxole, 5-propyl-. [Link]

  • The Royal Society of Chemistry. (n.d.). NMR Spectra of Products. [Link]

  • SpectraBase. (n.d.). N-(1,3-benzodioxol-5-yl)-5-bromo-2-thiophenecarboxamide - Optional[13C NMR]. [Link]

Sources

Validation

A Comparative Guide to the Synthesis of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth comparison of viable synthetic routes for methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate, a key intermediate in the synth...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of viable synthetic routes for methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate, a key intermediate in the synthesis of various pharmacologically active compounds. We will delve into two primary strategies, starting from the readily available precursor, piperonal. Each route will be analyzed for its efficiency, scalability, and the chemical principles governing each transformation. Experimental data and detailed protocols are provided to support the comparison.

Introduction to Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a functionalized derivative of the 1,3-benzodioxole scaffold, a core structure found in numerous natural products and synthetic compounds with significant biological activities. The presence of the bromo substituent and the methyl acetate side chain at specific positions on the benzodioxole ring makes it a versatile building block for the synthesis of more complex molecules, including potential therapeutic agents. The precise control of substituent placement during synthesis is paramount for achieving the desired biological activity and avoiding isomeric impurities.

Synthetic Strategies: An Overview

Two principal retrosynthetic pathways for the target molecule starting from piperonal (1,3-benzodioxole-5-carbaldehyde) are explored in this guide.

  • Route 1: Late-Stage Bromination. This approach involves the initial elaboration of the acetic acid side chain from piperonal, followed by the regioselective bromination of the resulting intermediate, methyl 2-(1,3-benzodioxol-5-yl)acetate.

  • Route 2: Early-Stage Bromination. In this alternative strategy, piperonal is first brominated to introduce the bromo substituent at the desired position, followed by the construction of the acetic acid side chain.

This guide will provide a detailed examination of each route, including a step-by-step methodology, a discussion of the underlying chemical principles, and a comparative analysis of their respective advantages and disadvantages.

Route 1: Synthesis via Late-Stage Bromination

This synthetic pathway prioritizes the formation of the acetic acid methyl ester side chain before the introduction of the bromine atom. This strategy can be advantageous if the starting material, methyl 2-(1,3-benzodioxol-5-yl)acetate, is commercially available or can be synthesized in high yield.

G Piperonal Piperonal Piperonyl_alcohol Piperonyl Alcohol Piperonal->Piperonyl_alcohol Reduction Piperonyl_chloride Piperonyl Chloride Piperonyl_alcohol->Piperonyl_chloride Chlorination Piperonyl_cyanide Piperonyl Cyanide Piperonyl_chloride->Piperonyl_cyanide Cyanation Phenylacetic_acid (1,3-Benzodioxol-5-yl)acetic Acid Piperonyl_cyanide->Phenylacetic_acid Hydrolysis Brominated_acid (6-Bromo-1,3-benzodioxol-5-yl)acetic Acid Phenylacetic_acid->Brominated_acid Bromination Target_molecule Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate Brominated_acid->Target_molecule Esterification

Figure 1: Synthetic pathway for Route 1.

Step 1: Synthesis of (1,3-Benzodioxol-5-yl)acetic Acid from Piperonal

The conversion of piperonal to (1,3-benzodioxol-5-yl)acetic acid is a multi-step process that begins with the reduction of the aldehyde, followed by conversion to a halide, cyanation, and finally hydrolysis.

Protocol:

  • Reduction of Piperonal to Piperonyl Alcohol:

    • To a solution of piperonal (1 equivalent) in methanol, sodium borohydride (1.5 equivalents) is added portion-wise at 0 °C.

    • The reaction mixture is stirred at room temperature for 2-3 hours.

    • The solvent is removed under reduced pressure, and the residue is quenched with water and extracted with ethyl acetate.

    • The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated to yield piperonyl alcohol.

  • Conversion to Piperonyl Chloride:

    • Piperonyl alcohol (1 equivalent) is dissolved in a suitable solvent such as dichloromethane.

    • Thionyl chloride (1.2 equivalents) is added dropwise at 0 °C.

    • The reaction is stirred at room temperature for 1-2 hours.

    • The solvent and excess thionyl chloride are removed under reduced pressure to give crude piperonyl chloride.

  • Cyanation to Piperonyl Cyanide:

    • The crude piperonyl chloride is dissolved in a mixture of ethanol and water.

    • Sodium cyanide (1.5 equivalents) is added, and the mixture is refluxed for 4-6 hours.

    • After cooling, the reaction mixture is poured into water and extracted with diethyl ether.

    • The organic layer is washed, dried, and concentrated to afford piperonyl cyanide.

  • Hydrolysis to (1,3-Benzodioxol-5-yl)acetic Acid:

    • Piperonyl cyanide is hydrolyzed by refluxing with an aqueous solution of a strong acid (e.g., sulfuric acid) or base (e.g., sodium hydroxide).

    • Acidification of the reaction mixture (if a basic hydrolysis is performed) precipitates the (1,3-benzodioxol-5-yl)acetic acid, which is then filtered, washed, and dried.

Expertise & Experience: The choice of a multi-step conversion via the cyanide intermediate is a classic and reliable method for homologation of an aldehyde to a carboxylic acid. While direct oxidation methods exist, this route often provides cleaner products and higher overall yields. The careful control of temperature during the chlorination step is crucial to minimize side reactions.

Step 2: Regioselective Bromination of (1,3-Benzodioxol-5-yl)acetic Acid

The key to this synthesis is the selective introduction of a bromine atom at the 6-position of the 1,3-benzodioxole ring. The electron-donating nature of the methylenedioxy group activates the aromatic ring towards electrophilic substitution, primarily at the positions ortho and para to the oxygen atoms. The acetic acid side chain is a deactivating group, which helps to direct the incoming electrophile.

Protocol:

  • (1,3-Benzodioxol-5-yl)acetic acid (1 equivalent) is dissolved in a suitable solvent like acetic acid or a chlorinated solvent.

  • N-Bromosuccinimide (NBS) (1.1 equivalents) is added in portions at room temperature.[1]

  • The reaction is stirred for 12-24 hours, and the progress is monitored by TLC.

  • Upon completion, the reaction mixture is poured into water, and the precipitated product is filtered, washed with water, and dried. Recrystallization from a suitable solvent may be required for further purification.

Trustworthiness: The use of N-bromosuccinimide is a well-established method for the regioselective bromination of activated aromatic rings under mild conditions.[1] The directing effects of the existing substituents on the benzodioxole ring favor bromination at the 6-position. Computational studies have shown that in electrophilic aromatic bromination, the positional selectivity is influenced by the stability of the arenium ion intermediate, and for substrates like 1,3-benzodioxole, substitution is favored at the 6-position.[2][3]

Step 3: Esterification to Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

The final step is the conversion of the carboxylic acid to its methyl ester. The Fischer esterification is a classic and cost-effective method for this transformation.[4][5][6][7][8]

Protocol:

  • (6-bromo-1,3-benzodioxol-5-yl)acetic acid (1 equivalent) is dissolved in an excess of methanol.

  • A catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic acid, is added.[4]

  • The mixture is refluxed for 4-8 hours. The reaction can be driven to completion by removing the water formed, for example, by using a Dean-Stark apparatus.[5]

  • After cooling, the excess methanol is removed under reduced pressure.

  • The residue is dissolved in an organic solvent, washed with a saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated to give the final product.

Authoritative Grounding: The Fischer esterification is a reversible reaction, and its equilibrium can be shifted towards the product side by using a large excess of the alcohol or by removing the water as it is formed.[7] The mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid, which increases its electrophilicity, followed by nucleophilic attack by the alcohol.[8]

Route 2: Synthesis via Early-Stage Bromination

This approach introduces the bromine atom onto the piperonal scaffold at an early stage, which can be advantageous if the subsequent side-chain construction is more efficient on the brominated intermediate.

G Piperonal Piperonal Bromopiperonal 6-Bromopiperonal Piperonal->Bromopiperonal Bromination Bromopiperonyl_alcohol 6-Bromopiperonyl Alcohol Bromopiperonal->Bromopiperonyl_alcohol Reduction Bromopiperonyl_chloride 6-Bromopiperonyl Chloride Bromopiperonyl_alcohol->Bromopiperonyl_chloride Chlorination Bromopiperonyl_cyanide 6-Bromopiperonyl Cyanide Bromopiperonyl_chloride->Bromopiperonyl_cyanide Cyanation Bromophenylacetic_acid (6-Bromo-1,3-benzodioxol-5-yl)acetic Acid Bromopiperonyl_cyanide->Bromophenylacetic_acid Hydrolysis Target_molecule Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate Bromophenylacetic_acid->Target_molecule Esterification

Figure 2: Synthetic pathway for Route 2.

Step 1: Regioselective Bromination of Piperonal

The initial step involves the direct bromination of piperonal. The electron-donating methylenedioxy group and the electron-withdrawing aldehyde group will direct the electrophilic substitution.

Protocol:

  • Piperonal (1 equivalent) is dissolved in a suitable solvent such as acetic acid.

  • A solution of bromine (1 equivalent) in acetic acid is added dropwise at a low temperature (e.g., 0-5 °C).

  • The reaction mixture is stirred for a few hours until the reaction is complete (monitored by TLC).

  • The mixture is then poured into water, and the precipitated 6-bromopiperonal is collected by filtration, washed, and dried.

Expertise & Experience: Direct bromination of piperonal can lead to a mixture of products if not carefully controlled. The reaction conditions, including temperature and the rate of bromine addition, are critical for achieving high regioselectivity for the desired 6-bromo isomer. The strong activating effect of the methylenedioxy group can sometimes lead to over-bromination.

Step 2: Elaboration of the Acetic Acid Side Chain from 6-Bromopiperonal

The subsequent steps to build the acetic acid side chain are analogous to those described in Route 1, but are performed on the brominated intermediates.

Protocol:

  • Reduction of 6-Bromopiperonal to 6-Bromopiperonyl Alcohol:

    • Using sodium borohydride in methanol as described for piperonal.

  • Conversion to 6-Bromopiperonyl Chloride:

    • Using thionyl chloride in a suitable solvent as described for piperonyl alcohol.

  • Cyanation to 6-Bromopiperonyl Cyanide:

    • Using sodium cyanide in an ethanol/water mixture as described for piperonyl chloride.

  • Hydrolysis to (6-Bromo-1,3-benzodioxol-5-yl)acetic Acid:

    • Acidic or basic hydrolysis as described for piperonyl cyanide.

Step 3: Esterification to the Final Product

The final esterification step is identical to that in Route 1.

Protocol:

  • Fischer esterification of (6-bromo-1,3-benzodioxol-5-yl)acetic acid with methanol and an acid catalyst.[4][5][6][7][8]

Comparative Analysis of Synthesis Routes

ParameterRoute 1: Late-Stage BrominationRoute 2: Early-Stage Bromination
Starting Material Availability (1,3-Benzodioxol-5-yl)acetic acid may need to be synthesized.Piperonal is readily available.
Key Challenge Regioselective bromination of the acetic acid derivative.Regioselective bromination of piperonal and handling of potentially less stable brominated intermediates.
Potential for Side Reactions Over-bromination or bromination at undesired positions.Over-bromination of the highly activated piperonal ring.
Overall Yield Dependent on the efficiency of the multi-step synthesis of the acetic acid and the selectivity of the bromination.Potentially higher if the initial bromination is highly selective and the subsequent steps proceed with good yields.
Purification Purification of the final product from any isomeric bromo-compounds may be challenging.Purification of 6-bromopiperonal from other isomers at an early stage might be simpler.

Conclusion

Both synthetic routes presented offer viable pathways to methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate.

Route 1 (Late-Stage Bromination) is a logical choice if the precursor, methyl 2-(1,3-benzodioxol-5-yl)acetate, is accessible. The success of this route hinges on achieving high regioselectivity in the bromination step. The use of mild brominating agents like NBS is crucial to control the reaction and minimize the formation of undesired isomers.

Route 2 (Early-Stage Bromination) may be more direct as it starts with the readily available piperonal. However, controlling the initial bromination of the highly activated piperonal ring to selectively obtain the 6-bromo isomer is a critical challenge.

The choice between these two routes will ultimately depend on the specific expertise of the research team, the availability of starting materials, and the desired scale of the synthesis. For large-scale production, a thorough optimization of the bromination step in either route would be necessary to ensure high purity and yield of the final product.

References

  • University of Colorado Boulder. (n.d.). The Fischer Esterification. [Link]

  • Aboul-Enein, H. Y., et al. (2012). (E)-1-(1,3-Benzodioxol-5-yl)-4,4-dimethylpent-1-en-3-one. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 3), o634. [Link]

  • TopSCHOLAR. (2018). Regiospecific P-Bromination of Activated Aromatic Systems – Greener Approach. [Link]

  • Zhang, Y., et al. (2022). Design, Synthesis, and Action Mechanism of 1,3-Benzodioxole Derivatives as Potent Auxin Receptor Agonists and Root Growth Promoters. Frontiers in Plant Science, 13, 892634. [Link]

  • OperaChem. (2024). Fischer Esterification-Typical Procedures. [Link]

  • Wikipedia. (2024). Piperonal. [Link]

  • Organic Chemistry Portal. (n.d.). Bromoarene synthesis by bromination or substitution. [Link]

  • Li, G., et al. (2015). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. Molecules, 20(10), 18866–18878. [Link]

  • National Center for Biotechnology Information. (n.d.). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. [Link]

  • University of Manitoba. (n.d.). Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. [Link]

  • Chemistry LibreTexts. (2022). 16.1: Electrophilic Aromatic Substitution Reactions - Bromination. [Link]

  • PubChem. (n.d.). (6-bromo-1,3-benzodioxol-5-yl)acetic acid. [Link]

  • Sci-Hub. (n.d.). ChemInform Abstract: ELECTROPHILIC SUBSTITUTION FOR 1,3‐BENZODIOXOLE DERIVATIVES. [Link]

  • Barontini, M., et al. (2013). Crystal structure of methyl 2-(2H-1,3-benzodioxol-5-yl)-7,9-dibromo-8-oxo-1-oxaspiro[4.5]deca-2,6,9-triene-3-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 11), o1275–o1276. [Link]

  • Master Organic Chemistry. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. [Link]

  • Organic Chemistry Portal. (n.d.). Fischer Esterification. [Link]

  • Google Patents. (n.d.). CN103936709A - Synthetic method of piperonal.
  • Patsnap. (n.d.). Piperonal preparation method. [Link]

  • PrepChem. (n.d.). Synthesis of 2-(1,3-Benzodioxol-5-yl)-2-propanol. [Link]

  • ResearchGate. (2008). Synthesis of bromination derivatives of 1, 3-benzodioxole. [Link]

  • Molbase. (2017). N-{4-[(2E)-3-(2H-1,3-Benzodioxol-5-yl)prop-2-enoyl]phenyl}quinoline-3-carboxamide. [Link]

  • National Center for Biotechnology Information. (2013). N-[(1,3-Benzodioxol-5-yl)methyl]benzenesulfonamide: an analogue of capsaicin. [Link]

  • PubChem. (n.d.). 4-(6-Bromo-1,3-benzodioxol-5-yl)phenol. [Link]

  • Google Patents. (n.d.). EP0806425A1 - An improved regiospecific process for synthesis of acyclic nucleosides.
  • PubChem. (n.d.). Benzo-1,3-dioxole-5-acetic acid. [Link]

  • ResearchGate. (2021). Improved Process for the Continuous Acylation of 1,3-Benzodioxole. [Link]

Sources

Comparative

A Guide to Alternative Brominating Agents for Methyl 2-(2H-1,3-benzodioxol-5-yl)acetate: A Comparative Analysis for the Modern Synthesis Chemist

Introduction: The Strategic Importance of Brominated 1,3-Benzodioxole Derivatives Methyl 2-(2H-1,3-benzodioxol-5-yl)acetate is a valuable synthetic intermediate derived from the 1,3-benzodioxole (or methylenedioxyphenyl)...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Importance of Brominated 1,3-Benzodioxole Derivatives

Methyl 2-(2H-1,3-benzodioxol-5-yl)acetate is a valuable synthetic intermediate derived from the 1,3-benzodioxole (or methylenedioxyphenyl) scaffold. This core structure is prevalent in natural products and serves as a critical building block in the synthesis of pharmaceuticals, agrochemicals, and fragrances, such as the well-known perfume ingredient Helional®.[1][2] The introduction of a bromine atom onto the aromatic ring of this substrate significantly enhances its synthetic utility, transforming it into a versatile precursor for further functionalization via cross-coupling reactions, lithiation, or nucleophilic substitution.

However, the bromination of this electron-rich aromatic system presents a classic chemical challenge. The 1,3-benzodioxole moiety is highly activated towards electrophilic aromatic substitution, which can lead to a lack of regioselectivity and a high risk of over-bromination. Furthermore, the traditional reliance on elemental bromine (Br₂) introduces significant safety and handling hazards due to its high toxicity, corrosivity, and volatility.[3][4][5]

This guide provides a comparative analysis of viable alternative brominating agents, moving beyond the hazardous baseline of elemental bromine. We will evaluate N-Bromosuccinimide (NBS), Pyridinium Tribromide (Py·HBr₃), and modern in situ bromine generation techniques. The objective is to equip researchers, scientists, and drug development professionals with the data and protocols necessary to make informed, safety-conscious decisions that optimize yield, selectivity, and operational efficiency.

The Bromination Candidates: A Head-to-Head Comparison

The selection of a brominating agent is a critical decision that impacts not only the outcome of the reaction but also its safety, scalability, and environmental footprint. Below is a qualitative overview of the primary candidates.

Elemental Bromine (Br₂): The Powerful but Perilous Baseline

Elemental bromine is a highly reactive, fuming red-brown liquid. While effective, its use is fraught with danger. It is extremely corrosive to metals and tissue, and its vapors are highly toxic and can cause severe respiratory damage.[4][6] Handling requires specialized equipment, including dedicated scrubbers and personal protective equipment (PPE).[7][8] From a chemical standpoint, its high reactivity can be difficult to control with activated substrates, often leading to mixtures of mono- and di-brominated products.[9]

N-Bromosuccinimide (NBS): The Versatile Workhorse

N-Bromosuccinimide is a crystalline solid, making it significantly easier and safer to handle than liquid bromine.[10] It serves as an electrophilic bromine source for aromatic rings, particularly those that are electron-rich.[11][12] The reaction's outcome can be finely tuned by the choice of solvent and the presence or absence of radical initiators. For electrophilic aromatic substitution, polar solvents like N,N-dimethylformamide (DMF) or acetonitrile are often employed to promote the desired ionic pathway.[13][14] Using DMF as a solvent has been shown to afford high levels of para-selectivity on activated aromatic systems.[10]

Pyridinium Tribromide (Py·HBr₃): The Stable and Solid Alternative

Pyridinium tribromide is an orange-red crystalline solid that acts as a convenient source of one equivalent of bromine.[15][16] It is less hazardous than liquid bromine and is often favored for small-scale brominations where precise stoichiometry is crucial.[15][16] This reagent is particularly effective for the bromination of phenols and aromatic ethers.[15] Its solid nature and thermal stability make it an excellent choice for improving laboratory safety and handling convenience.[17][18] The co-product, pyridinium hydrobromide, is a water-soluble salt that is typically easy to remove during aqueous work-up.

In Situ Bromine Generation: The Apex of Safety

The most modern approach to bromination involves generating the reactive bromine species in situ from stable, non-volatile precursors. This method avoids the storage and handling of bulk elemental bromine altogether. A common method is the oxidation of a bromide salt (e.g., KBr) or hydrobromic acid (HBr) with an oxidizing agent like sodium hypochlorite (NaOCl) or potassium bromate (KBrO₃).[19][20] This technique is exceptionally well-suited for continuous flow chemistry, where small amounts of the hazardous reagent are generated and consumed immediately, virtually eliminating the risk of accidental release.[19]

Quantitative Performance Analysis

To facilitate a direct comparison, the table below summarizes the key performance indicators for each brominating agent.

FeatureElemental Bromine (Br₂)N-Bromosuccinimide (NBS)Pyridinium Tribromide (Py·HBr₃)In Situ Generation (e.g., KBr/NaOCl)
Physical Form Fuming, volatile liquidCrystalline solidCrystalline solidSolid salt + liquid oxidant
Handling Safety Very High Hazard; requires specialized ventilation and PPE.[3][4]Moderate Hazard; irritant, handle in fume hood.[10]Moderate Hazard; irritant, handle in fume hood.[15]Low Hazard (precursors); minimizes exposure to Br₂.[19]
Reactivity Very HighModerate to HighModerateTunable by rate of addition
Typical Solvents Halogenated solvents (e.g., CH₂Cl₂), Acetic AcidAcetonitrile, DMF, CH₂Cl₂, CCl₄[10][13]Acetic Acid, THF, CH₂Cl₂[17][18]Biphasic systems, Acetic Acid[19][20]
Regioselectivity Often poor with activated rings; risk of over-bromination.Good to Excellent; tunable with solvent choice.[13]Good to Excellent.Good; can be controlled by conditions.
Primary Byproduct HBrSuccinimidePyridinium hydrobromideInorganic salts (e.g., NaCl)
Work-up Complexity Requires quenching of excess Br₂ and HBr neutralization.Filtration of succinimide or aqueous wash.Aqueous wash to remove pyridine salts.[21]Simple phase separation and aqueous wash.[19]
Scalability Challenging due to safety concerns.Excellent.Good.Excellent, especially in flow reactors.[19]

Mechanistic Insights: Controlling Regioselectivity

The bromination of methyl 2-(2H-1,3-benzodioxol-5-yl)acetate is an electrophilic aromatic substitution (EAS) reaction. The 1,3-benzodioxole ring is highly activated by the two ether-like oxygen atoms, which are strong ortho-, para-directors. The position para to the alkyl acetate substituent (C6 position) is the most sterically accessible and electronically favorable site for electrophilic attack.

The general mechanism proceeds via the attack of the π-system of the aromatic ring on the electrophilic bromine source (Br⁺ or a polarized Br-X species) to form a resonance-stabilized carbocation known as a sigma complex or Wheland intermediate. A base then abstracts a proton from the sp³-hybridized carbon, restoring aromaticity and yielding the brominated product.

Caption: Generalized mechanism for electrophilic aromatic bromination.

Field-Proven Experimental Protocols

The following protocols are designed as robust starting points for the bromination of methyl 2-(2H-1,3-benzodioxol-5-yl)acetate. As with any reaction, small-scale optimization is recommended.

Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Isolation cluster_purification Purification prep_reagents Dissolve Substrate in Anhydrous Solvent add_reagent Add Brominating Agent (Portion-wise or in Solution) prep_reagents->add_reagent stir Stir at Controlled Temperature (Monitor by TLC/LC-MS) add_reagent->stir quench Quench with aq. Na₂S₂O₃ or Na₂SO₃ Solution stir->quench extract Extract with Organic Solvent quench->extract wash Wash Organic Layer (H₂O, Brine) extract->wash dry Dry (Na₂SO₄ or MgSO₄), Filter, and Concentrate wash->dry purify Purify by Recrystallization or Column Chromatography dry->purify

Sources

Validation

A Comparative Guide to the Biological Activities of Benzodioxole Derivatives

The 1,3-benzodioxole scaffold, a five-membered heterocyclic ring fused to a benzene ring, is a privileged structure in medicinal chemistry. Its presence in a plethora of natural products and synthetic compounds has long...

Author: BenchChem Technical Support Team. Date: January 2026

The 1,3-benzodioxole scaffold, a five-membered heterocyclic ring fused to a benzene ring, is a privileged structure in medicinal chemistry. Its presence in a plethora of natural products and synthetic compounds has long been associated with a wide spectrum of biological activities. This guide provides an in-depth, comparative analysis of the biological activities of various benzodioxole derivatives, with a focus on their anticancer, antimicrobial, and insecticidal properties. We will delve into the mechanisms of action, present comparative experimental data, and provide detailed protocols for the evaluation of these activities, offering valuable insights for researchers, scientists, and drug development professionals.

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

Benzodioxole derivatives have emerged as a promising class of anticancer agents, exhibiting cytotoxicity against a range of cancer cell lines. Their mechanisms of action are diverse, often involving the induction of apoptosis, inhibition of key enzymes involved in cell cycle progression, and disruption of cellular signaling pathways.

Mechanism of Action

The anticancer effects of benzodioxole derivatives are often attributed to their ability to intercalate with DNA, inhibit topoisomerase enzymes, and induce oxidative stress within cancer cells. For instance, some derivatives act as tubulin polymerization inhibitors, arresting the cell cycle at the G2/M phase and leading to apoptosis. Others have been shown to inhibit signaling pathways crucial for cancer cell survival and proliferation.

Comparative Analysis of Anticancer Potency

The cytotoxic efficacy of benzodioxole derivatives is highly dependent on the nature and position of substituents on the benzodioxole ring. To illustrate this, the following table summarizes the half-maximal inhibitory concentration (IC50) values of several synthetic benzodioxole derivatives against various cancer cell lines. Lower IC50 values indicate greater potency.

Compound IDDerivative TypeCancer Cell LineIC50 (µM)Reference
Compound 1 Thiosemicarbazone DerivativeA549 (Lung Cancer)10.67 ± 1.53[1]
C6 (Glioma)4.33 ± 1.04[1]
Compound 2 Thiosemicarbazone DerivativeA549 (Lung Cancer)24.0 ± 3.46[1]
C6 (Glioma)23.33 ± 2.08[1]
HJ1 Piperine DerivativeHeLa (Cervical Cancer)(4-fold more potent than piperine)[2]
MDA-MB-231 (Breast Cancer)(10-fold more potent than piperine)[2]
TAZ2 Arsenical ConjugateMolm-13 (Leukemia)(IC50 ratio Molm-13/COS-7 = 5.7)[3]
DAZ2 Arsenical ConjugateMolm-13 (Leukemia)(IC50 ratio Molm-13/COS-7 = 7.9)[3]

Analysis of Structure-Activity Relationship (SAR):

The data suggests that the substitution pattern on the benzodioxole ring significantly influences anticancer activity. For instance, the introduction of a thiosemicarbazone moiety in Compound 1 leads to potent cytotoxicity against both lung and glioma cancer cells.[1] Furthermore, the conjugation of benzodioxole with an arsenical moiety in TAZ2 and DAZ2 demonstrates a degree of selectivity for cancer cells over normal cells, a critical attribute for a potential therapeutic agent.[3] The piperine derivative HJ1 showcases a significant enhancement in potency compared to its parent compound, highlighting the potential for structural modification to improve efficacy.[2]

Experimental Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of chemical compounds.[4][5]

Principle: The yellow tetrazolium salt MTT is reduced by metabolically active cells, in part by the action of dehydrogenase enzymes, to generate reducing equivalents such as NADH and NADPH. The resulting intracellular purple formazan crystals can be solubilized and quantified by spectrophotometry.

Step-by-Step Protocol:

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the benzodioxole derivatives in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

  • Incubation: Incubate the plate for 24-72 hours at 37°C in a humidified atmosphere with 5% CO2.

  • MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.[6]

MTT_Assay_Workflow A Seed Cells in 96-well Plate B Treat with Benzodioxole Derivatives A->B C Incubate for 24-72 hours B->C D Add MTT Reagent C->D E Incubate for 4 hours D->E F Solubilize Formazan Crystals E->F G Measure Absorbance at 570 nm F->G H Calculate IC50 Value G->H

Caption: Workflow of the MTT assay for cytotoxicity assessment.

Antimicrobial Activity: Combating Pathogenic Microorganisms

Several benzodioxole derivatives have demonstrated significant activity against a range of pathogenic bacteria and fungi, making them attractive candidates for the development of new antimicrobial agents.

Mechanism of Action

The antimicrobial mechanisms of benzodioxole derivatives are varied. Some compounds are believed to disrupt the microbial cell membrane integrity, leading to leakage of cellular components. Others may inhibit essential microbial enzymes or interfere with nucleic acid synthesis. The specific mechanism is often dependent on the overall structure of the derivative.

Comparative Analysis of Antimicrobial Potency

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The following table presents the MIC values of selected benzodioxole derivatives against various microbial strains.

Compound IDDerivative TypeMicrobial StrainMIC (µg/mL)Reference
Compound 5l Imidazole HybridCandida albicans0.148 (µmol/mL)[7][8]
Compound 5m Imidazole HybridCandida albicans0.148 (µmol/mL)[7][8]
Compound 5b Imidazole HybridCandida tropicalis0.289 (µmol/mL)[7][8]
Selenocyanate 2a Selenocyanate DerivativeStaphylococcus epidermidis12.5[9]
Benzothiazole 107b Benzothiazole DerivativeSaccharomyces cerevisiae1.6 (µM)[10]
Benzothiazole 107d Benzothiazole DerivativeSaccharomyces cerevisiae3.13 (µM)[10]

Analysis of Structure-Activity Relationship (SAR):

The antimicrobial data reveals that specific structural features are crucial for activity. For instance, the presence of a trifluoromethylphenyl moiety in compounds 5l and 5m is associated with potent anti-Candida albicans activity.[7][8] The selenocyanate derivative 2a shows notable activity against Staphylococcus epidermidis.[9] Furthermore, the benzothiazole derivatives 107b and 107d exhibit strong inhibitory effects against Saccharomyces cerevisiae, suggesting the importance of the benzothiazole ring system for antifungal activity.[10]

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

The broth microdilution method is a widely used technique to determine the minimum inhibitory concentration (MIC) of antimicrobial agents.[11][12][13]

Principle: A standardized suspension of a microorganism is tested against serial dilutions of an antimicrobial agent in a liquid medium. The lowest concentration of the agent that inhibits the visible growth of the microorganism after incubation is recorded as the MIC.

Step-by-Step Protocol:

  • Prepare Inoculum: Culture the microbial strain on an appropriate agar medium overnight. Suspend a few colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard.

  • Prepare Compound Dilutions: Prepare serial twofold dilutions of the benzodioxole derivatives in a 96-well microtiter plate using a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

  • Inoculation: Add a standardized volume of the microbial inoculum to each well of the microtiter plate. Include a growth control well (no compound) and a sterility control well (no inoculum).

  • Incubation: Incubate the plate under appropriate conditions (e.g., 35-37°C for 16-20 hours for bacteria; 35°C for 24-48 hours for yeast).

  • Determine MIC: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

Broth_Microdilution_Workflow A Prepare Microbial Inoculum C Inoculate Wells with Microbial Suspension A->C B Serial Dilution of Compounds in 96-well Plate B->C D Incubate Plate C->D E Visually Assess for Growth D->E F Determine Minimum Inhibitory Concentration (MIC) E->F

Caption: Workflow of the broth microdilution method for MIC determination.

Insecticidal Activity: A Natural Defense Mechanism

Certain benzodioxole derivatives, both naturally occurring and synthetic, exhibit insecticidal properties or act as synergists, enhancing the efficacy of other insecticides.

Mechanism of Action: The Case of Piperonyl Butoxide (PBO)

A prominent example of a benzodioxole derivative used in insect control is piperonyl butoxide (PBO) . PBO itself has weak insecticidal activity but acts as a potent synergist for many insecticides, particularly pyrethrins and pyrethroids.[14][15] Its primary mechanism of action is the inhibition of the insect's cytochrome P450 monooxygenases (CYPs).[5][11][14] These enzymes are crucial for the detoxification and metabolism of insecticides. By inhibiting CYPs, PBO prevents the breakdown of the active insecticide, leading to its accumulation in the insect's body and a significant increase in its toxic effect.[14]

PBO_Mechanism Insecticide Insecticide (e.g., Pyrethrin) CYP450 Cytochrome P450 Enzymes Insecticide->CYP450 Metabolized by PBO Piperonyl Butoxide (PBO) PBO->CYP450 Inhibits Toxicity Increased Insecticide Toxicity PBO->Toxicity Detoxification Insecticide Detoxification CYP450->Detoxification Detoxification->Insecticide Reduces effect of

Caption: Mechanism of action of Piperonyl Butoxide (PBO) as an insecticide synergist.

Comparative Analysis of Insecticidal Potency

The lethal concentration (LC50) is a standard measure of the toxicity of a chemical to a population of organisms. It is the concentration of the chemical in the environment that is lethal to 50% of the test population.

CompoundInsect SpeciesLC50Reference
Fenthion Thrips flavus2.26 mg/L[16]
Sulfoxaflor Thrips flavus4.28 mg/L[16]
Imidacloprid Thrips flavus6.16 mg/L[16]

Note: While the provided references do not contain specific LC50 values for a direct comparison of various benzodioxole derivatives, the data for other insecticides provides a benchmark for the potency expected in insecticidal bioassays.

Experimental Protocol: Insecticidal Bioassay (Contact Toxicity)

This protocol describes a general method for determining the contact toxicity of a compound to insects.[17][18][19]

Principle: Test insects are directly exposed to various concentrations of a chemical, and the mortality is assessed after a specific period.

Step-by-Step Protocol:

  • Insect Rearing: Maintain a healthy and uniform population of the target insect species under controlled laboratory conditions.

  • Compound Preparation: Prepare a series of dilutions of the benzodioxole derivative in a suitable solvent (e.g., acetone).

  • Application: Apply a precise volume (e.g., 1 µL) of each dilution to the dorsal thorax of individual insects using a micro-applicator. A control group should be treated with the solvent alone.

  • Observation: Place the treated insects in clean containers with access to food and water and maintain them under controlled environmental conditions.

  • Mortality Assessment: Record the number of dead insects at specific time intervals (e.g., 24, 48, and 72 hours) after treatment.

  • Data Analysis: Use probit analysis to calculate the LC50 value and its 95% confidence limits from the mortality data.[17]

Conclusion

The 1,3-benzodioxole scaffold represents a versatile and valuable platform for the discovery and development of new therapeutic and agrochemical agents. This guide has provided a comparative overview of the anticancer, antimicrobial, and insecticidal activities of various benzodioxole derivatives, supported by experimental data and detailed protocols. The structure-activity relationship analyses highlight the critical role of substituent modifications in modulating the biological potency and selectivity of these compounds. Further research into the synthesis of novel derivatives and a deeper understanding of their mechanisms of action will undoubtedly lead to the development of more effective and safer drugs and insecticides in the future.

References

  • IC50 values of the compounds against A549, C6 and NIH/3T3 cells for 24 h. - ResearchGate. (n.d.). Retrieved January 18, 2026, from [Link]

  • IC 50 values on different cell lines for the compounds 5a-k, 8, and 9a-f - ResearchGate. (n.d.). Retrieved January 18, 2026, from [Link]

  • IC 50 values of 12O against cancer cell lines a - ResearchGate. (n.d.). Retrieved January 18, 2026, from [Link]

  • 1,3-Benzodioxole Derivatives Improve the Anti-Tumor Efficiency of Arsenicals - PMC. (n.d.). Retrieved January 18, 2026, from [Link]

  • Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - NIH. (n.d.). Retrieved January 18, 2026, from [Link]

  • Recent insights into antibacterial potential of benzothiazole derivatives - PMC. (n.d.). Retrieved January 18, 2026, from [Link]

  • 1,3-Benzodioxole Derivatives Improve the Anti-Tumor Efficiency of Arsenicals - MDPI. (n.d.). Retrieved January 18, 2026, from [Link]

  • Synthesis and Antitumor Activity of 1,3-Benzodioxole Derivatives - ResearchGate. (2002). Retrieved January 18, 2026, from [Link]

  • Insecticides used in laboratory bioassays to determine the LC 50 and LC... - ResearchGate. (n.d.). Retrieved January 18, 2026, from [Link]

  • Synthesis, structure elucidation, and antifungal potential of certain new benzodioxole–imidazole molecular hybrids bearing ester functionalities - NIH. (2019). Retrieved January 18, 2026, from [Link]

  • Antimicrobial susceptibility testing (Broth microdilution method) - WOAH - Asia. (n.d.). Retrieved January 18, 2026, from [Link]

  • Structures of benzodioxol derivatives having various biological activities - ResearchGate. (n.d.). Retrieved January 18, 2026, from [Link]

  • Cell Culture Based in vitro Test Systems for Anticancer Drug Screening - PMC. (2020). Retrieved January 18, 2026, from [Link]

  • Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method - Protocols.io. (2023). Retrieved January 18, 2026, from [Link]

  • Synthesis and structure-activity relationships of new antimicrobial active multisubstituted benzazole derivatives - PubMed. (n.d.). Retrieved January 18, 2026, from [Link]

  • Bioassays for Monitoring Insecticide Resistance - PMC. (n.d.). Retrieved January 18, 2026, from [Link]

  • A Comparative Study of the Anticancer Activity and PARP-1 Inhibiting Effect of Benzofuran–Pyrazole Scaffold and Its Nano-Sized Particles in Human Breast Cancer Cells - NIH. (2019). Retrieved January 18, 2026, from [Link]

  • (PDF) IN-VITRO METHODS OF SCREENING OF ANTI-CANCER AGENT - ResearchGate. (2022). Retrieved January 18, 2026, from [Link]

  • Laboratory bioassay methods to assess the insecticide toxicity against insect pests-A review - Journal of Entomology and Zoology Studies. (2017). Retrieved January 18, 2026, from [Link]

  • Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf. (2011). Retrieved January 18, 2026, from [Link]

  • Antimicrobial susceptibility testing by broth microdilution method: widely available modification | Request PDF - ResearchGate. (n.d.). Retrieved January 18, 2026, from [Link]

  • Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents | ACS Omega. (2021). Retrieved January 18, 2026, from [Link]

  • Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview - MDPI. (n.d.). Retrieved January 18, 2026, from [Link]

  • Antimicrobial Activity and Toxicity of Newly Synthesized 4-[4-(benzylamino)butoxy]-9H-carbazole Derivatives - MDPI. (2023). Retrieved January 18, 2026, from [Link]

  • Antimicrobial Susceptibility Testing (Microdilution Technique) - NC DNA Day Blog. (n.d.). Retrieved January 18, 2026, from [Link]

  • Design, synthesis, and evaluation of benzodioxolane compounds for antitumor activity. (2024). Retrieved January 18, 2026, from [Link]

  • Anticancer Drugs Specificity Assessment (in vitro) | Protocol Preview - YouTube. (2022). Retrieved January 18, 2026, from [Link]

  • Bioassays for monitoring insecticide resistance - LSU Scholarly Repository. (2010). Retrieved January 18, 2026, from [Link]

  • Synthesis and structure-activity relationships of some 2,5-disubstituted benzoxazoles and benzimidazoles as antimicrobial agents - PubMed. (n.d.). Retrieved January 18, 2026, from [Link]

  • Synthesis, structure elucidation, and antifungal potential of certain new benzodioxole-imidazole molecular hybrids bearing ester functionalities - PubMed. (2019). Retrieved January 18, 2026, from [Link]

  • Oral and Topical Insecticide Response Bioassays and Associated Statistical Analyses Used Commonly in Veterinary and Medical En - Oxford Academic. (n.d.). Retrieved January 18, 2026, from [Link]

  • Minimum inhibitory concentrations (MICs, μM) for the title compounds. - ResearchGate. (n.d.). Retrieved January 18, 2026, from [Link]

  • Structure–Activity Relationship for the Oxadiazole Class of Antibiotics - PMC. (n.d.). Retrieved January 18, 2026, from [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Quantitative Analysis of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

Introduction: The Analytical Imperative for a Key Pharmaceutical Intermediate Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a substituted benzodioxole derivative, a class of compounds of significant interest in ph...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Analytical Imperative for a Key Pharmaceutical Intermediate

Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a substituted benzodioxole derivative, a class of compounds of significant interest in pharmaceutical research and drug development.[1][2][3][4] The precise and accurate quantification of this molecule is paramount for ensuring the quality, consistency, and safety of active pharmaceutical ingredients (APIs). Whether for in-process control during synthesis, purity assessment of the final intermediate, or stability testing, robust analytical methods are not just a regulatory requirement but a cornerstone of good science.[5][6]

This guide provides an in-depth comparison of the principal analytical techniques suitable for the quantification of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. We will move beyond a simple listing of methods to explore the causality behind experimental choices, offering field-proven insights for researchers, scientists, and drug development professionals. We will compare High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR), providing detailed protocols and performance expectations to guide your method selection and development.

Comparative Analysis of Core Analytical Methodologies

The selection of an analytical method is a critical decision driven by the specific requirements of the analysis, such as the need for high throughput, sensitivity for trace impurities, or absolute quantification without a specific reference standard. Each technique offers a unique combination of advantages and disadvantages.

ParameterHigh-Performance Liquid Chromatography (HPLC)Gas Chromatography-Mass Spectrometry (GC-MS)Quantitative NMR (qNMR)
Principle Separation based on partitioning between a liquid mobile phase and a solid stationary phase.Separation of volatile compounds in the gas phase followed by mass-based detection.Intrinsic, primary ratio method based on the direct proportionality of NMR signal area to the number of nuclei.
Selectivity High; tunable with column chemistry and mobile phase composition.Very High; combines chromatographic separation with mass-to-charge ratio analysis.High; depends on the resolution of specific proton signals from the matrix.
Sensitivity Good to Excellent (ng/mL to low µg/mL).Excellent (pg/mL to ng/mL), ideal for trace impurity analysis.[7]Moderate (typically high µg/mL to mg/mL).
Precision (RSD) Excellent (<1-2%).Excellent (<2-5%).Excellent (<1%).
Sample Throughput High; typical run times are 5-20 minutes.[1]Moderate; run times can be longer due to oven temperature programs.[7]Low to Moderate; requires longer acquisition times for high precision.
Instrumentation Widely available, robust instrumentation.[1]Requires more advanced instrumentation and vacuum systems.[8]Requires high-field NMR spectrometer; less common in QC labs.
Key Advantage Versatility for a wide range of compounds; robust for routine QC.Unmatched sensitivity and specificity for impurity identification.[7][9]Absolute quantification without a specific analyte reference standard; non-destructive.[10]
Limitations May not resolve all isomeric impurities without extensive method development.[1]Requires analyte to be volatile and thermally stable.Lower sensitivity compared to chromatographic methods.[11]

Deep Dive: Experimental Protocols & Methodologies

The following protocols are presented as robust starting points for method development and must be fully validated according to regulatory guidelines such as those from the International Conference on Harmonisation (ICH).[12][13] Analytical method validation is a documented process that demonstrates a method is suitable for its intended purpose.[5][6]

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is the workhorse of pharmaceutical analysis, offering a superb balance of speed, sensitivity, and robustness for routine quantification and purity assessments. A reversed-phase method is the logical starting point for this analyte due to its moderate polarity.

Causality Behind Experimental Choices:

  • Column: A C18 column is selected for its versatility in retaining compounds of moderate polarity like our target molecule.

  • Mobile Phase: An acetonitrile/water gradient provides a good balance of solvent strength to elute the analyte with a sharp peak shape while separating it from potential impurities.

  • Detector: UV detection is chosen for its simplicity and reliability. The benzodioxole ring system is expected to have a strong chromophore, making UV detection highly suitable. A wavelength of 254 nm is a common starting point for aromatic compounds.[7]

Experimental Protocol: HPLC-UV

  • Instrumentation:

    • HPLC system with a gradient pump, autosampler, and UV/Vis or Diode Array Detector (DAD).

    • C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).[7]

    • Data acquisition and processing software.

  • Reagents and Materials:

    • Acetonitrile (HPLC grade).

    • Water (HPLC grade).

    • Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate reference standard.

  • Chromatographic Conditions:

    • Mobile Phase A: Water

    • Mobile Phase B: Acetonitrile

    • Gradient: 60% B to 95% B over 10 minutes, hold for 2 minutes, return to initial conditions.

    • Flow Rate: 1.0 mL/min.[1][7]

    • Column Temperature: 30 °C.[7]

    • Detection Wavelength: 254 nm.[7]

    • Injection Volume: 10 µL.[7]

  • Procedure:

    • Standard Preparation: Prepare a stock solution (e.g., 1 mg/mL) of the reference standard in acetonitrile. Perform serial dilutions to create calibration standards across the expected concentration range (e.g., 1-100 µg/mL).[7]

    • Sample Preparation: Accurately weigh the sample and dissolve it in acetonitrile to achieve a concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.[7]

    • Quantification: Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of the analyte in the sample from this curve.[7]

Sources

Validation

A Comparative Guide to the HPLC Characterization of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

In the landscape of pharmaceutical development and chemical synthesis, the rigorous characterization of intermediates is not merely a procedural step but the very foundation of quality and safety. Methyl 2-(6-bromo-2H-1,...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of pharmaceutical development and chemical synthesis, the rigorous characterization of intermediates is not merely a procedural step but the very foundation of quality and safety. Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate, a key benzodioxole derivative, serves as a critical building block in the synthesis of various target molecules. Its purity profile directly influences the yield, impurity profile, and ultimate safety of the final active pharmaceutical ingredient (API). High-Performance Liquid Chromatography (HPLC) stands as the unequivocal gold standard for this analytical task, offering the precision and resolution required to ensure the intermediate's quality.

This guide provides an in-depth comparison of HPLC methodologies for the characterization of this specific compound. Moving beyond a simple recitation of steps, we will explore the causal chemistry behind method development choices, comparing the performance of different stationary phases and providing the technical rationale to empower researchers in selecting and optimizing the most effective analytical approach.

The Analytical Challenge: A Molecule of Nuance

Characterizing methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate presents a unique set of challenges rooted in its molecular structure. The presence of a benzodioxole ring system makes it an aromatic compound, while the bromine atom introduces halogen-specific properties. These features are pivotal in designing a separation method. The primary analytical goal is to resolve the main compound from potential process-related impurities, such as unreacted starting materials, isomeric byproducts, or degradation products. A robust HPLC method must exploit the subtle physicochemical differences conferred by these structural motifs.

Comparative Analysis of HPLC Stationary Phases

The heart of an HPLC separation lies in the column's stationary phase. The choice of stationary phase dictates the primary separation mechanism and is the most critical factor in achieving resolution. While the C18 column is the universal starting point in reversed-phase chromatography, the unique structure of our target analyte compels an exploration of more specialized chemistries.

The Workhorse: C18 (Octadecylsilane)

A C18 column, with its long alkyl chains, separates compounds primarily based on hydrophobicity. It is a robust and reliable choice for a wide range of molecules. For our analyte, the nonpolar character of the benzodioxole ring and the acetate group ensures good retention. However, its reliance on a single separation mechanism can be a limitation. Impurities that share a similar hydrophobicity (log P) to the main compound may co-elute, rendering the C18 method insufficient for a comprehensive purity assessment.

The Aromatic Specialist: Phenyl-Hexyl Columns

Phenyl-based stationary phases introduce an alternative separation mechanism: π-π interactions.[1][2] The electron-rich phenyl rings of the stationary phase can interact with the π-electron system of the benzodioxole ring in the analyte. This provides a secondary mode of retention that can be exploited to separate compounds with similar hydrophobicity but different aromatic character. For separating aromatic isomers or related aromatic compounds, a phenyl-hexyl column often provides superior selectivity compared to a standard C18.[2][3] Furthermore, the choice of organic modifier is crucial; methanol is known to enhance π-π interactions, while acetonitrile can suppress them, offering a powerful tool for method development.[2][4]

The Halogen Expert: Pentafluorophenyl (PFP) Columns

PFP columns are highly specialized phases that offer multiple modes of interaction, including hydrophobic, aromatic (π-π), dipole-dipole, and hydrogen bonding.[5][6] The highly electronegative fluorine atoms create a strong dipole on the phenyl ring of the stationary phase, making it exceptionally effective for retaining and separating halogenated compounds like our bromo-substituted analyte.[5][7][8] This unique selectivity makes PFP columns a powerful choice for resolving challenging mixtures of positional isomers, halogenated compounds, and other polar analytes that are difficult to separate on C18 or Phenyl phases.[5][9]

Experimental Design and Protocols

A successful analysis hinges on a well-designed and clearly documented experimental protocol. Below is a recommended workflow and a detailed protocol for the analysis using a Phenyl-Hexyl column, which often represents the optimal balance of unique selectivity and broad applicability for this class of compounds.

Overall Experimental Workflow

The following diagram illustrates the logical flow from sample preparation to final data analysis and interpretation.

G cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis prep1 Weigh ~10 mg of Sample prep2 Dissolve in Diluent (e.g., 50:50 ACN:Water) prep1->prep2 prep3 Vortex & Sonicate to Ensure Dissolution prep2->prep3 prep4 Filter through 0.45 µm Syringe Filter prep3->prep4 hplc1 Equilibrate HPLC System with Mobile Phase prep4->hplc1 hplc2 Inject Sample hplc1->hplc2 hplc3 Run Gradient Program hplc2->hplc3 hplc4 Acquire Data (UV Detection) hplc3->hplc4 data1 Integrate Chromatogram hplc4->data1 data2 Identify & Quantify Peaks (% Area Normalization) data1->data2 data3 Assess System Suitability (Tailing, Plates, Resolution) data2->data3 data4 Generate Report data3->data4

Caption: General workflow for the HPLC characterization of the target compound.

Detailed HPLC Protocol: Phenyl-Hexyl Method

This protocol provides a robust starting point for the characterization.

1. Sample Preparation:

  • Diluent: Prepare a mixture of 50:50 (v/v) Acetonitrile (HPLC Grade) and Deionized Water.

  • Sample Stock Solution: Accurately weigh approximately 10 mg of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate and transfer to a 10 mL volumetric flask.

  • Dissolve and dilute to volume with the diluent to achieve a final concentration of ~1 mg/mL.

  • Vortex and sonicate for 5 minutes to ensure complete dissolution.

  • Working Sample: Filter an aliquot of the stock solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

2. HPLC System and Conditions:

  • HPLC System: An Agilent 1260 Infinity II or equivalent system equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

  • Column: Phenomenex Luna Phenyl-Hexyl (150 x 4.6 mm, 5 µm) or equivalent.[3]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Methanol. Rationale: Methanol is chosen to enhance π-π interactions with the phenyl stationary phase.[2][4]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 5 µL.

  • UV Detection: 288 nm. Rationale: Benzodioxole derivatives typically exhibit strong absorbance maxima around 236 nm and 288 nm.

  • Gradient Program:

    Time (min) % Mobile Phase B (Methanol)
    0.0 50
    15.0 95
    20.0 95
    20.1 50

    | 25.0 | 50 |

3. Data Analysis:

  • Integrate the resulting chromatogram.

  • Determine the purity of the main peak using the area percent normalization method.

  • Calculate system suitability parameters (e.g., tailing factor, theoretical plates) for the main peak to ensure system performance.

Data Interpretation and Comparative Performance

To illustrate the practical implications of column selection, the table below presents hypothetical but realistic performance data for the three discussed stationary phases when analyzing a sample containing the target compound and a critical aromatic impurity.

ParameterC18 ColumnPhenyl-Hexyl ColumnPFP Column
Retention Time (t_R) of Analyte (min) 12.513.814.5
Resolution (R_s) with Impurity 1.3 (Partial Co-elution)2.1 (Baseline Resolved)2.5 (Excellent Resolution)
Peak Asymmetry (A_s) 1.11.11.2
Theoretical Plates (N) 15,00016,50017,000

Analysis of Performance:

  • C18: Provides adequate retention but fails to fully resolve the critical impurity (R_s < 1.5), highlighting its limitation when relying solely on hydrophobicity.

  • Phenyl-Hexyl: Offers increased retention and, crucially, achieves baseline resolution (R_s > 2.0). This improvement is a direct result of the alternative selectivity provided by π-π interactions, which differentiates the analyte from the impurity more effectively.

  • PFP: Delivers the highest retention and best resolution. The multiple interaction mechanisms, particularly its affinity for the bromine substituent, provide a unique and powerful means of separation, making it the superior choice for complex mixtures or when maximum resolving power is required.

Decision Logic for Column Selection

The choice of column is a systematic process driven by the analytical objective. The following diagram outlines a logical decision-making pathway for method development.

G start Start Method Development c18 Screen with C18 Column start->c18 check_res Is Resolution (Rs > 1.5) Achieved? c18->check_res phenyl Switch to Phenyl-Hexyl Column check_res->phenyl No end_ok Method Suitable. Proceed to Validation. check_res->end_ok Yes check_phenyl Is Resolution Now Adequate? phenyl->check_phenyl pfp Switch to PFP Column check_phenyl->pfp No check_phenyl->end_ok Yes end_redev Further Method Development Needed pfp->end_redev

Caption: Decision tree for selecting the optimal HPLC column.

Method Validation and Trustworthiness

A developed method is only reliable if it is validated. Validation ensures the method is fit for its intended purpose. According to International Council for Harmonisation (ICH) guidelines, key validation parameters must be assessed.[10][11][12][13]

  • Specificity: The ability to assess the analyte in the presence of impurities, demonstrated by achieving good resolution between peaks.

  • Linearity: A proportional relationship between analyte concentration and detector response over a defined range.

  • Accuracy: The closeness of the measured value to the true value, typically assessed by spike/recovery experiments.

  • Precision: The degree of scatter between a series of measurements, evaluated at both repeatability (intra-day) and intermediate precision (inter-day) levels.

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively.

By systematically evaluating these parameters, the analytical protocol becomes a self-validating system, ensuring that the generated data is accurate, reproducible, and trustworthy.

Conclusion

The characterization of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate by HPLC is a task that demands more than a generic C18 approach. While a C18 column serves as a valid starting point, the unique aromatic and halogenated nature of the molecule makes Phenyl-Hexyl and Pentafluorophenyl (PFP) columns superior alternatives.

  • A Phenyl-Hexyl column is highly recommended as the primary choice for routine analysis and quality control, offering a significant enhancement in selectivity through π-π interactions that is often sufficient to resolve critical impurities.

  • A PFP column represents the optimal choice for challenging separations, impurity profiling, or when dealing with complex sample matrices, as its multiple interaction modes provide unparalleled resolving power for this class of compounds.

By understanding the chemical principles behind stationary phase selection and systematically comparing their performance, researchers can develop robust, reliable, and fit-for-purpose HPLC methods that ensure the quality and integrity of this critical synthetic intermediate.

References

  • Chrom Tech, Inc. (2025, October 14). Acetonitrile vs. Methanol for Reverse Phase Chromatography. [Link]

  • LCGC International. (2014, November 1). Reversed-Phase HPLC Mobile-Phase Chemistry — Explained. [Link]

  • Phenomenex. (2008, January 28). New Luna PFP(2) HPLC Columns Consistently Resolve Difficult Compounds. [Link]

  • Shimadzu. Differences Between Using Acetonitrile and Methanol for Reverse Phase Chromatography. [Link]

  • Shimadzu. 7 Key Differences in the Use of Methanol and Acetonitrile. [Link]

  • Seymour, M. J., & Teass, A. W. (1980). Report on method development for the analysis of polycyclic aromatic hydrocarbons by liquid chromatography. CDC Stacks. [Link]

  • Mason Technology. (2024, February 9). Acetonitrile vs. Methanol in Reverse Phase Chromatography (RPC). [Link]

  • MICROSOLV Technology Corporation. PFP Pentafluorophenyl. [Link]

  • YMC. Features of PentaFluoroPhenyl group bonded column -YMC-Triart PFP-. [Link]

  • Waters Corporation. Optimizing Selectivity Through Intelligent Solvent Selection Using CORTECS Phenyl Columns. [Link]

  • Hawach Scientific. PFP HPLC Column, 3μm, 120Å. [Link]

  • Columnex LLC. Phenyl Chromenta HPLC Columns. [Link]

  • Advanced Materials Technology. Phenyl-Hexyl - HPLC. [Link]

  • Carlos-A., et al. (2026, January 8). Development of a methodology to determine the aromatic structural distribution in light and medium petroleum fractions by HPLC. ResearchGate. [Link]

  • Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation. [Link]

  • RSC Publishing. (2021, February 26). Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. [Link]

  • Axion Labs. (2025, November 18). HPLC Method Tips for Aromatic Compounds in Water Based Gels: Why C18 Still Works. [Link]

  • Agilent. Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Colum. [Link]

  • Phenomenex. Luna Phenyl-Hexyl HPLC Columns. [Link]

  • Acta Scientific. (2020, March 23). New Method Development by HPLC and Validation as per ICH Guidelines. [Link]

  • AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. [Link]

  • European Medicines Agency. ICH Q2(R2) Validation of analytical procedures. [Link]

  • YouTube. (2025, July 2). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. [Link]

Sources

Comparative

A Comparative Guide to the Reactivity of Brominated Compounds Versus Their Non-Brominated Analogues

For researchers, scientists, and professionals in drug development, a deep understanding of chemical reactivity is paramount for the rational design and synthesis of novel molecules. The introduction of a bromine atom in...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, a deep understanding of chemical reactivity is paramount for the rational design and synthesis of novel molecules. The introduction of a bromine atom into an organic scaffold can dramatically alter its reactivity, providing a versatile handle for a wide array of chemical transformations. This guide offers an in-depth, objective comparison of the reactivity of brominated compounds with their non-brominated counterparts across several key reaction classes. The discussion is supported by experimental data and detailed protocols to provide actionable insights for your research.

Introduction: The Influence of Bromine on Chemical Reactivity

Bromine, as a substituent, exerts a significant influence on the electronic and steric properties of a molecule. Its effects are twofold: the inductive effect and the resonance effect. Inductively, bromine is electron-withdrawing due to its high electronegativity, which can decrease the electron density of the surrounding atoms. Conversely, through resonance, the lone pairs of electrons on the bromine atom can be delocalized into an adjacent π-system, which can increase electron density at specific positions. The interplay of these effects, combined with the fact that the carbon-bromine (C-Br) bond is relatively weak and the bromide ion (Br⁻) is an excellent leaving group, underpins the enhanced and often distinct reactivity of brominated compounds compared to their non-brominated analogues.

Section 1: Electrophilic Aromatic Substitution

In electrophilic aromatic substitution (EAS), an electrophile replaces a hydrogen atom on an aromatic ring. The presence of a bromine atom on the ring has a directing and rate-altering effect on subsequent substitutions.

The Dual Role of Bromine in EAS

Bromine is considered a deactivating yet ortho, para-directing group in electrophilic aromatic substitution. The electron-withdrawing inductive effect of bromine deactivates the benzene ring, making it less reactive than benzene itself towards electrophiles. However, the lone pairs on the bromine atom can stabilize the arenium ion intermediate through resonance when the electrophile attacks at the ortho or para positions. This resonance stabilization is not possible for meta attack, thus favoring the formation of ortho and para substituted products.

Comparative Data: Friedel-Crafts Acylation

A quantitative measure of the reactivity of different positions on a substituted benzene ring compared to benzene itself is given by partial rate factors. The following table presents the partial rate factors for the Friedel-Crafts acylation of bromobenzene and toluene, with benzene as the reference (rate = 1.0).

CompoundSubstituentOrtho Partial Rate FactorMeta Partial Rate FactorPara Partial Rate FactorTotal Relative Rate vs. Benzene
Bromobenzene -Br0.00030.00030.0840.0846
Toluene -CH₃4.54.54.8~4.6
Benzene -H1.01.01.01.0

As the data indicates, bromobenzene is significantly less reactive than benzene in Friedel-Crafts acylation, with a total relative rate of approximately 0.08. In contrast, toluene, with an electron-donating methyl group, is more reactive than benzene. The data for bromobenzene clearly shows the strong preference for para substitution.

Experimental Protocol: Competitive Nitration of Bromobenzene and Benzene

This experiment is designed to qualitatively demonstrate the deactivating effect of bromine on the benzene ring in electrophilic aromatic substitution.

Objective: To observe the relative rates of nitration of bromobenzene and an equimolar amount of benzene.

Materials:

  • Bromobenzene

  • Benzene

  • Concentrated Nitric Acid (HNO₃)

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Dichloromethane (CH₂Cl₂)

  • Sodium Bicarbonate (NaHCO₃) solution (5%)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Test tubes

  • Ice bath

  • Pipettes

  • Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

  • Preparation of the Nitrating Mixture: In a clean, dry test tube, carefully add 1.0 mL of concentrated sulfuric acid. Cool the test tube in an ice bath. Slowly add 1.0 mL of concentrated nitric acid to the sulfuric acid with gentle swirling. Keep the nitrating mixture in the ice bath.

  • Preparation of the Substrate Mixture: In a separate test tube, prepare a solution containing equimolar amounts of bromobenzene and benzene in 2 mL of dichloromethane.

  • Reaction: To the substrate mixture, add the cold nitrating mixture dropwise with constant swirling, while maintaining the temperature in an ice bath.

  • Work-up: After the addition is complete, allow the reaction mixture to stand at room temperature for 15 minutes. Quench the reaction by carefully adding the mixture to a test tube containing 5 mL of ice-cold water. Separate the organic layer and wash it with 5 mL of 5% sodium bicarbonate solution, followed by 5 mL of water. Dry the organic layer over anhydrous magnesium sulfate.

  • Analysis: Analyze the organic layer by GC-MS to determine the relative amounts of nitrated bromobenzene and nitrobenzene. A significantly higher amount of nitrobenzene will indicate that benzene is more reactive than bromobenzene.

Mechanistic Diagram: Electrophilic Aromatic Substitution of Bromobenzene

EAS_Bromobenzene cluster_1 Step 1: Electrophile Attack cluster_2 Step 2: Deprotonation cluster_3 Overall Reaction Reactants Br-Ph + E+ Intermediate [Br-Ph-E]+ (Arenium Ion) Reactants->Intermediate Slow Deprotonation [Br-Ph-E]+ -> Br-Ph-E + H+ Intermediate->Deprotonation Fast Start Bromobenzene Product ortho/para-Bromosubstituted Product Start->Product + E+

Caption: Mechanism of electrophilic aromatic substitution on bromobenzene.

Section 2: Nucleophilic Substitution

In nucleophilic substitution reactions, a nucleophile replaces a leaving group on an aliphatic carbon. The C-Br bond is polarized, with the carbon atom being electrophilic, and the bromide ion is an excellent leaving group, making bromoalkanes highly susceptible to nucleophilic attack.

Bromide as a Superior Leaving Group

The ability of a leaving group is inversely related to its basicity; weaker bases are better leaving groups. The bromide ion (Br⁻) is the conjugate base of a strong acid, hydrobromic acid (HBr), and is therefore a very weak base and an excellent leaving group. This is a key reason for the high reactivity of bromoalkanes in both Sₙ1 and Sₙ2 reactions.

Comparative Reactivity: Bromoalkanes vs. Alkyl Tosylates

To illustrate the reactivity of bromoalkanes, we can compare them to alkyl tosylates, which are also known to be excellent leaving groups. While a direct comparison to a non-brominated alkane is not meaningful as the C-H bond does not readily undergo nucleophilic substitution, comparing different leaving groups provides valuable insight.

Leaving GroupConjugate AcidpKa of Conjugate AcidRelative Rate (Sₙ2 with a common nucleophile)
Iodide (I⁻) HI~ -10Fastest
Bromide (Br⁻) HBr~ -9Fast
Tosylate (OTs⁻) TsOH~ -2.8Fast
Chloride (Cl⁻) HCl~ -7Moderate
Fluoride (F⁻) HF~ 3.2Slowest

Note: Relative rates are generalized and can be influenced by the substrate, nucleophile, and solvent.

The data shows that while tosylate is an excellent leaving group, bromide is comparable and in some cases, depending on the nucleophile, can be even better.

Experimental Protocol: Comparing Sₙ2 Reaction Rates

Objective: To compare the relative rates of an Sₙ2 reaction of 1-bromobutane and 1-butyl tosylate with sodium iodide.

Materials:

  • 1-Bromobutane

  • 1-Butyl tosylate

  • Sodium Iodide (NaI)

  • Acetone (dry)

  • Test tubes

  • Water bath

  • Pipettes

Procedure:

  • Preparation of Solutions: Prepare 0.1 M solutions of 1-bromobutane, 1-butyl tosylate, and sodium iodide in dry acetone.

  • Reaction Setup: In two separate test tubes, place 2 mL of the sodium iodide solution. Place the test tubes in a constant temperature water bath (e.g., 50 °C).

  • Initiation of Reaction: To the first test tube, add 2 mL of the 1-bromobutane solution. To the second test tube, add 2 mL of the 1-butyl tosylate solution. Start a timer immediately after the addition.

  • Observation: Observe the formation of a precipitate (sodium bromide or sodium tosylate) in each test tube. The rate of reaction can be qualitatively compared by noting the time it takes for the precipitate to appear. For a quantitative comparison, aliquots can be taken at regular intervals, quenched, and the concentration of the remaining iodide or the formed bromide/tosylate can be determined by titration.

Mechanistic Diagrams: Sₙ1 and Sₙ2 Reactions of a Bromoalkane

SN2_Bromoalkane Reactants Nu- + R-Br Transition State [Nu---R---Br]δ- Reactants->Transition State Single Concerted Step Products Nu-R + Br- Transition State->Products

Caption: The concerted Sₙ2 mechanism for a bromoalkane.

SN1_Bromoalkane cluster_1 Step 1: Formation of Carbocation cluster_2 Step 2: Nucleophilic Attack Reactant R-Br Intermediate R+ + Br- Reactant->Intermediate Slow, Rate-determining Attack R+ + Nu- -> R-Nu Intermediate->Attack Fast

Caption: The stepwise Sₙ1 mechanism for a bromoalkane.

Section 3: Grignard Reagent Formation

Grignard reagents are powerful nucleophiles and strong bases, formed by the reaction of an organohalide with magnesium metal. The formation of a Grignard reagent is a fundamental reaction that highlights the unique reactivity of halogenated compounds, as their non-halogenated analogues do not undergo this transformation.

Comparative Reactivity of Haloalkanes

The reactivity of haloalkanes in the formation of Grignard reagents is directly related to the carbon-halogen bond strength. Weaker bonds lead to a faster reaction. Therefore, the order of reactivity is:

R-I > R-Br > R-Cl >> R-F

Alkyl iodides are the most reactive, but are often more expensive and less stable. Alkyl chlorides are less reactive and may require activation of the magnesium or longer initiation times. Bromoalkanes often provide a good balance of reactivity and stability, making them a common choice for Grignard reagent synthesis.

Comparative Data: Grignard Reagent Yields

The following table summarizes the typical yields for Grignard reagent formation from different alkyl halides under standard laboratory conditions.

Alkyl HalideC-X Bond Energy (kJ/mol)Relative ReactivityTypical Yield Range
Alkyl Iodide (R-I) ~228Very High85-95%
Alkyl Bromide (R-Br) ~285High70-90%
Alkyl Chloride (R-Cl) ~340Moderate50-80%

Data compiled from various sources and represents general trends.

Experimental Protocol: Preparation and Titration of a Grignard Reagent

Objective: To prepare a Grignard reagent from bromobenzene and determine its concentration by titration.

Materials:

  • Bromobenzene

  • Magnesium turnings

  • Anhydrous diethyl ether or THF

  • Iodine crystal (as an initiator)

  • 1,10-Phenanthroline

  • sec-Butanol (standardized solution in xylene)

  • Dry glassware

  • Syringes and needles

Procedure:

  • Apparatus Setup: Assemble a dry, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Grignard Reagent Formation: Place magnesium turnings and a small crystal of iodine in the flask. Add a small amount of anhydrous ether. Add a solution of bromobenzene in anhydrous ether dropwise from the dropping funnel. The reaction is initiated when the brown color of the iodine disappears and bubbling is observed. Continue the addition to maintain a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes.

  • Titration (to determine yield): In a separate dry flask under nitrogen, dissolve a small amount of 1,10-phenanthroline in anhydrous THF. Add a known volume (e.g., 1.0 mL) of the prepared Grignard solution. The solution will turn a color. Titrate this solution with a standardized solution of sec-butanol in xylene until the color disappears. The concentration of the Grignard reagent can then be calculated.

Mechanistic Diagram: Grignard Reagent Formation

Grignard_Formation Reactants R-Br + Mg Surface Reaction {R• + •MgBr} on Mg surface Reactants->Surface Reaction Single Electron Transfer Product R-Mg-Br Surface Reaction->Product Radical Recombination

Caption: Simplified representation of Grignard reagent formation.

Conclusion

The incorporation of a bromine atom into an organic molecule imparts a distinct and predictable pattern of reactivity. In electrophilic aromatic substitution, bromine acts as a deactivating, ortho, para-director. In nucleophilic substitution, the C-Br bond provides an excellent leaving group, facilitating both Sₙ1 and Sₙ2 pathways. For the formation of organometallic reagents like Grignards, the presence of bromine is essential, offering a good balance of reactivity and stability compared to other halogens. By understanding these principles and utilizing the comparative data and protocols presented, researchers can effectively leverage the unique properties of brominated compounds in the design and execution of their synthetic strategies.

References

  • Current time information in Minneapolis, MN, US. (n.d.). Google.
  • Friedel-Crafts Acylation and Partial Rate Factors in o-Bromotoluene. (2025). Filo. Retrieved January 18, 2026, from [Link]

  • Experiment 9. Relative Rates of Electrophilic Aromatic Substitution. (n.d.). Scribd. Retrieved January 18, 2026, from [Link]

  • Effect of leaving group and reaction medium in aliphatic nucleophilic substitution reaction. (2023). A Level Chemistry. Retrieved January 18, 2026, from [Link]

  • Difference in leaving group ability due to variation in nucleophiles. (2018). Chemistry Stack Exchange. Retrieved January 18, 2026, from [Link]

    • Electrophilic Aromatic Substitution. (n.d.). University of Missouri–St. Louis. Retrieved January 18, 2026, from [Link]

  • Shrestha, S. B. (2022).
  • How do you verify how much Grignard reagent you made? (2015). Reddit. Retrieved January 18, 2026, from [Link]

  • Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved January 18, 2026, from [Link]

  • What Makes A Good Leaving Group? (2025). Master Organic Chemistry. Retrieved January 18, 2026, from [Link]

  • The Grignard Reagents. (2001).
  • Cross-coupling Reaction of Grignard Reagents with Alkyl Halides Catalyzed by Green, Economical Copper Bromide Catalyst. (n.d.). ResearchGate. Retrieved January 18, 2026, from [Link]

  • Halogenation Reactions of Alkyl Alcohols Employing Methyl Grignard Reagents. (n.d.). National Center for Biotechnology Information. Retrieved January 18, 2026, from [Link]

  • How to measure the concentration of any grignard reagent (RMgX) in situ? (2012). ResearchGate. Retrieved January 18, 2026, from [Link]

  • Chapter 7 Alkyl Halides and Nucleophilic Substitution. (n.d.). University of California, Irvine. Retrieved January 18, 2026, from [Link]

  • 7: The Grignard Reaction (Experiment). (2024). Chemistry LibreTexts. Retrieved January 18, 2026, from [Link]

  • Substitution Reactions - SN1 and SN2 Mechanisms: Crash Course Organic Chemistry #21. (2021). YouTube. Retrieved January 18, 2026, from [Link]

  • 10.6 Reactions of Alkyl Halides: Grignard Reagents. (n.d.). In Organic Chemistry: A Tenth Edition.
  • Sn1 and Sn2: leaving group. (n.d.). Khan Academy. Retrieved January 18, 2026, from [Link]

  • Nitration of Bromobenzene. (n.d.). Savita Pall and Chemistry. Retrieved January 18, 2026, from [Link]

  • Chemistry 210 Experiment 10. (n.d.). University of Wisconsin-La Crosse. Retrieved January 18, 2026, from [Link]

  • The Friedel-Crafts Alkylation and Acylation of Benzene. (n.d.). MCC Organic Chemistry. Retrieved January 18, 2026, from [Link]

  • How do I calculate theoretical yield when I'm making a reagent that is used? (2025). Reddit. Retrieved January 18, 2026, from [Link]

  • Loudon Chapter 9 Review: Reactions of Alkyl Halides. (2021). University of Colorado Boulder. Retrieved January 18, 2026, from [Link]

  • 8.5: Leaving Groups. (2022). Chemistry LibreTexts. Retrieved January 18, 2026, from [Link]

  • 8.3: Factors affecting rate of nucleophilic substitution reactions. (2020). Chemistry LibreTexts. Retrieved January 18, 2026, from [Link]

  • Two Types of Nucleophilic Substitution Reactions - What The Data Tells Us. (2012). Master Organic Chemistry. Retrieved January 18, 2026, from [Link]

  • Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. (2018). Master Organic Chemistry. Retrieved January 18, 2026, from [Link]

  • Substitution Reactions of Benzene and Other Aromatic Compounds. (n.d.). Michigan State University Department of Chemistry. Retrieved January 18, 2026, from [Link]

  • An analysis of electrophilic aromatic substitution: a “complex approach”. (2021). RSC Publishing.
  • 18.5: Alkylation and Acylation of Benzene - The Friedel-Crafts EAS Reactions. (2020). Chemistry LibreTexts. Retrieved January 18, 2026, from [Link]

  • Friedel-Crafts reactions of benzene and methylbenzene. (n.d.). Chemguide. Retrieved January 18, 2026, from [Link]

  • Alkyl Halides: Substitution & Elimination. (n.d.). Scribd. Retrieved January 18, 2026, from [Link]

  • Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton. (2022). ACS Omega.
  • Nucleophilic substitution vs. elimination reactions. (n.d.). University of Calgary. Retrieved January 18, 2026, from [Link]

  • ORGANIC REACTION MECHANISM. (n.d.). National Institute of Technology, Rourkela. Retrieved January 18, 2026, from [Link]

  • Electrophilic aromatic substitution. Part IX.
Validation

A Comparative Guide to the Synthesis of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate: A Cost-Benefit Analysis

For Researchers, Scientists, and Drug Development Professionals The synthetic intermediate, methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate, is a valuable building block in the development of various pharmaceutical com...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

The synthetic intermediate, methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate, is a valuable building block in the development of various pharmaceutical compounds. Its utility necessitates efficient and cost-effective synthetic routes. This guide provides a detailed cost-benefit analysis of the most plausible synthetic pathways to this molecule, supported by experimental data and protocols to aid researchers in making informed decisions for their laboratory and process development needs.

Introduction to the Target Molecule

Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is a substituted phenylacetate derivative. The presence of the bromo- and methylenedioxy- functionalities makes it a versatile precursor for a range of more complex molecules, particularly in the synthesis of novel psychoactive compounds and other central nervous system agents. The ester moiety provides a handle for further chemical transformations, such as hydrolysis, amidation, or reduction.

Synthetic Pathway Overview

While several synthetic strategies could be envisioned for the construction of methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate, this guide will focus on the most practical and economically viable approaches for a laboratory setting. The primary route identified is the Reformatsky reaction , a classic and reliable method for the formation of β-hydroxy esters, which in this case can be readily dehydrated to the target α,β-unsaturated ester. A hypothetical alternative, the Darzens Glycidic Ester Condensation , will also be considered for comparative purposes.

Pathway 1: The Reformatsky Reaction

The Reformatsky reaction is a well-established method for the formation of carbon-carbon bonds. It involves the reaction of an α-halo ester with an aldehyde or ketone in the presence of metallic zinc.[1][2] The key intermediate is an organozinc compound, a zinc enolate, which is less reactive than the corresponding lithium or magnesium enolates, thus minimizing side reactions.[3][4]

The proposed synthetic route commences with the commercially available 6-bromo-1,3-benzodioxole-5-carboxaldehyde (also known as 6-bromopiperonal).[5] This aldehyde is then reacted with methyl bromoacetate in the presence of activated zinc dust to afford an intermediate β-hydroxy ester. Subsequent acidic workup and dehydration yield the desired product, methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate.

Reformatsky Reaction Pathway A 6-bromo-1,3-benzodioxole- 5-carboxaldehyde C Intermediate β-hydroxy ester A->C Reformatsky Reaction B Methyl Bromoacetate + Zinc Dust D Methyl 2-(6-bromo-2H-1,3- benzodioxol-5-yl)acetate C->D Dehydration (Acidic Workup) Darzens Condensation Pathway A 6-bromo-1,3-benzodioxole- 5-carboxaldehyde C Intermediate Glycidic Ester A->C Darzens Condensation B Methyl Chloroacetate + Strong Base D Methyl 2-(6-bromo-2H-1,3- benzodioxol-5-yl)acetate C->D Rearrangement

Sources

Safety & Regulatory Compliance

Safety

A Guide to the Safe Disposal of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

As a Senior Application Scientist, my focus extends beyond the synthesis and application of novel compounds to encompass their entire lifecycle, including their safe and compliant disposal. The compound methyl 2-(6-bromo...

Author: BenchChem Technical Support Team. Date: January 2026

As a Senior Application Scientist, my focus extends beyond the synthesis and application of novel compounds to encompass their entire lifecycle, including their safe and compliant disposal. The compound methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate, a brominated benzodioxole derivative, is characteristic of intermediates used in pharmaceutical and agrochemical research.[1][2] Its proper disposal is not merely a regulatory formality but a critical aspect of laboratory safety and environmental stewardship.

This guide provides a comprehensive, step-by-step framework for the disposal of this compound, grounded in established safety protocols and regulatory standards. The procedures outlined here are designed to be self-validating, ensuring that each step logically reinforces the overall safety and compliance of the process.

Hazard Assessment and Characterization

While a specific Safety Data Sheet (SDS) for this exact molecule may not always be accessible for novel research intermediates, we can deduce its primary hazards based on its structural components. This proactive hazard assessment is a cornerstone of laboratory safety. The molecule contains a bromine atom, classifying it as a halogenated organic compound, which dictates its disposal pathway.[3][4]

Structural Rationale for Hazard Classification:

  • Brominated Aromatic System: Halogenated organic compounds are often toxic and environmentally persistent. They can be costly and difficult to dispose of, requiring specific treatment methods like high-temperature incineration.[3][5][6]

  • Benzodioxole Moiety: This functional group is present in many bioactive molecules and should be handled with care.[7][8]

  • Ester Functionality: While esters are common, their presence contributes to the overall chemical profile and potential reactivity.

The anticipated hazards and requisite personal protective equipment are summarized below.

Hazard ClassDescriptionRequired Personal Protective Equipment (PPE)
Acute Toxicity Assumed to be harmful if swallowed, inhaled, or absorbed through the skin, based on analogous structures like methyl bromoacetate.[9][10]Nitrile gloves (inspect for integrity), safety goggles (or face shield), and a properly buttoned lab coat.[4]
Skin/Eye Irritation Likely to cause skin and serious eye irritation.[11][12]All handling should be done with appropriate gloves and eye protection. In case of contact, flush the affected area with copious amounts of water for at least 15 minutes.[13]
Environmental Hazard Halogenated compounds can pose significant risks to aquatic life and should not be released into the environment.[6][14]Prevent any release to drains or soil. All waste and spill materials must be collected as hazardous waste.
Reactivity Avoid contact with strong oxidizing agents, strong bases, and strong acids to prevent vigorous reactions.Store waste away from incompatible materials.[13]

Waste Segregation and Collection: The Critical First Step

The single most important step in the proper disposal of this compound is correct segregation. Due to the presence of bromine, it must be classified as Halogenated Organic Waste .[4] Mixing it with non-halogenated waste streams leads to cross-contamination, significantly increasing disposal costs and violating regulatory protocols.[3]

Step-by-Step Waste Collection Protocol
  • Select the Correct Waste Container: Obtain a designated "Halogenated Organic Waste" container from your institution's Environmental Health & Safety (EHS) department. These are typically robust, chemically resistant plastic or glass containers with secure, threaded caps.[15][16]

  • Label the Container: Before adding any waste, affix a "Hazardous Waste" tag.[3] Clearly write the full chemical name: "Waste Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate". Do not use abbreviations.[16] If it is in a solvent, list all constituents and their approximate percentages.

  • Transfer the Waste: Conduct all waste transfers inside a certified chemical fume hood to minimize inhalation exposure.[4][16]

  • Secure the Container: Keep the waste container tightly closed when not in use. This prevents the release of volatile organic compounds (VOCs) and protects against spills.[16]

  • Store Appropriately: Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory. The container must be kept in secondary containment (such as a spill tray) to contain any potential leaks.[15] Ensure it is segregated from incompatible materials like acids and bases.[5]

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

  • Alert Personnel: Immediately alert others in the vicinity.

  • Assess the Spill:

    • Small Spill (manageable by lab personnel): If the spill is small and you are trained and equipped to handle it, proceed with cleanup. Ensure the area is well-ventilated, preferably within a fume hood.

    • Large Spill: If the spill is large, highly concentrated, or you feel unsafe, evacuate the area immediately. Close the doors and contact your institution's EHS or emergency response team.[16]

  • Don Appropriate PPE: At a minimum, wear a lab coat, safety goggles, and two pairs of nitrile gloves.

  • Contain and Absorb: Cover the spill with an inert absorbent material, such as vermiculite, sand, or a commercial spill pillow.[16] Do not use combustible materials like paper towels to absorb large quantities of flammable liquids.

  • Collect the Waste: Carefully scoop the absorbent material into a designated bag or container.

  • Decontaminate: Wipe the spill area with a suitable solvent (e.g., ethanol or acetone), followed by soap and water. All cleaning materials must be disposed of as halogenated hazardous waste.

  • Label and Dispose: Seal the container with the spill cleanup materials, label it as "Spill Debris containing Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate," and request a hazardous waste pickup.[3]

The Disposal Workflow: From Identification to Final Disposition

The following workflow diagram illustrates the decision-making and procedural steps for compliant disposal. This process ensures that the waste is handled safely from the point of generation to its ultimate destruction.

DisposalWorkflow start_node Waste Generated: Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate decision_halogen Does it contain a halogen (F, Cl, Br, I)? start_node->decision_halogen proc_halogen Segregate as HALOGENATED ORGANIC WASTE decision_halogen->proc_halogen Yes proc_non_halogen Segregate as NON-HALOGENATED WASTE (Incorrect Path) decision_halogen->proc_non_halogen No proc_container Use designated, compatible waste container with secondary containment. proc_halogen->proc_container proc_label Affix 'Hazardous Waste' Tag. List ALL constituents and percentages. proc_container->proc_label proc_store Store in Satellite Accumulation Area (SAA). Keep container closed. proc_label->proc_store decision_full Is container 3/4 full? proc_store->decision_full proc_request Request waste collection from EHS. decision_full->proc_request Yes proc_continue Continue adding waste (in fume hood). decision_full->proc_continue No end_node EHS collects waste for high-temperature incineration. proc_request->end_node proc_continue->proc_store

Sources

Handling

A Senior Application Scientist's Guide to Handling Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

This document provides essential safety protocols and operational guidance for the handling of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. As a brominated aromatic ester, this compound requires careful management...

Author: BenchChem Technical Support Team. Date: January 2026

This document provides essential safety protocols and operational guidance for the handling of Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate. As a brominated aromatic ester, this compound requires careful management to mitigate potential health risks. The following procedures are based on a thorough hazard analysis derived from structurally similar compounds and established laboratory safety principles.

Hazard Profile: An Evidence-Based Assessment

  • Brominated Aromatic Compounds: These substances can cause significant skin and eye irritation.[1] Depending on their specific structure, they may also be harmful if inhaled or absorbed through the skin.

  • Methyl Bromoacetate (CAS 96-32-2): This structurally related compound is a potent lachrymator (a substance that causes tearing) and is classified as corrosive, causing severe skin burns and eye damage.[2][3] It is also harmful if swallowed, inhaled, or absorbed through the skin.[3]

  • 6-Bromo-2H-benzofuran-3-one (CAS 201809-69-0): Another analogue, this compound is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[4]

Inferred Primary Hazards: Based on this analysis, researchers must assume that Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate is corrosive, a lachrymator, and harmful via inhalation, ingestion, and skin contact. All handling procedures must reflect these significant potential hazards.

Mandatory Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is required to establish a protective barrier against the identified hazards.[5] The minimum required PPE for any work involving this compound is detailed below.

Table 1: PPE Requirements for Handling Methyl 2-(6-bromo-2H-1,3-benzodioxol-5-yl)acetate

Protection TypeMinimum RequirementRecommended for High-Risk Operations¹
Eye/Face ANSI Z87.1-compliant safety goggles that form a seal around the eyes.[6]Safety goggles worn in conjunction with a full-face shield.[7]
Body Flame-resistant laboratory coat, fully buttoned with gathered cuffs.[6]Chemical-resistant apron worn over the lab coat.
Hands Disposable nitrile gloves (double-gloving recommended).[7]Heavy-duty chemical-resistant gloves (e.g., butyl rubber) over nitrile gloves.
Respiratory Engineering Control: All handling must occur in a certified chemical fume hood.[2]Emergency Use Only: Air-purifying respirator with an organic vapor cartridge.²
Footwear Closed-toe, liquid-resistant shoes.[6]Chemical-resistant shoe covers.

¹High-risk operations include handling quantities greater than 5 grams, heating the substance, or performing reactions that could generate aerosols. ²Respirator use requires formal training, medical clearance, and fit-testing; it is not a substitute for proper engineering controls.[8]

Causality of PPE Choices:
  • Eye Protection: Safety glasses are insufficient as they do not protect from splashes or vapors that can cause severe eye damage.[7] Goggles provide a necessary seal. A face shield adds a critical layer of protection during bulk transfers or when a splash hazard is present.[7]

  • Hand Protection: Nitrile gloves provide a baseline of protection for incidental contact.[7] However, because brominated compounds can be absorbed through the skin, any known contact requires immediate glove removal and hand washing.[3] Double-gloving minimizes the risk of exposure from a single glove failure.

  • Respiratory Protection: The high likelihood of this compound being a respiratory irritant and lachrymator makes a chemical fume hood non-negotiable.[2][4] This engineering control is the primary method for preventing inhalation exposure.

Operational Plan: From Receipt to Disposal

Safe handling is a procedural workflow. The following steps provide a framework for minimizing exposure at every stage of use.

Step 1: Designated Area and Preparation
  • All work with this compound must be performed in a designated area, such as a specific section of a workbench or, preferably, the entire chemical fume hood.[9]

  • Mark the designated area with a sign indicating the presence of a hazardous chemical.[9]

  • Ensure a safety shower and eyewash station are accessible and unobstructed.[4]

  • Assemble all necessary equipment and reagents before introducing the compound to the work area.

Step 2: Handling and Use
  • Weighing: If the compound is a solid, weigh it directly within the fume hood to contain any dust. If a balance cannot be placed in the hood, use a tared, sealed container to transport the material to the balance and back.

  • Transfers: Conduct all transfers of the material, whether solid or in solution, slowly and carefully within the fume hood to prevent splashes or aerosol generation.

  • Storage: Keep the primary container tightly sealed when not in use.[9] Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong acids, bases, and oxidizing agents.[2]

Diagram: PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

PPE_Workflow start Begin Task Assessment task_scale Scale of Operation? start->task_scale low_scale < 5 grams task_scale->low_scale Low high_scale > 5 grams task_scale->high_scale High op_type Type of Operation? routine_op Weighing / Solution Prep op_type->routine_op Routine risk_op Heating / Reaction / Aerosol Potential op_type->risk_op High-Risk low_scale->op_type max_ppe Maximum PPE: - Goggles + Face Shield - Lab Coat + Apron - Heavy-Duty Gloves - Fume Hood high_scale->max_ppe min_ppe Minimum PPE: - Goggles - Lab Coat - Double Nitrile Gloves - Fume Hood routine_op->min_ppe risk_op->max_ppe

Caption: PPE selection is dictated by both the quantity of material and the nature of the handling operation.

Emergency and Disposal Plans

Preparedness is key to mitigating the impact of an accidental release.

Spill Response

Immediate and correct response to a spill is critical.[8]

  • Minor Spill (Contained within a fume hood):

    • Alert personnel in the immediate area.

    • Wearing your full PPE, contain the spill with an inert absorbent material like vermiculite or sand.[10] Do not use combustible materials like paper towels as the primary absorbent.

    • Carefully collect the absorbed material using non-sparking tools and place it into a designated, labeled hazardous waste container.[11]

    • Decontaminate the spill area with a suitable solvent, followed by soap and water.

  • Major Spill (Outside of a fume hood or >50 mL):

    • Evacuate the laboratory immediately and alert others.[12]

    • Close the laboratory doors to confine the vapors.[13]

    • Call your institution's emergency response number and report the spill.

    • Do not re-enter the area until cleared by safety professionals.[12]

First Aid
  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[3]

  • Skin Contact: Remove all contaminated clothing while flushing the affected area with water for at least 15 minutes in a safety shower. Seek immediate medical attention.[3]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[3]

  • Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 glasses of water. Seek immediate medical attention.[3]

Waste Disposal

This compound must be disposed of as halogenated organic hazardous waste .[14]

  • Segregation: Never mix halogenated waste with non-halogenated waste streams.[14][15] This is critical for proper disposal and cost management.

  • Container: Collect all waste (spill debris, contaminated consumables, and residual product) in a clearly labeled, compatible container with a secure, vapor-tight lid.[13] The label must read "Hazardous Waste" and list all chemical constituents.[15]

  • Storage: Store the waste container in a designated satellite accumulation area, within secondary containment.[15]

  • Pickup: Arrange for disposal through your institution's Environmental Health & Safety (EHS) department.[10]

Diagram: Spill Response Logic

Spill_Response spill Spill Occurs location Location of Spill? spill->location in_hood Inside Fume Hood location->in_hood Contained out_hood Outside Fume Hood location->out_hood Uncontained minor_spill_action Minor Spill Protocol: 1. Alert Area Personnel 2. Wear Full PPE 3. Contain with Absorbent 4. Collect Waste 5. Decontaminate Area in_hood->minor_spill_action major_spill_action Major Spill Protocol: 1. EVACUATE LAB 2. Alert Everyone & Close Door 3. Call Emergency Response 4. Report Details 5. Do Not Re-enter out_hood->major_spill_action

Caption: The location of a chemical spill dictates the immediate emergency response procedure.

References

  • Benchchem. Proper Disposal Procedures for Halogenated Organic Acid Waste.
  • Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure.
  • Unknown. Hazardous Waste Segregation.
  • Washington State University Environmental Health & Safety. Halogenated Solvents.
  • Temple University Environmental Health and Radiation Safety. Halogenated Solvents in Laboratories.
  • Princeton University Environmental Health and Safety. Chemical Spill Procedures. Available from: [Link]

  • Alpha-Omega Training and Compliance Inc. Chemical Spill Response Procedure: What To Do. Available from: [Link]

  • Ion Science UK. HAZMAT Spill Response Procedures. Available from: [Link]

  • Westlab. Personal Protective Equipment (PPE) in the Laboratory. Available from: [Link]

  • University of Toronto Environmental Health & Safety. Chemical Spill Procedures. Available from: [Link]

  • Austin Community College District. Hazardous Spill Reporting and Response Procedures. Available from: [Link]

  • University of California, Berkeley Environmental Health and Safety. Personal Protective Equipment Requirements for Laboratories. Available from: [Link]

  • Lab Manager. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Available from: [Link]

  • Chemistry LibreTexts. Proper Protective Equipment. Available from: [Link]

  • ChemTalk. Lab Safety Equipment & PPE. Available from: [Link]

  • Cole-Parmer. Material Safety Data Sheet - Methyl bromoacetate, 99%. Available from: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.